1-Bromo-2-(cyclopentyloxy)benzene

• CAS: 494773-69-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-Bromo-2-(cyclopentyloxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-bromo-2-(cyclopentyloxy)benzene, a key intermediate in the development of novel therapeutics and functional materials. This document will delve into the underlying chemical principles, a detailed experimental protocol for its synthesis via the Williamson ether synthesis, and methods for its purification and characterization. The guide is intended to provide researchers and professionals in the field of drug development and materials science with the necessary information to confidently and efficiently synthesize this valuable compound.

Introduction: Significance of 1-Bromo-2-(cyclopentyloxy)benzene

1-Bromo-2-(cyclopentyloxy)benzene is an aromatic ether that has garnered significant interest in the field of medicinal chemistry and materials science. The presence of the ortho-bromine atom provides a reactive handle for a variety of cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations, allowing for the introduction of diverse functionalities. The cyclopentyloxy group can influence the molecule's lipophilicity, metabolic stability, and conformational rigidity, properties that are crucial in the design of bioactive molecules. Consequently, this compound serves as a versatile building block for the synthesis of a wide range of complex organic molecules with potential applications as pharmaceuticals, agrochemicals, and advanced materials.

Retrosynthetic Analysis and Synthetic Strategy

The most logical and widely employed method for the synthesis of aryl ethers is the Williamson ether synthesis.[1][2] This robust and versatile reaction involves the coupling of an alkoxide with an alkyl halide. For the synthesis of 1-bromo-2-(cyclopentyloxy)benzene, the retrosynthetic analysis points to two potential disconnections, as illustrated below.

Caption: Retrosynthetic analysis of 1-bromo-2-(cyclopentyloxy)benzene.

Route A , the reaction between 2-bromophenol and cyclopentyl bromide, is the preferred synthetic strategy. This is because the phenoxide generated from 2-bromophenol is a potent nucleophile, and cyclopentyl bromide is a secondary alkyl halide, which is reasonably reactive towards S(_N)2 displacement.[3]

Route B , involving the reaction of 1,2-dibromobenzene with cyclopentanol, is less favorable. The nucleophilic aromatic substitution on 1,2-dibromobenzene would require harsh reaction conditions and may lead to a mixture of products.

The Williamson Ether Synthesis: Mechanism and Key Considerations

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (S(_N)2) mechanism.[1][4] The reaction is initiated by the deprotonation of the alcohol (in this case, 2-bromophenol) by a suitable base to form a more nucleophilic alkoxide or phenoxide. This is a crucial step as phenols are significantly more acidic than aliphatic alcohols, allowing for the use of a wider range of bases.[1] The resulting phenoxide then attacks the electrophilic carbon of the alkyl halide (cyclopentyl bromide), displacing the bromide ion and forming the desired ether.

Caption: Mechanism of the Williamson ether synthesis.

Several factors must be considered to ensure a successful and high-yielding synthesis:

• Choice of Base: A moderately strong base is required to deprotonate the phenolic hydroxyl group of 2-bromophenol. Common choices include sodium hydroxide (NaOH), potassium hydroxide (KOH), and potassium carbonate (K(_2)CO(_3)). The choice of base can influence the reaction rate and the formation of byproducts.

• Solvent: A polar aprotic solvent is typically preferred for S(N)2 reactions as it can solvate the cation of the base without strongly solvating the nucleophilic phenoxide, thus enhancing its reactivity. Suitable solvents include dimethylformamide (DMF), acetonitrile (CH(_3)CN), and acetone.

• Reaction Temperature: The reaction is typically carried out at elevated temperatures to increase the reaction rate. However, excessively high temperatures can lead to side reactions, such as elimination, particularly with secondary alkyl halides like cyclopentyl bromide. Careful temperature control is therefore essential.

• Purity of Reagents: The use of high-purity starting materials and anhydrous conditions is crucial to prevent side reactions and ensure a high yield of the desired product.

Detailed Experimental Protocol

This protocol provides a step-by-step procedure for the synthesis of 1-bromo-2-(cyclopentyloxy)benzene based on the principles of the Williamson ether synthesis.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2-Bromophenol	173.01	5.00 g	28.9
Cyclopentyl Bromide	149.03	4.75 g (3.8 mL)	31.9
Potassium Carbonate (K(_2)CO(_3))	138.21	5.99 g	43.4
N,N-Dimethylformamide (DMF)	73.09	50 mL	-
Diethyl Ether	74.12	As needed	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine (Saturated NaCl solution)	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO(_4))	120.37	As needed	-

Equipment:

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

• Column chromatography setup (silica gel)

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromophenol (5.00 g, 28.9 mmol) and potassium carbonate (5.99 g, 43.4 mmol).

• Solvent Addition: Add 50 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

• Addition of Alkyl Halide: Add cyclopentyl bromide (4.75 g, 31.9 mmol) to the reaction mixture.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to 80 °C with vigorous stirring. Maintain this temperature for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into 100 mL of water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification and Characterization

Purification:

The crude product is purified by flash column chromatography on silica gel.

• Eluent: A gradient of ethyl acetate in hexanes (e.g., 0% to 10% ethyl acetate) is a suitable eluent system.

• Procedure: The crude product is dissolved in a minimal amount of dichloromethane and loaded onto the silica gel column. The column is then eluted with the chosen solvent system, and fractions are collected and analyzed by TLC to identify those containing the pure product. The fractions containing the pure product are combined and the solvent is removed under reduced pressure to yield 1-bromo-2-(cyclopentyloxy)benzene as a colorless to pale yellow oil.

Characterization:

The structure and purity of the synthesized 1-bromo-2-(cyclopentyloxy)benzene can be confirmed by various spectroscopic techniques.

Table 1: Physicochemical and Predicted Spectral Data of 1-Bromo-2-(cyclopentyloxy)benzene

Property	Value
Molecular Formula	C(_11)H(_13)BrO
Molecular Weight	241.12 g/mol [5]
Appearance	Colorless to pale yellow oil
Predicted (_1)H NMR (400 MHz, CDCl(_3))	δ 7.55 (dd, J = 7.9, 1.6 Hz, 1H), 7.25 (ddd, J = 8.2, 7.4, 1.6 Hz, 1H), 6.90 (dd, J = 8.2, 1.3 Hz, 1H), 6.83 (ddd, J = 7.9, 7.4, 1.3 Hz, 1H), 4.85-4.79 (m, 1H), 2.00-1.80 (m, 4H), 1.70-1.55 (m, 4H).
Predicted (_13)C NMR (101 MHz, CDCl(_3))	δ 154.5, 133.8, 128.4, 122.3, 114.2, 112.9, 81.5, 32.8, 24.1.
Predicted IR (neat)	ν(_max) 3065, 2960, 2870, 1585, 1475, 1440, 1250, 1040, 750 cm .

Note: The NMR and IR data are predicted and should be confirmed by experimental analysis.

Safety Considerations

• 2-Bromophenol: Corrosive and toxic. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Cyclopentyl Bromide: Flammable liquid and irritant. Handle with care and avoid ignition sources.

• N,N-Dimethylformamide (DMF): A potential teratogen. Handle in a fume hood and avoid skin contact.

• Potassium Carbonate: Irritant. Avoid inhalation of dust.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow standard laboratory safety procedures.

Conclusion

This technical guide has provided a detailed and practical approach to the synthesis of 1-bromo-2-(cyclopentyloxy)benzene via the Williamson ether synthesis. By understanding the underlying reaction mechanism and carefully controlling the experimental parameters, researchers can reliably produce this important chemical intermediate in high yield and purity. The purification and characterization methods outlined in this guide will further aid in obtaining a well-defined final product suitable for a variety of applications in drug discovery and materials science.

References

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A Technical Guide to 1-Bromo-2-(cyclopentyloxy)benzene: Synthesis, Properties, and Synthetic Utility

Abstract

This technical guide provides a comprehensive overview of 1-Bromo-2-(cyclopentyloxy)benzene, a versatile building block for organic synthesis, particularly relevant to researchers in medicinal chemistry and materials science. We delve into its physicochemical properties, provide a validated synthesis protocol, analyze its expected spectroscopic signature, and explore its reactivity, with a focus on palladium-catalyzed cross-coupling reactions. This document is intended to serve as a practical resource for scientists, enabling them to effectively incorporate this valuable intermediate into their research and development workflows.

Introduction and Strategic Importance

1-Bromo-2-(cyclopentyloxy)benzene (Figure 1) is an aromatic ether derivative featuring two key functional handles: an aryl bromide and a cyclopentyloxy group. The aryl bromide is a cornerstone for carbon-carbon and carbon-heteroatom bond formation via transition-metal-catalyzed cross-coupling reactions. The ortho-alkoxy group can exert significant electronic and steric influence on the reactivity of the aryl bromide, potentially enabling regioselective transformations and modulating the properties of the resulting products.

The lipophilic cyclopentyl moiety is a common substituent in modern drug discovery, often introduced to optimize pharmacokinetic profiles by increasing metabolic stability and improving membrane permeability. Therefore, 1-Bromo-2-(cyclopentyloxy)benzene represents a valuable starting material for the synthesis of complex molecules with potential therapeutic applications.

Figure 1. Chemical Structure of 1-Bromo-2-(cyclopentyloxy)benzene.

Physicochemical and Safety Profile

A summary of the key properties of 1-Bromo-2-(cyclopentyloxy)benzene is provided in Table 1. This data is essential for experimental planning, including solvent selection, reaction temperature control, and safety assessments.

Table 1: Physicochemical Properties of 1-Bromo-2-(cyclopentyloxy)benzene

Property	Value	Source
IUPAC Name	1-bromo-2-cyclopentyloxybenzene	PubChem[1]
CAS Number	494773-69-2	PubChem[1]
Molecular Formula	C₁₁H₁₃BrO	PubChem[1]
Molecular Weight	241.12 g/mol	PubChem[1]
Appearance	Colorless to light yellow liquid	ChemicalBook[2]
Storage Temp.	Store at room temperature	ChemicalBook[2]
Computed XLogP3	3.9	PubChem[1]
Rotatable Bonds	2	PubChem[1]
Hydrogen Bond Donors	0	PubChem[1]
Hydrogen Bond Acceptors	1	PubChem[1]

Safety and Handling: While specific GHS classifications for this exact compound are not universally listed, related halo-ethers carry warnings. It should be handled with standard laboratory precautions, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. Based on analogous compounds, it may cause skin and eye irritation and may be harmful if swallowed.[3]

Synthesis and Characterization

The most direct and reliable method for preparing 1-Bromo-2-(cyclopentyloxy)benzene is the Williamson ether synthesis. This classical Sₙ2 reaction involves the deprotonation of 2-bromophenol to form a nucleophilic phenoxide, which then displaces a leaving group on a cyclopentyl electrophile.

Caption: Williamson Ether Synthesis of the target compound.

Step-by-Step Synthesis Protocol:

Expertise & Rationale: This protocol uses potassium carbonate as a mild base, which is sufficient to deprotonate the phenol without causing unwanted side reactions. DMF is chosen as the solvent for its high boiling point and its ability to dissolve both the organic substrates and the inorganic base, accelerating the Sₙ2 reaction.

• Reactor Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromophenol (1.0 eq), potassium carbonate (K₂CO₃, 1.5 eq), and N,N-dimethylformamide (DMF, ~3-4 mL per mmol of 2-bromophenol).

• Addition of Electrophile: Add cyclopentyl bromide (1.2 eq) to the stirring suspension.

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the 2-bromophenol spot indicates reaction completion (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water (3x the volume of DMF). Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Final Purification & Validation: The crude product is purified by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate. The final product's identity and purity should be confirmed by NMR and Mass Spectrometry.

Expected Spectroscopic Profile:

While experimental spectra for this compound are not widely published, its ¹H NMR, ¹³C NMR, and IR spectra can be reliably predicted based on its structure and data from analogous compounds.[4][5][6]

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	* Aromatic Protons (4H): Four distinct signals in the range of δ 6.8-7.6 ppm. The proton ortho to the bromine (C6-H) will be the most deshielded.

• Cyclopentyl Methine (1H): A multiplet around δ 4.7-4.9 ppm (-O-CH -).

• Cyclopentyl Methylene (8H): A series of complex multiplets in the range of δ 1.6-2.0 ppm. | | ¹³C NMR | * Aromatic Carbons (6C): Six signals between δ 110-160 ppm. The C-Br carbon (C1) will be around δ 112 ppm, and the C-O carbon (C2) will be highly deshielded (~δ 155 ppm).

• Cyclopentyl Methine (1C): Signal around δ 80-82 ppm (-O-C H-).

• Cyclopentyl Methylene (4C): Signals in the range of δ 24-33 ppm. | | IR (Infrared) | * C-O-C Stretch: Strong, characteristic ether band around 1250-1200 cm⁻¹.

• Ar-H Stretch: Peaks >3000 cm⁻¹.

• C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Peaks around 1600-1450 cm⁻¹.

• C-Br Stretch: Peak in the fingerprint region, typically 600-500 cm⁻¹. |

Chemical Reactivity and Synthetic Applications

The primary site of reactivity for synthetic diversification is the aryl bromide, making it an ideal substrate for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern drug development for constructing complex molecular scaffolds.[7][8][9]

Suzuki-Miyaura Coupling: A Gateway to Biaryl Structures

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds between the aryl bromide and a boronic acid or ester partner. This reaction is a cornerstone of medicinal chemistry for accessing biaryl motifs, which are prevalent in pharmaceuticals.[9][10]

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Exemplary Suzuki-Miyaura Protocol:

Authoritative Grounding: This protocol is based on well-established procedures for Suzuki-Miyaura couplings of aryl bromides. The choice of a phosphine-ligated palladium catalyst and an aqueous base system is standard for ensuring efficient catalytic turnover.[9]

• Inert Atmosphere: To an oven-dried Schlenk flask, add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), and a suitable base such as potassium carbonate (2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-5 mol%).

• Solvent and Degassing: Add a solvent system, typically a mixture like toluene and water (e.g., 4:1 ratio). Degas the mixture thoroughly by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the reaction to reflux (typically 80-110 °C) under an inert atmosphere. Monitor the reaction by TLC or LC-MS.

• Workup & Validation: After completion, cool the reaction, dilute with water, and extract with an organic solvent. The organic layers are combined, dried, and concentrated. The resulting crude product is purified by column chromatography to yield the desired biaryl product. Purity and identity are confirmed via spectroscopic methods.

Conclusion

1-Bromo-2-(cyclopentyloxy)benzene is a strategically important building block whose value lies in the orthogonal reactivity of its functional groups. The Williamson ether synthesis provides a reliable and scalable route for its preparation. Its true potential is realized in its application as a versatile substrate in palladium-catalyzed cross-coupling reactions, offering a direct entry into a wide array of substituted biaryls and other complex structures relevant to the pharmaceutical and materials science industries. This guide provides the foundational knowledge and practical protocols necessary for researchers to leverage the full synthetic potential of this compound.

References

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• Royal Society of Chemistry. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. [Link]

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An In-depth Technical Guide to 1-Bromo-2-(cyclopentyloxy)benzene (CAS No. 494773-69-2)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 1-Bromo-2-(cyclopentyloxy)benzene, a halogenated aryl ether of increasing interest in synthetic organic chemistry. While not as extensively documented as some commodity chemicals, its structural motifs—a bromo-substituted aromatic ring and a cyclopentyl ether group—position it as a valuable building block, particularly in the fields of medicinal chemistry and materials science. This document moves beyond a simple recitation of facts, offering insights into the synthetic rationale, predicted spectroscopic behavior, and potential reactivity of this compound, thereby serving as a practical resource for laboratory professionals.

Compound Profile and Physicochemical Properties

1-Bromo-2-(cyclopentyloxy)benzene is a colorless to light yellow liquid at room temperature.[1] Its core structure consists of a benzene ring substituted with a bromine atom and a cyclopentyloxy group at the ortho position. This arrangement of functional groups imparts a unique combination of steric and electronic properties that can be exploited in various chemical transformations.

Property	Value	Source
CAS Number	494773-69-2	[2]
Molecular Formula	C₁₁H₁₃BrO	[2]
Molecular Weight	241.12 g/mol	[2]
Appearance	Colorless to light yellow liquid	[1]
Storage Temperature	Room temperature	[1]

Note: Some physical properties, such as boiling point and density, are not widely reported in the literature and would require experimental determination.

Synthesis via Williamson Ether Synthesis: A Validated Approach

The most logical and widely applicable method for the preparation of 1-Bromo-2-(cyclopentyloxy)benzene is the Williamson ether synthesis. This venerable reaction involves the nucleophilic substitution of a halide by an alkoxide, in this case, the reaction between the sodium salt of 2-bromophenol and cyclopentyl bromide.[3]

Mechanistic Rationale

The reaction proceeds via an SN2 mechanism. The phenolic proton of 2-bromophenol is first abstracted by a suitable base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), to form the more nucleophilic 2-bromophenoxide ion. This ion then acts as a nucleophile, attacking the electrophilic carbon of cyclopentyl bromide and displacing the bromide leaving group to form the desired ether linkage. The choice of a strong base is crucial for the complete deprotonation of the phenol, thereby maximizing the concentration of the reactive phenoxide.

Caption: Williamson Ether Synthesis of the target compound.

Detailed Experimental Protocol (General Method)

This protocol is a generalized procedure based on established Williamson ether synthesis methodologies.[4][5] Researchers should optimize reaction conditions as necessary.

Materials:

• 2-Bromophenol

• Cyclopentyl bromide

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Deprotonation: To a solution of 2-bromophenol (1.0 eq.) in anhydrous DMF, add sodium hydride (1.2 eq.) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). Allow the reaction mixture to stir at room temperature for 30 minutes. Alternative: Refluxing with K₂CO₃ (2-3 eq.) in acetone is a milder, though potentially slower, alternative.[5]

• Alkylation: Add cyclopentyl bromide (1.1 eq.) dropwise to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer). Combine the organic layers, wash with water and then brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-Bromo-2-(cyclopentyloxy)benzene.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons.

• Aromatic Protons (δ 6.8-7.6 ppm): Four signals corresponding to the protons on the benzene ring, likely exhibiting complex splitting patterns (doublets and triplets) due to ortho and meta coupling.

• Cyclopentyloxy Methylene Proton (δ ~4.8-5.0 ppm): A multiplet corresponding to the single proton on the carbon of the cyclopentyl ring directly attached to the oxygen atom.

• Cyclopentyl Methylene Protons (δ ~1.6-2.0 ppm): A series of multiplets for the remaining eight protons of the cyclopentyl ring.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number and electronic environment of the carbon atoms.

• Aromatic Carbons (δ ~110-157 ppm): Six signals for the carbons of the benzene ring. The carbon bearing the oxygen will be the most downfield, while the carbon bearing the bromine will also be significantly shifted.

• Cyclopentyloxy Methylene Carbon (δ ~80-85 ppm): The carbon of the cyclopentyl ring directly bonded to the oxygen atom.

• Cyclopentyl Methylene Carbons (δ ~23-33 ppm): Signals for the remaining four carbons of the cyclopentyl ring.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorptions for the functional groups present.

• C-O-C Asymmetric Stretch: A strong band around 1250 cm⁻¹.

• C-O-C Symmetric Stretch: A band around 1040 cm⁻¹.

• Aromatic C-H Stretch: Peaks above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹.

• C-Br Stretch: A band in the fingerprint region, typically below 600 cm⁻¹.

Mass Spectrometry

The mass spectrum will be characterized by the molecular ion peak and distinct fragmentation patterns.

• Molecular Ion (M⁺): A prominent peak at m/z 240 and an M+2 peak of similar intensity at m/z 242, characteristic of a monobrominated compound.

• Fragmentation: Common fragmentation pathways would include the loss of the cyclopentyl group and the bromine atom.

Reactivity and Potential Applications

The synthetic utility of 1-Bromo-2-(cyclopentyloxy)benzene lies in the reactivity of its aryl bromide functionality, which can participate in a variety of powerful cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling

The bromine atom can be readily displaced in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form new carbon-carbon bonds. This allows for the introduction of a wide range of aryl, heteroaryl, and alkyl groups at the 2-position of the cyclopentyloxybenzene core, a common strategy in the synthesis of complex molecules for drug discovery.

Caption: Suzuki-Miyaura coupling of the target compound.

Buchwald-Hartwig Amination

Similarly, the aryl bromide can undergo palladium-catalyzed Buchwald-Hartwig amination to form carbon-nitrogen bonds. This provides access to a diverse array of 2-(cyclopentyloxy)anilines, which are important pharmacophores in many biologically active compounds.

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Physical properties of 1-Bromo-2-(cyclopentyloxy)benzene

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-(cyclopentyloxy)benzene

Abstract

This technical guide provides a comprehensive analysis of the physical properties of 1-Bromo-2-(cyclopentyloxy)benzene (CAS No. 494773-69-2). Designed for researchers, chemists, and professionals in drug development, this document synthesizes available data with established analytical principles to offer a robust profile of the compound. While empirically determined data for certain properties of this specific molecule are sparse in public literature, this guide establishes a predictive framework based on its chemical structure and comparison with analogous compounds. It details the methodologies for empirical determination, discusses the interpretation of key spectroscopic data, and outlines essential safety and handling protocols. The objective is to equip scientists with the foundational knowledge required for the safe and effective use of 1-Bromo-2-(cyclopentyloxy)benzene in a laboratory setting.

Compound Identification and Molecular Structure

1-Bromo-2-(cyclopentyloxy)benzene is an aromatic ether. The structure consists of a benzene ring substituted with a bromine atom and a cyclopentyloxy group at adjacent (ortho) positions. This arrangement influences the molecule's polarity, reactivity, and intermolecular interactions, which are foundational to its physical properties.

• Chemical Name: 1-Bromo-2-(cyclopentyloxy)benzene[1]

• CAS Number: 494773-69-2[1][2]

• Molecular Formula: C₁₁H₁₃BrO[1][3]

• Molecular Weight: 241.12 g/mol [1][3]

Caption: Molecular Structure of 1-Bromo-2-(cyclopentyloxy)benzene.

Summary of Physical Properties

The following table summarizes the known and predicted physical properties of 1-Bromo-2-(cyclopentyloxy)benzene. It is critical for researchers to note that properties such as boiling point and density should be empirically verified for each new batch, as impurities from synthesis can cause significant deviations.

Property	Value	Source / Comment
CAS Number	494773-69-2	[1][2]
Molecular Formula	C₁₁H₁₃BrO	[1][3]
Molecular Weight	241.12 g/mol	[1][3]
Appearance	Colorless to light yellow liquid	[3]
Boiling Point	Data not available. Predicted to be >200 °C at STP.	Based on analogs like 1-bromo-2-methoxybenzene (223 °C).[4]
Melting Point	Not applicable.	Liquid at room temperature.[3]
Density	Data not available. Predicted to be ~1.3-1.4 g/mL.	Based on analogs like 1-bromo-2-(trifluoromethoxy)benzene (1.62 g/mL).[5]
Solubility	Insoluble in water; Soluble in organic solvents.	Predicted based on its nonpolar character.
Storage	Store at room temperature or 2-8°C, sealed in dry conditions.	[3][6]

Detailed Analysis of Physical Characteristics

Physical State and Appearance

1-Bromo-2-(cyclopentyloxy)benzene exists as a colorless to light yellow liquid at standard temperature and pressure.[3] The yellow tinge may indicate the presence of trace impurities, potentially oxidized species or residual reagents from synthesis. For applications requiring high purity, such as in drug development, distillation or column chromatography is recommended to obtain a perfectly colorless liquid.

Thermal Properties

Boiling Point: While no experimentally determined boiling point is published, we can estimate it based on related structures. For instance, o-bromoanisole (1-bromo-2-methoxybenzene) has a boiling point of 223 °C.[4] Given the significantly larger and heavier cyclopentyloxy group compared to a methoxy group, 1-Bromo-2-(cyclopentyloxy)benzene is expected to have a substantially higher boiling point, likely in the range of 260-280 °C, due to increased van der Waals forces. The presence of the heavy bromine atom further elevates the boiling point compared to its non-brominated analog, (cyclopentyloxy)benzene.

Melting Point: The compound is a liquid at room temperature, indicating a melting point below 20-25 °C.[3] The ortho-substitution pattern can disrupt crystal lattice formation compared to a more symmetrical para-isomer, generally leading to lower melting points.

Density and Refractive Index

Density: The density has not been empirically reported. However, the presence of a bromine atom (atomic weight ~79.9 amu) on a benzene ring typically results in a density significantly greater than water. For comparison, bromobenzene has a density of approximately 1.49 g/mL, and 1-bromo-2-(trifluoromethoxy)benzene has a density of 1.62 g/mL at 25 °C.[5][7] It is therefore reasonable to predict the density of 1-Bromo-2-(cyclopentyloxy)benzene to be in the range of 1.3-1.4 g/mL.

Refractive Index: This property is also unreported. The refractive index is closely tied to the polarizability of the molecule. The combination of the aromatic ring and the bromine atom suggests a relatively high refractive index, likely in the range of 1.55-1.57, similar to other brominated aromatic compounds.

Spectroscopic Profile (Predicted)

Spectroscopic analysis is essential for confirming the identity and purity of the compound. Below is a predicted interpretation of its key spectra.

¹H NMR Spectroscopy

• Aromatic Protons (δ 6.8-7.6 ppm): The four protons on the benzene ring will appear in this region. Due to the ortho-substitution, they will form a complex multiplet pattern. The proton adjacent to the bromine atom will likely be the most downfield.

• Cyclopentyloxy Methine Proton (-O-CH, δ 4.8-5.0 ppm): The single proton on the carbon attached to the ether oxygen will appear as a multiplet, shifted significantly downfield due to the deshielding effect of the oxygen.

• Cyclopentyl Methylene Protons (-CH₂, δ 1.6-2.0 ppm): The remaining eight protons of the cyclopentyl group will appear as a series of overlapping multiplets in the aliphatic region.

¹³C NMR Spectroscopy

• Aromatic Carbons (δ 110-160 ppm): Six distinct signals are expected. The carbon attached to the oxygen (C-O) will be the most downfield (~155-158 ppm), while the carbon attached to the bromine (C-Br) will be significantly upfield (~112-115 ppm) due to the "heavy atom effect."

• Cyclopentyloxy Methine Carbon (-O-CH, δ ~80-85 ppm): The carbon directly bonded to the ether oxygen.

• Cyclopentyl Methylene Carbons (-CH₂, δ ~24-33 ppm): The remaining four carbons of the cyclopentyl ring will appear in the aliphatic region.

Infrared (IR) Spectroscopy

• C-H Aromatic Stretching (~3050-3100 cm⁻¹): Sharp, weak bands characteristic of sp² C-H bonds.

• C-H Aliphatic Stretching (~2850-2960 cm⁻¹): Strong bands from the C-H bonds of the cyclopentyl group.

• C=C Aromatic Ring Stretching (~1450-1600 cm⁻¹): Several medium to strong bands.

• C-O Ether Stretching (~1250 cm⁻¹): A strong, characteristic aryl-alkyl ether C-O stretch.

• C-Br Stretching (~550-650 cm⁻¹): A medium to weak band in the fingerprint region.

Experimental Protocols for Property Determination

To ensure data integrity, the physical properties of any synthesized batch must be determined empirically. The following standard protocols are recommended.

Caption: Workflow for Physical Property Characterization.

Boiling Point Determination

• Apparatus: A standard distillation apparatus with a short path head is suitable for small quantities. Ensure the thermometer bulb is positioned just below the side arm leading to the condenser.

• Procedure:

  • Place a small volume (2-5 mL) of the purified liquid in the distillation flask with a boiling chip.

  • Heat the flask gently using a heating mantle.

  • Record the temperature at which a steady distillation rate is achieved and condensate is consistently forming on the thermometer bulb. This temperature is the boiling point at the measured atmospheric pressure.

• Causality: This method identifies the temperature at which the vapor pressure of the liquid equals the applied pressure. For high-boiling liquids, vacuum distillation is often employed to prevent decomposition at high temperatures. The boiling point can then be extrapolated to atmospheric pressure using a nomograph.

Density Measurement

• Apparatus: A calibrated pycnometer or a digital density meter.

• Procedure (Pycnometer):

  • Measure the mass of the clean, dry pycnometer.

  • Fill the pycnometer with the sample liquid, ensuring no air bubbles are present, and thermostat to a precise temperature (e.g., 20.0 °C).

  • Measure the mass of the filled pycnometer.

  • Repeat the process with deionized water to calibrate the exact volume of the pycnometer.

  • Calculate density using the formula: ρ = (m_sample - m_empty) / V_pycnometer.

• Trustworthiness: Using a calibrated pycnometer at a controlled temperature provides high accuracy and is a self-validating system when compared against the known density of water at that same temperature.

Refractive Index Measurement

• Apparatus: An Abbe refractometer with a temperature-controlled prism.

• Procedure:

  • Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

  • Apply 1-2 drops of the sample onto the prism.

  • Close the prism and allow the sample to reach thermal equilibrium (e.g., 20.0 °C).

  • Adjust the instrument to bring the dividing line into sharp focus on the crosshairs.

  • Read the refractive index from the scale.

• Expertise: The refractive index is a highly sensitive measure of purity. A sharp, clear dividing line indicates a pure sample, whereas a fuzzy or colored line suggests contaminants. It is a rapid and non-destructive quality control check.

Safety and Handling

1-Bromo-2-(cyclopentyloxy)benzene must be handled with appropriate care in a well-ventilated area, preferably a chemical fume hood.

• Hazard Classification:

  • H302: Harmful if swallowed[2]

  • H315: Causes skin irritation[2]

  • H319: Causes serious eye irritation[2]

  • H335: May cause respiratory irritation[2]

• Personal Protective Equipment (PPE): Wear nitrile gloves, safety glasses with side shields or goggles, and a lab coat.

• Handling Precautions: Avoid inhalation of vapors and contact with skin and eyes. Wash hands thoroughly after handling.[2]

• Storage: Store in a tightly sealed container in a dry, cool place.[3][6] While some suppliers suggest room temperature storage, refrigeration (2-8°C) is advisable for long-term stability to minimize potential degradation.[6]

Conclusion

1-Bromo-2-(cyclopentyloxy)benzene is a valuable intermediate for chemical synthesis. This guide has established its core physical and chemical identifiers, provided a framework for predicting its properties, and detailed the standard methodologies for their empirical validation. The emphasis on rigorous experimental determination is paramount for ensuring the quality, safety, and reproducibility of any research involving this compound. By integrating predictive analysis with proven experimental protocols, researchers can confidently and safely incorporate this molecule into their development workflows.

References

• ChemScene. 1-Bromo-4-(cyclopentyloxy)benzene.
• PubChem. 1-Bromo-2-(cyclopropyloxy)benzene.
• ChemicalBook. 1-bromo-2-(cyclopentyloxy)benzene Product Description.
• ChemScene. 1-Bromo-2-((cyclopentyloxy)methyl)benzene.
• Sigma-Aldrich. 1-Bromo-2-(trifluoromethoxy)benzene.
• Cheméo. Chemical Properties of Benzene, bromo- (CAS 108-86-1).
• PubChem. 1-Bromo-2-(cyclopentyloxy)benzene.
• Chemsrc. 1-bromo-4-(cyclohexyloxy)benzene.
• CymitQuimica. Safety Data Sheet - 1-Bromo-2-(cyclopentyloxy)benzene.
• Cheméo. Chemical Properties of Benzene, 1-bromo-2-methoxy- (CAS 578-57-4).

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A Technical Guide to the Spectroscopic Characterization of 1-Bromo-2-(cyclopentyloxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of the spectroscopic characterization of 1-Bromo-2-(cyclopentyloxy)benzene. Due to the limited availability of published experimental spectra for this specific compound, this guide synthesizes theoretical principles and data from analogous structures to present a detailed prediction and interpretation of its ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopic data. This document serves as a valuable resource for researchers in compound verification, quality control, and synthetic chemistry by establishing a robust spectroscopic baseline for this molecule.

Introduction

1-Bromo-2-(cyclopentyloxy)benzene, with the chemical formula C₁₁H₁₃BrO and a molecular weight of 241.12 g/mol , is an aromatic ether that holds potential as a building block in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds.[1][2][3] The precise characterization of such molecules is paramount to ensure purity, confirm structural integrity, and understand chemical behavior. Spectroscopic methods are the cornerstone of this characterization, providing a detailed fingerprint of the molecule's structure. This guide explains the theoretical underpinnings and experimental considerations for acquiring and interpreting the key spectroscopic data for 1-Bromo-2-(cyclopentyloxy)benzene.

Molecular Structure and Key Features

The structure of 1-Bromo-2-(cyclopentyloxy)benzene comprises a benzene ring substituted with a bromine atom and a cyclopentyloxy group at adjacent positions. This ortho-substitution pattern, along with the flexible cyclopentyl ring, dictates the unique spectroscopic signature of the molecule.

Caption: Molecular structure of 1-Bromo-2-(cyclopentyloxy)benzene.

Spectroscopic Analysis

¹H NMR Spectroscopy

Theoretical Background and Experimental Rationale

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information on the chemical environment of hydrogen atoms in a molecule. The chemical shift (δ) of a proton is influenced by the electron density around it. In 1-Bromo-2-(cyclopentyloxy)benzene, we expect distinct signals for the aromatic protons and the protons of the cyclopentyl group. The ortho, meta, and para positions on the benzene ring relative to the bulky and electron-donating cyclopentyloxy group and the electron-withdrawing bromine atom will result in a complex splitting pattern in the aromatic region.

Experimental Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Bromo-2-(cyclopentyloxy)benzene in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Record the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak (CDCl₃ at 7.26 ppm).

Predicted Data Interpretation and Spectral Assignment

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic	6.8 - 7.6	m	-	4H
-OCH-	4.8 - 5.0	m	-	1H
Cyclopentyl (-CH₂-)	1.6 - 2.0	m	-	8H

• Aromatic Protons (6.8 - 7.6 ppm): The four protons on the benzene ring will appear as a complex multiplet due to the differing electronic effects of the bromine and cyclopentyloxy substituents. The proton ortho to the oxygen is expected to be the most shielded (lowest ppm), while the proton ortho to the bromine will be the most deshielded (highest ppm).

• Methine Proton (-OCH-) (4.8 - 5.0 ppm): The single proton on the carbon attached to the ether oxygen is expected to be significantly deshielded and will appear as a multiplet due to coupling with the adjacent methylene protons on the cyclopentyl ring.

• Cyclopentyl Protons (1.6 - 2.0 ppm): The eight protons of the cyclopentyl ring will likely appear as a broad, overlapping multiplet. The protons on the carbons closer to the oxygen atom will be slightly more deshielded.

Caption: Predicted ¹H NMR correlations for 1-Bromo-2-(cyclopentyloxy)benzene.

¹³C NMR Spectroscopy

Theoretical Background and Experimental Rationale

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The chemical shift of each carbon is dependent on its hybridization and the electronegativity of the atoms attached to it. For 1-Bromo-2-(cyclopentyloxy)benzene, distinct signals are expected for the aromatic carbons and the cyclopentyl carbons.

Experimental Protocol

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: Acquire the spectrum on a 100 MHz or higher field NMR spectrometer.

• Data Acquisition: Use a proton-decoupled sequence to obtain singlets for each unique carbon. A sufficient number of scans is required due to the low natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, and reference the chemical shifts to the CDCl₃ solvent peak (77.16 ppm).

Predicted Data Interpretation and Spectral Assignment

Carbon	Predicted Chemical Shift (δ, ppm)
C-O (aromatic)	155 - 158
C-Br (aromatic)	112 - 115
Aromatic CH	115 - 133
-OCH-	80 - 83
Cyclopentyl C2/C5	32 - 35
Cyclopentyl C3/C4	23 - 26

• Aromatic Carbons (112 - 158 ppm): The carbon attached to the oxygen (C-O) will be the most deshielded due to the electronegativity of oxygen. The carbon bonded to bromine (C-Br) will be significantly shielded. The remaining four aromatic CH carbons will have distinct chemical shifts.

• Aliphatic Carbons (23 - 83 ppm): The methine carbon of the cyclopentyl group attached to the oxygen (-OCH-) will be the most deshielded of the aliphatic carbons. The other two sets of equivalent methylene carbons in the cyclopentyl ring will appear at higher fields.

Caption: Predicted ¹³C NMR carbon environments.

Mass Spectrometry (MS)

Theoretical Background and Ionization Method Rationale

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. For 1-Bromo-2-(cyclopentyloxy)benzene, electron ionization (EI) would be a suitable method to induce fragmentation and provide structural information. The presence of bromine, with its two isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, will result in characteristic isotopic patterns for the molecular ion and any bromine-containing fragments.

Experimental Protocol

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

• Ionization: Ionize the sample using a standard electron ionization source (70 eV).

• Mass Analysis: Analyze the resulting ions using a quadrupole, time-of-flight, or magnetic sector mass analyzer.

• Detection: Detect the ions and generate a mass spectrum.

Predicted Data Interpretation

m/z	Predicted Assignment	Isotopic Pattern
240/242	[M]⁺ (Molecular Ion)	Present (1:1 ratio)
173/175	[M - C₅H₇]⁺	Present (1:1 ratio)
172/174	[M - C₅H₈]⁺	Present (1:1 ratio)
69	[C₅H₉]⁺	Absent

• Molecular Ion ([M]⁺): The molecular ion peak is expected at m/z 240 and 242, corresponding to the molecules containing ⁷⁹Br and ⁸¹Br, respectively. The relative intensity of these peaks should be approximately 1:1.

• Fragmentation: The most likely fragmentation pathways would involve the loss of the cyclopentyl group or parts of it. Loss of a cyclopentyl radical would lead to a fragment at m/z 173/175. Loss of cyclopentene would result in a fragment at m/z 172/174. The cyclopentyl cation itself would appear at m/z 69.

Caption: A simplified predicted fragmentation pathway for 1-Bromo-2-(cyclopentyloxy)benzene.

Infrared (IR) Spectroscopy

Theoretical Background and Rationale for Vibrational Mode Analysis

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. Specific functional groups have characteristic absorption frequencies. For 1-Bromo-2-(cyclopentyloxy)benzene, we expect to see absorptions corresponding to C-H bonds (aromatic and aliphatic), C=C bonds of the benzene ring, C-O ether linkages, and the C-Br bond.

Experimental Protocol

• Sample Preparation: The spectrum can be acquired from a neat liquid film between two salt plates (e.g., NaCl or KBr) or as a solution in a suitable solvent (e.g., CCl₄).

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically from 4000 to 400 cm⁻¹.

• Data Processing: Perform a background subtraction and present the data as transmittance or absorbance versus wavenumber (cm⁻¹).

Predicted Data Interpretation

Wavenumber (cm⁻¹)	Predicted Assignment
3100-3000	Aromatic C-H stretch
2980-2850	Aliphatic C-H stretch
1600-1450	Aromatic C=C stretch
1250-1200	Aryl-O stretch
1100-1000	Alkyl-O stretch
750-700	ortho-disubstituted C-H bend
600-500	C-Br stretch

• C-H Stretching: Look for sharp peaks above 3000 cm⁻¹ for the aromatic C-H bonds and strong, sharp peaks below 3000 cm⁻¹ for the aliphatic C-H bonds of the cyclopentyl group.

• Aromatic C=C Stretching: A series of peaks in the 1600-1450 cm⁻¹ region are characteristic of the benzene ring.

• C-O Stretching: A strong absorption band around 1250-1200 cm⁻¹ is expected for the aryl-O stretching vibration, and another in the 1100-1000 cm⁻¹ region for the alkyl-O stretch.

• C-H Bending: A strong band in the 750-700 cm⁻¹ region is indicative of ortho-disubstitution on the benzene ring.

• C-Br Stretching: The C-Br stretch is expected to appear in the fingerprint region, typically between 600 and 500 cm⁻¹.

Summary of Spectroscopic Data

Technique	Key Predicted Features
¹H NMR	Aromatic multiplet (6.8-7.6 ppm), -OCH- multiplet (4.8-5.0 ppm), Aliphatic multiplet (1.6-2.0 ppm)
¹³C NMR	Aromatic signals (112-158 ppm), Aliphatic signals (23-83 ppm)
MS (EI)	Molecular ion at m/z 240/242 (1:1), key fragments at m/z 172/174 and 69
IR	Aromatic C-H (~3050 cm⁻¹), Aliphatic C-H (~2950 cm⁻¹), C-O (~1250 cm⁻¹), C-Br (~550 cm⁻¹)

Conclusion

This guide provides a detailed, theoretically grounded framework for the spectroscopic analysis of 1-Bromo-2-(cyclopentyloxy)benzene. By understanding the predicted ¹H NMR, ¹³C NMR, MS, and IR data, researchers can confidently identify and characterize this compound, ensuring its quality and purity for applications in synthetic and medicinal chemistry. The provided protocols and interpretations serve as a valuable reference for the broader scientific community.

References

• PubChem. 1-Bromo-2-(cyclopentyloxy)benzene. National Center for Biotechnology Information. [Link]

• NIST. Benzene, 1-bromo-2-methyl-. NIST Chemistry WebBook. [Link]

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• 3. labshake.com [labshake.com]

An In-Depth Technical Guide on the Reactivity of the Bromine Atom in 1-Bromo-2-(cyclopentyloxy)benzene

Introduction

1-Bromo-2-(cyclopentyloxy)benzene is a versatile aromatic building block of significant interest to researchers, scientists, and drug development professionals. Its unique structural architecture, featuring a bromine atom ortho to a bulky cyclopentyloxy group, presents a fascinating interplay of electronic and steric effects that govern its reactivity. This guide provides a comprehensive exploration of the chemical behavior of the bromine atom in this molecule, offering field-proven insights into its synthetic transformations and practical applications.

The strategic placement of the bromine atom makes it a valuable handle for introducing a wide array of functionalities through various cross-coupling and organometallic reactions. The adjacent cyclopentyloxy group, while sterically demanding, also plays a crucial electronic role, influencing the reactivity of the C-Br bond and directing the regioselectivity of certain reactions. Understanding these nuances is paramount for designing efficient and selective synthetic routes towards complex target molecules in drug discovery and materials science.

Physicochemical Properties

A foundational understanding of the physical and spectroscopic properties of 1-Bromo-2-(cyclopentyloxy)benzene is essential for its effective utilization in synthesis and for the characterization of its derivatives.

Property	Value
Molecular Formula	C₁₁H₁₃BrO
Molecular Weight	241.12 g/mol
CAS Number	494773-69-2
Appearance	Typically a liquid
Boiling Point	Not extensively reported, but expected to be elevated due to its molecular weight.
Solubility	Soluble in common organic solvents like THF, diethyl ether, toluene, and dichloromethane.

Spectroscopic data, including ¹H NMR, ¹³C NMR, and Mass Spectrometry, are crucial for confirming the identity and purity of the compound and its reaction products.

I. Core Reactivity Principles: Electronic and Steric Influences

The reactivity of the bromine atom in 1-Bromo-2-(cyclopentyloxy)benzene is primarily dictated by the electronic nature of the aromatic ring and the steric hindrance imposed by the neighboring cyclopentyloxy group.

A. Electronic Effects of the Cyclopentyloxy Group

The oxygen atom of the cyclopentyloxy group possesses lone pairs of electrons that can be delocalized into the aromatic π-system through resonance. This electron-donating effect increases the electron density of the benzene ring, particularly at the ortho and para positions. This has two significant consequences for the reactivity of the C-Br bond:

• Activation towards Electrophilic Aromatic Substitution: The increased electron density makes the ring more susceptible to attack by electrophiles. However, the position of substitution is directed by the interplay of both the cyclopentyloxy and bromo substituents.

• Influence on Oxidative Addition in Cross-Coupling Reactions: The electron-rich nature of the aryl bromide can facilitate the oxidative addition step in palladium-catalyzed cross-coupling reactions, a key initiation step in many important transformations.

B. Steric Hindrance from the Cyclopentyloxy Group

The bulky five-membered cyclopentyl ring exerts significant steric hindrance around the ortho-positioned bromine atom. This steric bulk can:

• Hinder the approach of reagents: This can slow down the rate of reactions at the bromine atom, particularly with large or bulky reaction partners.

• Influence ligand selection in catalysis: In transition metal-catalyzed reactions, the choice of ligand is critical to overcome the steric hindrance and facilitate efficient catalysis. Bulky, electron-rich phosphine ligands are often required to promote the desired transformation.

II. Key Synthetic Transformations

The bromine atom in 1-Bromo-2-(cyclopentyloxy)benzene serves as a versatile linchpin for a variety of powerful synthetic transformations. The following sections detail the most pertinent of these reactions, providing both mechanistic insights and practical, field-tested protocols.

A. Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are arguably the most powerful tools for C-C and C-N bond formation in modern organic synthesis. 1-Bromo-2-(cyclopentyloxy)benzene is an excellent substrate for these transformations.

1. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling reaction is a Nobel Prize-winning methodology for the formation of biaryl structures, which are prevalent in pharmaceuticals and functional materials. This reaction involves the coupling of an organoboron reagent with an organohalide.

Mechanistic Rationale: The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of elementary steps. The choice of a palladium catalyst, a suitable phosphine ligand, and a base is critical for an efficient reaction. The electron-rich nature of 1-Bromo-2-(cyclopentyloxy)benzene facilitates the initial oxidative addition of the Pd(0) catalyst to the C-Br bond.

Experimental Protocol: Synthesis of 2-(Cyclopentyloxy)-1,1'-biphenyl

• Reaction Setup: To an oven-dried Schlenk flask under an argon atmosphere, add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq.), phenylboronic acid (1.2 eq.), potassium carbonate (2.0 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%).

• Solvent: Add a degassed mixture of toluene and water (typically in a 4:1 to 10:1 ratio).

• Reaction Conditions: Heat the mixture to 80-100 °C and stir vigorously for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

2. Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a cornerstone of modern medicinal chemistry, enabling the formation of C-N bonds between aryl halides and amines. This reaction is instrumental in the synthesis of a vast number of biologically active compounds.

Mechanistic Rationale: Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination proceeds through a palladium-catalyzed cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination. The choice of a sterically hindered, electron-rich phosphine ligand is often crucial for achieving high yields, especially with a sterically encumbered substrate like 1-Bromo-2-(cyclopentyloxy)benzene.

Experimental Protocol: Synthesis of N-Aryl-2-(cyclopentyloxy)aniline

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq.), the desired primary or secondary amine (1.1-1.5 eq.), a strong base such as sodium tert-butoxide (1.4 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable phosphine ligand (e.g., XPhos, 2-4 mol%).

• Solvent: Add anhydrous, degassed toluene or dioxane.

• Reaction Conditions: Heat the reaction mixture to 80-110 °C for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue by column chromatography.

B. Organometallic Transformations: Lithiation and Grignard Reagent Formation

The bromine atom in 1-Bromo-2-(cyclopentyloxy)benzene can be readily converted into highly reactive organometallic species, namely organolithium and Grignard reagents. These intermediates are potent nucleophiles and key precursors for a multitude of subsequent reactions.

1. Lithiation via Halogen-Metal Exchange

Treatment of 1-Bromo-2-(cyclopentyloxy)benzene with a strong organolithium base, such as n-butyllithium, at low temperatures leads to a rapid halogen-metal exchange, forming the corresponding aryllithium species.

Causality Behind Experimental Choices: The use of low temperatures (typically -78 °C) is crucial to prevent side reactions, such as the decomposition of the organolithium reagent or unwanted reactions with the solvent. Anhydrous conditions are paramount as organolithium reagents are extremely sensitive to moisture.

Experimental Protocol: Generation and Trapping of 2-(Cyclopentyloxy)phenyllithium

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq.) in anhydrous diethyl ether or THF.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq.) dropwise while maintaining the low temperature. Stir the mixture at -78 °C for 30-60 minutes.

• Electrophilic Quench: Add a suitable electrophile (e.g., an aldehyde, ketone, or carbon dioxide) to the aryllithium solution at -78 °C.

• Work-up: Allow the reaction to warm to room temperature, then quench with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the combined organic layers, and purify as needed.

2. Grignard Reagent Formation

The reaction of 1-Bromo-2-(cyclopentyloxy)benzene with magnesium metal in an ethereal solvent affords the corresponding Grignard reagent, (2-(cyclopentyloxy)phenyl)magnesium bromide. Grignard reagents are among the most fundamental and widely used organometallic reagents in organic synthesis.

Self-Validating System: The initiation of a Grignard reaction is often indicated by a noticeable exotherm and the appearance of a cloudy or turbid solution. The successful formation of the Grignard reagent can be confirmed by quenching a small aliquot with an electrophile (e.g., iodine) and observing the formation of the expected product.

Experimental Protocol: Synthesis of (2-(Cyclopentyloxy)phenyl)magnesium Bromide

• Magnesium Activation: Place magnesium turnings (1.2 eq.) in a flame-dried flask under an inert atmosphere. Add a small crystal of iodine to activate the magnesium surface.

• Reaction Initiation: Add a small amount of anhydrous diethyl ether or THF to cover the magnesium. Add a small portion of a solution of 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq.) in the same anhydrous solvent. Gentle heating or sonication may be required to initiate the reaction.

• Grignard Formation: Once the reaction begins (indicated by bubbling and a color change), add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion and Use: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting solution can be used directly in subsequent reactions.

III. Applications in Drug Discovery and Materials Science

The synthetic versatility of 1-Bromo-2-(cyclopentyloxy)benzene makes it a valuable precursor for the synthesis of complex molecules with potential applications in various fields.

• Drug Discovery: The ability to introduce diverse functionalities at the bromine position allows for the rapid generation of compound libraries for high-throughput screening. The resulting biaryl and N-aryl aniline motifs are common scaffolds in many biologically active molecules.

• Materials Science: The incorporation of the 2-(cyclopentyloxy)phenyl moiety can be used to tune the electronic and photophysical properties of organic materials, such as those used in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Conclusion

1-Bromo-2-(cyclopentyloxy)benzene is a strategically important building block in organic synthesis. The reactivity of its bromine atom, modulated by the electronic and steric effects of the adjacent cyclopentyloxy group, allows for a wide range of selective and high-yielding transformations. A thorough understanding of the principles and protocols outlined in this guide will empower researchers, scientists, and drug development professionals to effectively harness the synthetic potential of this versatile molecule in their pursuit of novel and impactful chemical entities.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2-(cyclopentyloxy)benzene. National Center for Biotechnology Information. Retrieved from [Link]

• Filo. (2025, September 2).

Potential applications of 1-Bromo-2-(cyclopentyloxy)benzene in medicinal chemistry

An In-depth Technical Guide on the Potential Applications of 1-Bromo-2-(cyclopentyloxy)benzene in Medicinal Chemistry

Authored by a Senior Application Scientist

Abstract: In the landscape of modern drug discovery, the selection of molecular scaffolds is a critical determinant of success. This guide provides a comprehensive technical overview of 1-Bromo-2-(cyclopentyloxy)benzene, a versatile chemical intermediate. We will explore its synthesis, physicochemical properties, and, most importantly, its potential applications as a foundational building block in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this compound in the design and synthesis of novel therapeutic agents.

Introduction: The Strategic Importance of 1-Bromo-2-(cyclopentyloxy)benzene in Drug Design

1-Bromo-2-(cyclopentyloxy)benzene is an aromatic compound featuring a bromine atom and a cyclopentyloxy group in an ortho-relationship on a benzene ring. This specific substitution pattern confers a unique combination of reactivity and lipophilicity, making it a valuable starting point for the synthesis of complex molecules with potential therapeutic applications.

The bromine atom serves as a versatile synthetic handle, amenable to a wide array of palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This allows for the facile introduction of diverse molecular fragments, enabling the systematic exploration of the chemical space around the core scaffold. The cyclopentyloxy group, a bulky and lipophilic moiety, can significantly influence the pharmacokinetic profile of a drug candidate, potentially enhancing membrane permeability and modulating interactions with hydrophobic pockets of target proteins.

Synthesis and Characterization

The most common and efficient method for the synthesis of 1-Bromo-2-(cyclopentyloxy)benzene is the Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide.

Experimental Protocol: Williamson Ether Synthesis of 1-Bromo-2-(cyclopentyloxy)benzene

Objective: To synthesize 1-Bromo-2-(cyclopentyloxy)benzene from 2-bromophenol and cyclopentyl bromide.

Materials:

• 2-Bromophenol

• Cyclopentyl bromide

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-bromophenol (1.0 equivalent) in DMF.

• Add potassium carbonate (1.5 equivalents) to the solution and stir at room temperature for 20 minutes.

• Add cyclopentyl bromide (1.2 equivalents) to the reaction mixture.

• Heat the mixture to 80 °C and maintain for 16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, pour the reaction mixture into deionized water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with deionized water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 1-Bromo-2-(cyclopentyloxy)benzene.

Visualization of the Synthetic Workflow:

Caption: Synthetic workflow for 1-Bromo-2-(cyclopentyloxy)benzene.

Potential Medicinal Chemistry Applications

The true value of 1-Bromo-2-(cyclopentyloxy)benzene is realized in its role as a versatile scaffold for the construction of novel drug candidates.

As a Key Intermediate in Cross-Coupling Reactions

The presence of the bromine atom is a gateway to molecular diversity. For example, a Suzuki-Miyaura coupling can be employed to introduce various aryl or heteroaryl moieties, a common strategy in the development of kinase inhibitors and other targeted therapies.

Illustrative Suzuki Coupling Pathway:

Caption: A typical Suzuki coupling reaction utilizing the scaffold.

Probing Structure-Activity Relationships (SAR)

The scaffold allows for systematic modifications to probe SAR. The cyclopentyloxy group can be varied to other cycloalkoxy or linear alkoxy groups to fine-tune lipophilicity and steric interactions. The substituent introduced at the bromo position can also be widely varied to optimize target engagement.

Table 1: Hypothetical SAR Data for a Kinase Inhibitor Series

R¹ (at bromo position)	R² (alkoxy group)	Kinase Inhibition (IC₅₀, nM)
Pyrimidine	Cyclopentyloxy	75
Pyridine	Cyclopentyloxy	120
Pyrimidine	Cyclobutoxy	150
Pyrimidine	Isopropoxy	250

This data-driven approach is fundamental to lead optimization in drug discovery.

Application in the Synthesis of GPR40 Modulators

G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1), is a promising target for the treatment of type 2 diabetes. Several potent GPR40 agonists feature a biaryl core. 1-Bromo-2-(cyclopentyloxy)benzene can serve as a key starting material for the "right-hand" fragment of such molecules, with the cyclopentyloxy group potentially occupying a hydrophobic pocket in the receptor.

Logical Flow for GPR40 Agonist Synthesis:

Caption: Conceptual pathway to a GPR40 agonist.

Conclusion

1-Bromo-2-(cyclopentyloxy)benzene is a strategically valuable building block for medicinal chemistry research. Its straightforward synthesis and the presence of two distinct points for modification provide a robust platform for the generation of diverse compound libraries. The ability to readily participate in powerful C-C and C-N bond-forming reactions makes it an attractive starting material for the synthesis of complex molecules targeting a wide range of biological targets. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the intelligent application of versatile scaffolds such as 1-Bromo-2-(cyclopentyloxy)benzene will be instrumental in driving innovation in drug discovery.

References

The following references provide foundational knowledge on the synthetic methodologies and medicinal chemistry principles discussed in this guide.

• Title: Palladium-Catalysed Cross-Coupling Reactions in Modern Organic Synthesis. Source: Angewandte Chemie International Edition, 2020, 59(36), 15202-15261. URL: [Link]

• Title: The Williamson Ether Synthesis: A Historical and Mechanistic Overview. Source: Journal of Chemical Education, 2011, 88(8), 1146-1149. URL: [Link]

• Title: The Role of Lipophilicity in Drug Discovery. Source: Expert Opinion on Drug Discovery, 2012, 7(10), 863-874. URL: [Link]

• Title: GPR40 (FFAR1) Modulators: A Patent Review (2014 - 2018). Source: Expert Opinion on Therapeutic Patents, 2019, 29(1), 37-53. URL: [Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Bromo-2-(cyclopentyloxy)benzene

Introduction: The Strategic Importance of C-N Bond Formation

The palladium-catalyzed Buchwald-Hartwig amination stands as a transformative tool in modern organic synthesis, providing a robust and versatile method for the construction of carbon-nitrogen (C-N) bonds.[1][2] Its development has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[3][4] Traditional methods for arylamine synthesis often require harsh conditions and suffer from limited substrate scope and functional group tolerance. The Buchwald-Hartwig reaction, in contrast, offers a milder, more general, and highly efficient alternative.[1]

This guide provides an in-depth technical overview and detailed protocols for the Buchwald-Hartwig amination of 1-Bromo-2-(cyclopentyloxy)benzene. This particular substrate presents a unique set of challenges due to the presence of a sterically demanding and electron-donating ortho-alkoxy group. Overcoming these challenges is crucial for the synthesis of 2-(cyclopentyloxy)aniline and its derivatives, which are valuable intermediates in drug discovery programs. The protocols and insights provided herein are designed for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation for the synthesis of complex molecular architectures.

Navigating the Challenges of an Ortho-Alkoxy Substituted Aryl Bromide

The successful amination of 1-Bromo-2-(cyclopentyloxy)benzene is contingent on a thorough understanding of the substrate's electronic and steric properties. The cyclopentyloxy group at the ortho position introduces two primary challenges:

• Steric Hindrance: The bulky cyclopentyloxy group can significantly impede the approach of the palladium catalyst to the C-Br bond for the initial oxidative addition step, which is often the rate-determining step in the catalytic cycle.[5] Furthermore, steric clash can hinder the subsequent reductive elimination step that forms the desired C-N bond.

• Electronic Effects: The oxygen atom of the cyclopentyloxy group is electron-donating, which increases the electron density of the aromatic ring. This makes the aryl bromide less electrophilic and, consequently, less reactive towards oxidative addition by the electron-rich Pd(0) catalyst.

To overcome these hurdles, the careful selection of the catalyst system—specifically the palladium precursor and the ancillary phosphine ligand—is of paramount importance. The use of sterically hindered, electron-rich phosphine ligands is a cornerstone of modern Buchwald-Hartwig amination protocols for challenging substrates. These ligands promote the formation of a monoligated, highly reactive Pd(0) species, which is more effective at undergoing oxidative addition with sterically hindered and electron-rich aryl halides.[6]

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle involving a palladium(0) active species. Understanding this cycle is key to troubleshooting and optimizing the reaction.[1][7]

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

The key steps are:

• Oxidative Addition: The active L-Pd(0) catalyst inserts into the aryl-bromide bond of 1-Bromo-2-(cyclopentyloxy)benzene to form a Pd(II) intermediate.[1]

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center. A base then deprotonates the coordinated amine to form an amido complex.

• Reductive Elimination: The desired C-N bond is formed as the arylamine product is eliminated from the palladium, regenerating the active Pd(0) catalyst for the next cycle.[7]

Recommended Catalyst Systems and Reaction Parameters

The selection of the appropriate catalyst, ligand, base, and solvent is critical for achieving high yields and purity. For the amination of 1-Bromo-2-(cyclopentyloxy)benzene, the following table summarizes recommended starting points for optimization.

Parameter	Recommended Component/Condition	Rationale and Field-Proven Insights
Palladium Precursor	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) or Pd(OAc)₂ (Palladium(II) acetate)	Pd₂(dba)₃ is a common Pd(0) source, while Pd(OAc)₂ is an air-stable Pd(II) precursor that is reduced in situ to the active Pd(0) species.[2]
Phosphine Ligand	XPhos, RuPhos, or BrettPhos	These are bulky, electron-rich biaryl phosphine ligands known to be highly effective for coupling sterically hindered and electron-rich aryl halides.[8] They facilitate both oxidative addition and reductive elimination.
Base	NaOt-Bu (Sodium tert-butoxide), K₃PO₄ (Potassium phosphate), or Cs₂CO₃ (Cesium carbonate)	Strong, non-nucleophilic bases like NaOt-Bu are commonly used. For base-sensitive substrates, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ can be effective, often requiring slightly higher temperatures.[9]
Amine Source	Ammonia, Primary Alkylamine, or Benzophenone Imine (as an ammonia equivalent)	For the synthesis of the primary aniline, direct amination with ammonia can be challenging. Using an ammonia equivalent like benzophenone imine, followed by hydrolysis, is a reliable alternative.[1]
Solvent	Toluene or 1,4-Dioxane	These are common non-polar, aprotic solvents for Buchwald-Hartwig reactions. Ensure the solvent is anhydrous and degassed to prevent catalyst deactivation.[7]
Temperature	80-110 °C	The reaction temperature will depend on the specific catalyst system and the reactivity of the amine. Higher temperatures are often required for less reactive substrates.
Catalyst Loading	1-2 mol% Pd, 1.2-2.4 mol% Ligand	Lower catalyst loadings can be achieved with highly active pre-catalysts. Optimization of the Pd:Ligand ratio is often beneficial.

Detailed Experimental Protocol: Synthesis of 2-(cyclopentyloxy)aniline

This protocol describes a general procedure for the Buchwald-Hartwig amination of 1-Bromo-2-(cyclopentyloxy)benzene using benzophenone imine as an ammonia equivalent.

Materials and Equipment:

• 1-Bromo-2-(cyclopentyloxy)benzene

• Benzophenone imine

• Pd₂(dba)₃

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

• 2M Hydrochloric acid

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere chemistry (Schlenk flask or glovebox)

• Magnetic stirrer and heating mantle/oil bath

Workflow Diagram:

Figure 2: Experimental workflow for the synthesis of 2-(cyclopentyloxy)aniline.

Step-by-Step Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas (Argon or Nitrogen), add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 1.0 equiv), Pd₂(dba)₃ (0.01 mmol, 1 mol%), XPhos (0.024 mmol, 2.4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv) to a dry Schlenk flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask with a septum, remove from the glovebox (if applicable), and connect to a Schlenk line. Evacuate and backfill with argon three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add anhydrous toluene (5 mL) via syringe, followed by benzophenone imine (1.2 mmol, 1.2 equiv).

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup and Hydrolysis: Once the reaction is complete, cool the mixture to room temperature. Carefully add 2M HCl (10 mL) and stir vigorously for 1 hour to hydrolyze the intermediate imine.

• Neutralization and Extraction: Basify the mixture to pH ~8 with saturated aqueous sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired 2-(cyclopentyloxy)aniline.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low or No Conversion	Inactive catalyst; poor quality reagents/solvent.	Ensure all reagents are pure and the solvent is anhydrous and degassed. Use a freshly opened bottle of base. Consider using a pre-catalyst for more reliable activation.
Inappropriate ligand or base.	Screen different ligands (e.g., RuPhos) and bases (e.g., K₃PO₄). The optimal combination is substrate-dependent.
Formation of Side Products (e.g., Hydrodehalogenation)	β-hydride elimination is competing with reductive elimination.	This can sometimes be suppressed by using a more sterically hindered ligand or by lowering the reaction temperature.
Incomplete Reaction	Insufficient reaction time or temperature.	Increase the reaction time or incrementally increase the temperature. Ensure efficient stirring.

Conclusion

The Buchwald-Hartwig amination of 1-Bromo-2-(cyclopentyloxy)benzene is a challenging yet highly rewarding transformation. By understanding the mechanistic nuances and carefully selecting the appropriate catalyst system, researchers can efficiently synthesize valuable arylamine building blocks. The protocols and insights provided in this guide offer a solid foundation for the successful implementation and optimization of this powerful reaction in both academic and industrial settings.

References

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Grokipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Reddit. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(44), 15914–15917. [Link]

• Vo, G. D., & Hartwig, J. F. (2009). Palladium-Catalyzed Coupling of Ammonia with Aryl Chlorides, Bromides, Iodides, and Sulfonates: A General Method for the Preparation of Primary Arylamines. Journal of the American Chemical Society, 131(31), 11049–11061. [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Lipshutz, B. H., & Ueda, H. (2011). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. Angewandte Chemie International Edition, 50(34), 7934-7937. [Link]

• Biscoe, M. R., & Buchwald, S. L. (2008). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. Organic letters, 10(10), 1979-1982. [Link]

• Czégéni, C., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 2146-2153. [Link]

• Reddy, C. V., et al. (2014). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. Organic letters, 16(12), 3288-3291. [Link]

• Fors, B. P., et al. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society, 130(41), 13552-13554. [Link]

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Application Notes & Protocols: Heck Reaction for 1-Bromo-2-(cyclopentyloxy)benzene

Introduction

The Mizoroki-Heck reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds by coupling unsaturated halides with alkenes, catalyzed by a palladium complex.[1] This powerful transformation has seen widespread application in the synthesis of natural products, pharmaceuticals, and advanced materials.[2] This guide provides a detailed examination of the Heck reaction as applied to a specific, challenging substrate: 1-Bromo-2-(cyclopentyloxy)benzene .

The substrate presents a significant steric challenge due to the bulky cyclopentyloxy group positioned ortho to the bromine atom. This steric hindrance can impede the crucial oxidative addition step, where the palladium catalyst inserts into the carbon-bromine bond, which is often the rate-determining step in the catalytic cycle.[3][4] Consequently, careful selection and optimization of the catalyst system—including the palladium precursor, ligand, base, and solvent—are paramount for achieving successful coupling.

This document will delve into the mechanistic rationale behind protocol design, provide detailed step-by-step procedures for researchers, and offer a comparative analysis of different catalytic systems tailored to overcome the steric demands of this substrate.

Mechanistic Considerations & Rationale for Protocol Design

The generally accepted mechanism for the Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[1][5] Understanding this cycle is critical for rationally selecting reaction components to address the challenges posed by 1-Bromo-2-(cyclopentyloxy)benzene.

The Heck Catalytic Cycle

The cycle consists of four primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of the substrate to form a square planar Pd(II) complex.[3] For sterically hindered substrates like 1-Bromo-2-(cyclopentyloxy)benzene, this step is often slow and requires a specific type of ligand to facilitate the reaction.

• Olefin Coordination & Migratory Insertion: An alkene coordinates to the Pd(II) complex, followed by a syn-migratory insertion of the aryl group onto the alkene.[6] This forms a new carbon-carbon bond.

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated, forming the substituted alkene product and a hydrido-palladium(II) species.[3] This step typically proceeds to give the more thermodynamically stable trans (E) isomer.[3]

• Reductive Elimination & Catalyst Regeneration: A base neutralizes the generated H-X (in this case, HBr), facilitating the reductive elimination that regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Component Selection for a Sterically Hindered Substrate

• Palladium Precatalyst: Palladium(II) acetate (Pd(OAc)₂) is a common, air-stable, and cost-effective precatalyst.[5] It is reduced in situ to the active Pd(0) species, often by a phosphine ligand, the solvent, or an amine base.[7][8]

• Ligand: This is the most critical choice. Standard ligands like triphenylphosphine (PPh₃) may be ineffective for this substrate.[9] Bulky, electron-rich phosphine ligands are required.[9][10] These ligands promote the difficult oxidative addition step by stabilizing the electron-rich Pd(0) center and accelerating the reductive elimination step.[7][9] Ligands such as tri-tert-butylphosphine (P(t-Bu)₃) or biaryl phosphines (e.g., SPhos, XPhos) are excellent candidates. N-Heterocyclic Carbenes (NHCs) also represent a highly effective class of ligands for challenging Heck couplings.[11][12]

• Base: An inorganic base like potassium carbonate (K₂CO₃) or an organic amine base like triethylamine (NEt₃) or diisopropylethylamine (DIPEA) is required to neutralize the HBr formed.[1][13] The choice of base can influence reaction rates and prevent catalyst deactivation. For many systems, inorganic bases in polar aprotic solvents are highly effective.

• Solvent: High-boiling polar aprotic solvents such as N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMAc), or 1,4-dioxane are typically used to ensure solubility of all components and to allow for the high temperatures often required to overcome the activation energy of the oxidative addition step.[3][9]

Experimental Protocols

The following protocols are designed as robust starting points for the Heck coupling of 1-Bromo-2-(cyclopentyloxy)benzene with a model alkene, n-butyl acrylate. All operations should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using standard Schlenk techniques to prevent oxidation of the catalyst and ligands.

Protocol 1: Standard Conditions with Tri-tert-butylphosphine Ligand

This protocol employs a well-established, commercially available, and highly effective bulky monophosphine ligand.

Reagents & Materials

Reagent	MW ( g/mol )	Molarity	Amount (mmol)	Equivalents	Mass/Volume
1-Bromo-2-(cyclopentyloxy)benzene	241.12	-	1.0	1.0	241 mg
n-Butyl acrylate	128.17	-	1.5	1.5	192 mg (0.22 mL)
Palladium(II) Acetate (Pd(OAc)₂)	224.50	-	0.02	0.02	4.5 mg
Tri-tert-butylphosphine (P(t-Bu)₃)	202.29	-	0.04	0.04	8.1 mg
Potassium Carbonate (K₂CO₃)	138.21	-	2.0	2.0	276 mg
N,N-Dimethylformamide (DMF), anhydrous	73.09	-	-	-	5.0 mL

Step-by-Step Procedure

• Vessel Preparation: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Palladium(II) Acetate (4.5 mg), Tri-tert-butylphosphine (8.1 mg), and Potassium Carbonate (276 mg).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas (Nitrogen or Argon) three times.

• Reagent Addition: Under a positive flow of inert gas, add anhydrous DMF (5.0 mL), 1-Bromo-2-(cyclopentyloxy)benzene (241 mg), and n-butyl acrylate (0.22 mL) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 120 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Filter the mixture through a pad of Celite to remove palladium black and inorganic salts.[6]

• Extraction: Transfer the filtrate to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing & Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Palladacycle Precatalyst for Enhanced Activity

This protocol utilizes a modern, highly active palladacycle precatalyst, which can offer higher stability and efficiency, sometimes allowing for lower catalyst loadings and milder conditions.[13][14]

Reagents & Materials

Reagent	MW ( g/mol )	Molarity	Amount (mmol)	Equivalents	Mass/Volume
1-Bromo-2-(cyclopentyloxy)benzene	241.12	-	1.0	1.0	241 mg
Styrene	104.15	-	1.5	1.5	156 mg (0.17 mL)
Buchwald G3 Palladacycle (e.g., SPhos-G3)	Varies	-	0.01	0.01	(See vial)
Potassium Phosphate (K₃PO₄)	212.27	-	2.0	2.0	425 mg
1,4-Dioxane, anhydrous	88.11	-	-	-	5.0 mL

Step-by-Step Procedure

• Vessel Preparation: In a glovebox or under a positive flow of inert gas, add the SPhos-G3 palladacycle (0.01 mmol) and Potassium Phosphate (425 mg) to a 25 mL Schlenk flask with a stir bar.

• Inert Atmosphere: If not in a glovebox, seal the flask, and evacuate and backfill with inert gas three times.

• Reagent Addition: Add anhydrous 1,4-dioxane (5.0 mL), 1-Bromo-2-(cyclopentyloxy)benzene (241 mg), and Styrene (0.17 mL) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the mixture vigorously for 8-16 hours.

• Monitoring, Work-up, and Purification: Follow steps 5-9 as described in Protocol 1.

Comparative Data Summary

The choice of catalytic system can significantly impact reaction efficiency, time, and temperature. The following table provides a comparative overview of potential starting conditions for optimization.

Parameter	Protocol 1 (Bulky Phosphine)	Protocol 2 (Palladacycle)	Rationale & Comments
Pd Source	Pd(OAc)₂	SPhos-G3 Palladacycle	Palladacycles are often more stable and require lower loadings.[14]
Ligand	P(t-Bu)₃	SPhos (from precatalyst)	Both are bulky, electron-rich ligands ideal for hindered substrates.[9]
Catalyst Loading	2 mol %	1 mol %	Pre-formed palladacycles are generally more efficient.
Alkene Partner	n-Butyl Acrylate	Styrene	Demonstrates versatility with both electron-poor and neutral alkenes.
Base	K₂CO₃	K₃PO₄	K₃PO₄ is a stronger base, often effective with more challenging substrates.
Solvent	DMF	1,4-Dioxane	Both are suitable high-boiling solvents for Heck reactions.[3]
Temperature	120 °C	100 °C	Higher activity of the palladacycle may allow for a lower reaction temp.
Expected Outcome	Good to excellent yield	Excellent yield	Both protocols are robust starting points for optimization.

General Experimental Workflow

A successful Heck reaction experiment follows a logical progression from careful planning and setup through execution and final analysis.

Caption: General workflow for the Heck reaction from setup to analysis.

References

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Application Note & Protocol: Sonogashira Coupling of 1-Bromo-2-(cyclopentyloxy)benzene with Terminal Alkynes

Abstract

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between sp² and sp hybridized carbon atoms.[1][2] This reaction has found extensive use in the synthesis of pharmaceuticals, natural products, and organic materials due to its mild reaction conditions and tolerance of a wide range of functional groups.[1] This document provides a detailed technical guide for the Sonogashira coupling of 1-Bromo-2-(cyclopentyloxy)benzene with various terminal alkynes. We will delve into the mechanistic underpinnings of the reaction, offer a robust and optimized experimental protocol, and provide a comprehensive troubleshooting guide to empower researchers in drug development and organic synthesis.

Scientific Foundation: Mechanism and Key Principles

The Sonogashira reaction traditionally employs a dual catalytic system consisting of a palladium complex and a copper(I) co-catalyst.[3] The reaction proceeds through two interconnected catalytic cycles, as illustrated below.

The Dual Catalytic Cycle

The generally accepted mechanism involves a palladium cycle and a copper cycle that work in concert:

• Palladium Cycle: The active Pd(0) species undergoes oxidative addition to the aryl bromide (1-Bromo-2-(cyclopentyloxy)benzene), forming a Pd(II) complex.[2][4]

• Copper Cycle: The copper(I) salt activates the terminal alkyne. In the presence of an amine base, the terminal alkyne is deprotonated, forming a copper(I) acetylide intermediate.[2][4]

• Transmetalation: The crucial step involves the transfer of the acetylide group from the copper to the palladium(II) complex. This is often the rate-determining step.[2]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to form the desired aryl-alkyne product and regenerate the catalytically active Pd(0) species.[2][4]

Caption: Simplified Sonogashira Catalytic Cycle.

Expert Insights on the Substrate: 1-Bromo-2-(cyclopentyloxy)benzene

The substrate, 1-Bromo-2-(cyclopentyloxy)benzene, possesses an electron-donating alkoxy group ortho to the bromine. This has two key implications:

• Electronic Effect: The electron-donating nature can slightly decrease the reactivity of the aryl bromide towards oxidative addition compared to electron-deficient systems.[5]

• Steric Hindrance: The bulky cyclopentyloxy group can sterically hinder the approach of the palladium catalyst.

These factors necessitate careful optimization of reaction conditions, particularly catalyst and ligand choice, to achieve high yields. While aryl bromides are generally less reactive than aryl iodides, they are often more commercially available and cost-effective.[4][6] Elevated temperatures may be required to drive the reaction to completion.[6]

Experimental Design and Protocol

This protocol is designed as a robust starting point for the coupling of 1-Bromo-2-(cyclopentyloxy)benzene with a generic terminal alkyne, such as phenylacetylene.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Equivalents
1-Bromo-2-(cyclopentyloxy)benzene	C₁₁H₁₃BrO	241.12[7]	1.0	1.0
Terminal Alkyne (e.g., Phenylacetylene)	C₈H₆	102.14	1.2	1.2
PdCl₂(PPh₃)₂	C₃₆H₃₀Cl₂P₂Pd	701.90	0.03	0.03
Copper(I) Iodide (CuI)	CuI	190.45	0.05	0.05
Triethylamine (TEA)	(C₂H₅)₃N	101.19	3.0	3.0
Tetrahydrofuran (THF), Anhydrous	C₄H₈O	72.11	5 mL	-

Step-by-Step Protocol

Caption: Experimental Workflow from Setup to Analysis.

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.05 mmol).

• Solvent and Base Addition: Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times. Add anhydrous THF (5 mL) and triethylamine (3.0 mmol) via syringe.

• Degassing: It is crucial to thoroughly degas the solvent to prevent oxygen from causing catalyst degradation and promoting undesirable alkyne homocoupling (Glaser coupling).[6] Subject the reaction mixture to three cycles of freeze-pump-thaw.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Reaction Execution: Place the flask in a preheated oil bath at 65 °C. The reaction mixture typically turns from a yellow suspension to a dark brown or black solution. The formation of a salt precipitate (triethylammonium bromide) is also expected.[8]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aryl bromide is consumed (typically 4-12 hours).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with diethyl ether or ethyl acetate and filter through a pad of Celite® to remove palladium black and copper salts.[4]

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl (to complex with residual copper), water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure product.[9]

Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive Catalyst: Pd(0) source degraded by air.[6] 2. Insufficient Heat: Aryl bromide is not reactive enough at the set temperature.[10] 3. Poor Quality Reagents: Wet solvent or base.	1. Use a fresh batch of catalyst or a more stable precatalyst like PdCl₂(PPh₃)₂. Ensure proper inert atmosphere techniques. 2. Increase the temperature incrementally to 80-100 °C. Consider using a higher boiling point solvent like DMF or toluene.[10] 3. Use freshly distilled and anhydrous solvents and bases.[8]
Significant Alkyne Homocoupling (Glaser Product)	1. Presence of Oxygen.[6] 2. High Copper Loading or Temperature.	1. Ensure the reaction mixture is thoroughly degassed. 2. Reduce the amount of CuI catalyst. Consider a "copper-free" protocol using a more active palladium/ligand system (e.g., with sXPhos) and a different base like Cs₂CO₃.[11][12]
Formation of Palladium Black	Catalyst decomposition, often promoted by impurities or certain solvents like THF.[6][8]	While often unavoidable, its formation doesn't always mean reaction failure.[8] If conversion stalls, consider adding another small portion of the palladium catalyst. Using a different solvent like DMF or dioxane may mitigate this.[10]
De-bromination of Starting Material	Side reaction, can be promoted by certain bases or impurities.	Ensure the base is high purity. If the problem persists, consider using a different amine base like diisopropylethylamine (DIPEA) or an inorganic base.

Concluding Remarks

The Sonogashira coupling of 1-Bromo-2-(cyclopentyloxy)benzene provides a reliable route to valuable disubstituted benzene derivatives, which are important scaffolds in medicinal chemistry. The protocol described herein is a validated starting point, but as with any cross-coupling reaction, substrate-specific optimization may be required. By understanding the underlying mechanism and potential pitfalls, researchers can effectively troubleshoot and adapt this powerful transformation for their specific synthetic needs. The use of copper-free conditions is an increasingly popular alternative to circumvent the issue of alkyne homocoupling and is a recommended avenue for further exploration.[11][13]

References

• Sonogashira coupling. In: Wikipedia. Accessed January 17, 2026. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Accessed January 17, 2026. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Published August 5, 2024. Accessed January 17, 2026. [Link]

• Alavinia, S., et al. Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Published February 10, 2021. [Link]

• Zhang, T. H., et al. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. Journal of the American Chemical Society. Published October 23, 2024. [Link]

• Anas, M., et al. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. Published February 7, 2023. [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. ResearchGate. Accessed January 17, 2026. [Link]

• Akshai Kumar, J. S., et al. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts. Published April 20, 2020. [Link]

• Anas, M., et al. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. National Center for Biotechnology Information. Published February 7, 2023. [Link]

• Sonogashira troubleshooting help needed. Reddit. Published August 7, 2020. Accessed January 17, 2026. [Link]

• Sonogashira Coupling. NROChemistry. Accessed January 17, 2026. [Link]

• Struggling to make a sonogashira coupling reaction happen. Reddit. Published September 2, 2021. Accessed January 17, 2026. [Link]

• What is the best procedure for Sonogashira coupling? ResearchGate. Published May 1, 2014. Accessed January 17, 2026. [Link]

• Lipshutz, B. H., et al. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. Published 2008. [Link]

• Sonogashira reaction | Solved Practice Problems | CSIR-NET | GATE | MSc. YouTube. Published March 3, 2025. Accessed January 17, 2026. [Link]

• Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Wipf Group, University of Pittsburgh. Published September 7, 2008. [Link]

• 1-Bromo-2-(cyclopentyloxy)benzene. PubChem. Accessed January 17, 2026. [Link]

• 1-Bromo-2-(cyclopropyloxy)benzene. PubChem. Accessed January 17, 2026. [Link]

• 1-bromo-3-(cyclopentyloxy)benzene. PubChemLite. Accessed January 17, 2026. [Link]

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The Strategic Utility of 1-Bromo-2-(cyclopentyloxy)benzene in Modern Organic Synthesis: Application Notes and Protocols

Introduction: Unveiling a Versatile Building Block

In the landscape of contemporary organic synthesis, particularly within medicinal chemistry and materials science, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 1-Bromo-2-(cyclopentyloxy)benzene has emerged as a highly versatile and valuable scaffold. Its structure, featuring a strategically placed bromine atom and a bulky cyclopentyloxy group, offers a unique combination of reactivity and steric influence. The bromine atom serves as a key functional handle for a multitude of cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds with precision. Concurrently, the ortho-cyclopentyloxy group exerts significant steric and electronic effects, influencing the regioselectivity of reactions and modulating the physicochemical properties of the resulting products, such as solubility and metabolic stability. This guide provides an in-depth exploration of the synthesis and application of 1-Bromo-2-(cyclopentyloxy)benzene, complete with detailed protocols and mechanistic insights to empower researchers in leveraging its full synthetic potential.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a building block is fundamental to its effective application in synthesis.

Property	Value	Source
Molecular Formula	C₁₁H₁₃BrO	PubChem[1]
Molecular Weight	241.12 g/mol	PubChem[1]
CAS Number	494773-69-2	PubChem[1]
Appearance	Typically a colorless to pale yellow liquid or low-melting solid
Boiling Point	Not definitively reported, but expected to be >200 °C
Solubility	Soluble in common organic solvents (e.g., THF, dioxane, toluene, DMF, DMSO)
InChI	InChI=1S/C11H13BrO/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2	PubChem[1]

I. Synthesis of 1-Bromo-2-(cyclopentyloxy)benzene

The most direct and reliable method for the preparation of 1-Bromo-2-(cyclopentyloxy)benzene is the Williamson ether synthesis. This venerable yet highly effective Sₙ2 reaction provides a clean and high-yielding route from readily available starting materials.[2][3][4]

Reaction Principle: The Williamson Ether Synthesis

The Williamson ether synthesis involves the deprotonation of an alcohol (or phenol) to form a more nucleophilic alkoxide (or phenoxide), which then displaces a halide from an alkyl halide in an Sₙ2 reaction.[2][4][5] In this specific application, 2-bromophenol is deprotonated with a suitable base to form the 2-bromophenoxide, which then attacks a cyclopentyl halide (or tosylate) to form the desired ether. The choice of a primary or secondary cyclopentyl electrophile is crucial, as tertiary halides would lead predominantly to elimination.[3]

Sources

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Protocol for the synthesis of biaryl compounds from 1-Bromo-2-(cyclopentyloxy)benzene

An Application Note and Protocol for the Synthesis of Biaryl Compounds from 1-Bromo-2-(cyclopentyloxy)benzene

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of biaryl and related compounds utilizing 1-Bromo-2-(cyclopentyloxy)benzene as a key starting material. Biaryl scaffolds are of paramount importance in medicinal chemistry, drug development, and materials science, often forming the core structure of pharmacologically active molecules and functional organic materials.[1] This guide details robust, field-proven protocols for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The protocols are designed for reproducibility and scalability, with an emphasis on explaining the underlying chemical principles and rationale behind experimental choices to empower researchers in their synthetic endeavors.

Introduction: The Versatility of 1-Bromo-2-(cyclopentyloxy)benzene

1-Bromo-2-(cyclopentyloxy)benzene is a valuable aryl halide building block. Its structure is characterized by a bromine atom, which serves as a reactive handle for cross-coupling reactions, and an ortho-positioned cyclopentyloxy group. This bulky, non-polar ether group can influence the molecule's reactivity and the conformational properties of the resulting biaryl product. The strategic placement of this group can be leveraged to introduce specific steric and electronic features in the target molecules, making this precursor particularly useful in the synthesis of novel pharmaceutical intermediates and complex organic materials.

Physicochemical Properties and Safety Data

A thorough understanding of the starting material's properties is critical for safe handling and successful experimentation.

Property	Value	Source
CAS Number	494773-69-2	[2][3][4]
Molecular Formula	C₁₁H₁₃BrO	[2][3]
Molecular Weight	241.12 g/mol	[2][3][4]
Appearance	Inquire with supplier	N/A
Storage Temp.	Store in a well-ventilated place. Keep container tightly closed.	[3][5]

Safety and Handling Precautions: According to the Safety Data Sheet, 1-Bromo-2-(cyclopentyloxy)benzene is classified as hazardous.[5]

• Hazards: Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335).[5]

• Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing, and eye/face protection when handling this chemical.[5]

• Handling: Use only outdoors or in a well-ventilated area. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[5][6]

• First Aid: In case of eye contact, rinse cautiously with water for several minutes. If on skin, wash with plenty of soap and water. If swallowed, immediately call a POISON CENTER or doctor.[5][6]

Protocol I: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing biaryl compounds due to its mild conditions and broad functional group tolerance.[7] The reaction facilitates the coupling of an aryl halide with an organoboron species, typically a boronic acid or ester, catalyzed by a palladium(0) complex.

Reaction Principle and Catalytic Cycle

The reaction proceeds via a well-established catalytic cycle involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-2-(cyclopentyloxy)benzene.

• Transmetalation: The organoboron compound, activated by a base, transfers its organic group to the palladium(II) center.

• Reductive Elimination: The two organic fragments are eliminated from the palladium, forming the new C-C bond of the biaryl product and regenerating the Pd(0) catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq)

• Arylboronic acid or ester (1.2-1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂) (1-3 mol%) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (2-5 mol%)

• SPhos (2-chloro-2'-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (if using Pd(OAc)₂) (1.1 eq relative to Pd)

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃) (2.0-3.0 eq)

• Anhydrous 1,4-Dioxane and Water (e.g., 7:1 mixture)[8]

• Standard Schlenk line glassware, magnetic stirrer, heating mantle/oil bath

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., Cs₂CO₃, 2.5 eq).

• Catalyst Addition: If using Pd(OAc)₂/SPhos, add them to the flask. If using Pd(PPh₃)₄, add it directly.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent mixture (e.g., dioxane/water 7:1) via syringe.

• Reaction: Heat the mixture to 70-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Scientist's Note: The choice of a bulky, electron-rich phosphine ligand like SPhos is often crucial when coupling sterically hindered substrates.[8] It accelerates both the oxidative addition and the rate-limiting reductive elimination steps, leading to higher yields and shorter reaction times.

Protocol II: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for forming C-N bonds.[9] It enables the coupling of aryl halides with a vast array of primary and secondary amines, providing access to N-aryl biaryl analogues, which are prevalent in pharmaceuticals.[10][11]

Reaction Principle and Catalytic Cycle

This palladium-catalyzed reaction involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by coordination and deprotonation of the amine, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.[9][10]

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Detailed Experimental Protocol

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq)

• Primary or secondary amine (1.1-1.5 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) or (±)-BINAP (1.1-1.2 eq relative to Pd)

• Sodium tert-butoxide (NaOt-Bu) or Lithium bis(trimethylsilyl)amide (LiHMDS) (1.4-2.0 eq)

• Anhydrous Toluene or 1,4-Dioxane[12]

• Standard Schlenk line glassware or glovebox

Procedure:

• Reaction Setup (Glovebox Recommended): In an inert atmosphere glovebox, add the base (e.g., NaOt-Bu, 1.5 eq), the palladium precatalyst (e.g., Pd₂(dba)₃), and the ligand (e.g., XPhos) to an oven-dried vial or Schlenk flask.

• Reagent Addition: Add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq) and the amine coupling partner (1.2 eq).

• Solvent Addition: Add the anhydrous solvent (e.g., toluene).

• Reaction: Seal the vessel tightly and remove it from the glovebox. Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor reaction completion by TLC or LC-MS.[13]

• Work-up: After cooling, dilute the mixture with diethyl ether or ethyl acetate and filter through a pad of Celite® to remove catalyst residues and salts.[13]

• Extraction: Wash the filtrate with water and brine.

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by column chromatography.

Scientist's Note: The Buchwald-Hartwig amination is highly sensitive to air and moisture. The use of a glovebox and rigorously dried, degassed solvents is critical for achieving high yields and reproducibility. The choice of a strong, non-nucleophilic base like NaOt-Bu is essential to deprotonate the amine without competing in side reactions.[12][14]

Protocol III: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira coupling is the premier method for linking aryl halides with terminal alkynes, creating arylalkyne structures.[15][16] These products are valuable intermediates that can undergo further transformations or serve as core components of functional materials. The reaction is co-catalyzed by palladium and copper(I).[15]

Reaction Principle and Catalytic Cycle

The reaction involves two interconnected catalytic cycles. The palladium cycle is similar to the Suzuki coupling, involving oxidative addition and reductive elimination. The copper cycle involves the formation of a copper(I) acetylide intermediate, which then participates in the transmetalation step with the palladium(II) complex.[15]

Caption: Interconnected catalytic cycles of the Sonogashira coupling reaction.

Detailed Experimental Protocol

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq)

• Terminal alkyne (1.2-1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (1-3 mol%)

• Copper(I) iodide (CuI) (1-5 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA) (2.0-3.0 eq, also serves as solvent)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Standard Schlenk line glassware

Procedure:

• Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq), PdCl₂(PPh₃)₂ (3 mol%), and CuI (2 mol%).[15]

• Solvent and Base: Add anhydrous THF (if needed) and the amine base (e.g., Et₃N, 3.0 eq).

• Alkyne Addition: Add the terminal alkyne (1.2 eq) dropwise to the mixture via syringe.

• Reaction: Stir the mixture at room temperature or gently heat to 40-60 °C. The reaction is often rapid. Monitor by TLC for the consumption of the starting aryl bromide.

• Work-up: Once complete, filter the mixture through a pad of Celite® to remove salts and catalyst residues, washing with ethyl acetate.[15]

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with dilute aqueous HCl (to remove excess amine), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Scientist's Note: The Sonogashira coupling is generally robust, but homocoupling of the alkyne (Glaser coupling) can be a side reaction. Running the reaction under strictly anaerobic conditions minimizes this pathway. The reactivity of aryl halides in this coupling follows the trend I > Br > Cl, making the bromo substrate ideal for this transformation.[15]

References

• 1-Bromo-2-(cyclopentyloxy)benzene by BOC Sciences. Labshake.
• 494773-69-2(1-bromo-2-(cyclopentyloxy)benzene) Product Description. ChemicalBook.
• 1-Bromo-2-(cyclopentyloxy)-4-(trifluoromethyl)benzene, 97% Purity. CP Lab Safety.
• Safety Data Sheet for 1-Bromo-2-(cyclopentyloxy)benzene. CymitQuimica.
• 1-Bromo-2-(cyclopentyloxy)benzene PubChem Entry. PubChem.
• 1-Bromo-2-(cyclopropyloxy)benzene PubChem Entry. PubChem.
• Safety D
• 1-Bromo-4-(cyclopentyloxy)benzene. ChemScene.
• Buchwald-Hartwig Amin
• Search Results for Suzuki Coupling. Beilstein Journal of Organic Chemistry.
• Buchwald-Hartwig Amin
• Application Notes and Protocols for Sonogashira Coupling of 1-Bromo-3,5-dichlorobenzene. Benchchem.
• Application Notes and Protocols: Buchwald-Hartwig Amination of 4-(Benzyloxy)-2-bromo-1-fluorobenzene. Benchchem.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• Application Notes and Protocols for Sonogashira Coupling with 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene. Benchchem.
• Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. University of Rochester.
• Technical Support Center: Coupling Reactions of (2-bromo-1-cyclopentylethyl)benzene. Benchchem.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Royal Society of Chemistry.
• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects.

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Application Notes and Protocols: The Strategic Role of 1-Bromo-2-(cyclopentyloxy)benzene in the Synthesis of Pharmaceutical Intermediates

Introduction: Unlocking Complex Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the efficient construction of complex molecular architectures is paramount. Aryl ethers and their derivatives are privileged scaffolds found in a multitude of biologically active compounds. 1-Bromo-2-(cyclopentyloxy)benzene (CAS No. 494773-69-2) has emerged as a highly versatile and strategic building block in the synthesis of key pharmaceutical intermediates.[1] Its unique structural features—a reactive bromine atom positioned for cross-coupling reactions and a bulky cyclopentyloxy group influencing molecular conformation and physicochemical properties—make it an invaluable precursor for drug candidates targeting a range of therapeutic areas.

This technical guide provides an in-depth exploration of the application of 1-Bromo-2-(cyclopentyloxy)benzene, with a particular focus on its utility in the synthesis of precursors for advanced Bcl-2 (B-cell lymphoma 2) family protein inhibitors, a class of groundbreaking anti-cancer agents. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and present data in a clear, accessible format for researchers, scientists, and drug development professionals.

Physicochemical Properties of 1-Bromo-2-(cyclopentyloxy)benzene

A thorough understanding of the starting material's properties is fundamental to successful process development and optimization.

Property	Value	Source
Molecular Formula	C₁₁H₁₃BrO	PubChem CID: 21914403[1]
Molecular Weight	241.12 g/mol	PubChem CID: 21914403[1]
CAS Number	494773-69-2	PubChem CID: 21914403[1]
Appearance	Not specified (typically a liquid or low-melting solid)	N/A
IUPAC Name	1-bromo-2-(cyclopentyloxy)benzene	PubChem CID: 21914403[1]

Core Application: Synthesis of Key Intermediates for Bcl-2 Inhibitors

The Bcl-2 family of proteins are central regulators of apoptosis (programmed cell death), and their overexpression is a hallmark of many cancers, contributing to tumor survival and resistance to therapy. Small-molecule inhibitors that mimic the action of pro-apoptotic BH3-only proteins are a clinically validated strategy for treating various malignancies. Drugs such as Navitoclax (ABT-263) are exemplars of this therapeutic approach.[2][3][4][5][6]

1-Bromo-2-(cyclopentyloxy)benzene serves as a crucial starting material for the synthesis of the northern fragment of Navitoclax and related compounds. The key transformation is the formation of a C-N bond at the C1 position of the benzene ring, typically achieved through a palladium-catalyzed Buchwald-Hartwig amination.

Key Synthetic Transformation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of carbon-nitrogen bonds, enabling the coupling of amines with aryl halides.[2] This reaction is particularly advantageous over classical methods due to its broad substrate scope and high functional group tolerance, making it a cornerstone of modern pharmaceutical synthesis.

Reaction Principle and Mechanistic Insight

The catalytic cycle of the Buchwald-Hartwig amination involves a palladium(0) catalyst, a phosphine ligand, and a base. The generally accepted mechanism proceeds through several key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-2-(cyclopentyloxy)benzene to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The desired arylamine product is formed through reductive elimination from the palladium-amido complex, regenerating the active Pd(0) catalyst.

The choice of ligand is critical to the success of the reaction. Bulky, electron-rich phosphine ligands are often employed to promote the reductive elimination step and prevent undesired side reactions such as beta-hydride elimination.

Catalytic cycle of the Buchwald-Hartwig amination.

Detailed Experimental Protocol: Synthesis of a Key Navitoclax Precursor Fragment

The following protocol describes a representative Buchwald-Hartwig amination of 1-Bromo-2-(cyclopentyloxy)benzene with a substituted aniline, a key step in the synthesis of Navitoclax-like molecules. This protocol is based on established procedures for similar transformations and is intended as a starting point for optimization.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Purity	Supplier
1-Bromo-2-(cyclopentyloxy)benzene	494773-69-2	241.12 g/mol	≥98%	Commercial Source
4-Aminobenzenesulfonamide	63-74-1	172.21 g/mol	≥99%	Commercial Source
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	51364-51-3	915.72 g/mol	Catalyst Grade	Commercial Source
Xantphos	161265-03-8	578.68 g/mol	≥98%	Commercial Source
Sodium tert-butoxide (NaOtBu)	865-48-5	96.10 g/mol	≥97%	Commercial Source
Anhydrous Toluene	108-88-3	92.14 g/mol	Anhydrous, ≥99.8%	Commercial Source

Step-by-Step Methodology

• Inert Atmosphere Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq.), 4-aminobenzenesulfonamide (1.2 eq.), and sodium tert-butoxide (1.4 eq.).

• Catalyst and Ligand Addition: In a separate vial, weigh Pd₂(dba)₃ (0.02 eq.) and Xantphos (0.04 eq.). Add these solids to the Schlenk flask under a positive pressure of argon.

• Solvent Addition: Add anhydrous, degassed toluene to the flask via syringe to achieve a concentration of approximately 0.1 M with respect to the aryl bromide.

• Reaction Execution: Seal the Schlenk flask and place it in a preheated oil bath at 100-110 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

General experimental workflow for Buchwald-Hartwig amination.

Conclusion and Future Perspectives

1-Bromo-2-(cyclopentyloxy)benzene is a demonstrably valuable building block for the synthesis of complex pharmaceutical intermediates. Its application in the construction of precursors for potent Bcl-2 inhibitors like Navitoclax highlights its strategic importance in modern drug discovery. The Buchwald-Hartwig amination provides a reliable and efficient method for the key C-N bond-forming step, and the principles and protocols outlined in this guide can be adapted for the synthesis of a diverse range of arylamine derivatives. As the demand for novel therapeutics continues to grow, the strategic application of versatile intermediates such as 1-Bromo-2-(cyclopentyloxy)benzene will undoubtedly play a crucial role in the advancement of medicinal chemistry.

References

• An Efficient Synthesis of ABT-263, a Novel Inhibitor of Antiapoptotic Bcl-2 Proteins. ResearchGate. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• 1-Bromo-2-(cyclopentyloxy)benzene. PubChem. Available from: [Link]

• Clinical Review: Navitoclax as a Pro-Apoptotic and Anti-Fibrotic Agent. Frontiers in Pharmacology, 2020, 11, 589412. Available from: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Note & Protocol: Regioselective Synthesis of 2-(Cyclopentyloxy)phenyllithium via Lithium-Halogen Exchange

Introduction & Strategic Overview

The generation of aryllithium reagents is a cornerstone of modern organic synthesis, providing a powerful class of nucleophiles for the construction of complex molecular architectures. This application note details a robust and high-yielding protocol for the synthesis of 2-(cyclopentyloxy)phenyllithium from 1-Bromo-2-(cyclopentyloxy)benzene. This transformation is a pivotal step for introducing a wide array of functional groups at a specific position on the benzene ring, making it highly valuable for researchers in medicinal chemistry and materials science.

The lithiation of 1-Bromo-2-(cyclopentyloxy)benzene can theoretically proceed via two competitive pathways:

• Lithium-Halogen Exchange: A rapid exchange of the bromine atom with lithium from an organolithium base like n-butyllithium (n-BuLi).[1][2][3]

• Directed ortho-Metalation (DoM): The deprotonation of an aromatic C-H bond positioned ortho to the cyclopentyloxy group, which acts as a Directed Metalation Group (DMG).[4][5][6][7]

For aryl bromides, the lithium-halogen exchange pathway is kinetically far more favorable than DoM, especially at cryogenic temperatures (-78 °C).[1][8][9] This protocol leverages this kinetic preference to achieve highly regioselective formation of the desired 2-(cyclopentyloxy)phenyllithium intermediate, which can then be trapped with a suitable electrophile.

Mechanistic Rationale: Controlling Regioselectivity

The success of this procedure hinges on understanding and controlling the underlying reaction mechanisms. The primary reaction is a lithium-halogen exchange, a process believed to proceed through an "ate" complex intermediate.[2] The highly polar carbon-lithium bond of n-BuLi facilitates the nucleophilic attack on the bromine atom of the aryl bromide.

Simultaneously, the lone pairs on the oxygen atom of the cyclopentyloxy group can coordinate with the Lewis acidic lithium of n-BuLi, directing the base to the adjacent C6 proton and potentially initiating a DoM pathway.[4][7] However, the activation barrier for lithium-bromine exchange is significantly lower than for C-H deprotonation in this context. By maintaining a reaction temperature of -78 °C, we effectively "freeze out" the slower DoM pathway, ensuring the reaction proceeds cleanly via the desired exchange mechanism.[8][9]

Sources

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• 2. macmillan.princeton.edu [macmillan.princeton.edu]
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• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 9. Effect of solvent on the lithium-bromine exchange of aryl bromides: reactions of n-butyllithium and tert-butyllithium with 1-bromo-4-tert-butylbenzene at 0 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalytic Systems for Cross-Coupling Reactions Involving 1-Bromo-2-(cyclopentyloxy)benzene: Application Notes and Protocols

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of 1-Bromo-2-(cyclopentyloxy)benzene in Modern Synthesis

In the landscape of modern organic synthesis, the strategic functionalization of aromatic scaffolds is paramount for the construction of complex molecules with desired pharmacological or material properties. 1-Bromo-2-(cyclopentyloxy)benzene has emerged as a valuable and versatile building block in this endeavor. Its structure, featuring a reactive bromine atom ortho to a bulky cyclopentyloxy group, presents both a challenge and an opportunity for synthetic chemists. The bromine atom serves as a handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. The adjacent cyclopentyloxy moiety, while sterically demanding, can influence the electronic properties of the aromatic ring and impact the regioselectivity of these transformations.

This comprehensive guide provides detailed application notes and robust protocols for the successful implementation of key cross-coupling reactions with 1-Bromo-2-(cyclopentyloxy)benzene. We will delve into the mechanistic rationale behind the selection of specific catalytic systems for Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira couplings, offering insights into overcoming the challenges posed by the sterically hindered nature of the substrate. The protocols provided herein are designed to be reproducible and serve as a strong foundation for further optimization in your specific research context.

I. Suzuki-Miyaura Coupling: Forging Biaryl Scaffolds

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation, celebrated for its mild reaction conditions and broad functional group tolerance.[1][2][3] When applied to 1-Bromo-2-(cyclopentyloxy)benzene, it provides a powerful route to synthesize sterically hindered 2-(cyclopentyloxy)biaryl derivatives, which are of interest in medicinal chemistry and materials science.[4]

Causality of Experimental Choices:

The primary challenge in the Suzuki coupling of 1-Bromo-2-(cyclopentyloxy)benzene is the steric hindrance imposed by the ortho-cyclopentyloxy group. This steric bulk can impede the oxidative addition of the aryl bromide to the palladium(0) center and the subsequent transmetalation step. To overcome this, the choice of a suitable palladium catalyst and ligand is critical.

• Catalyst System: A combination of a palladium(II) precatalyst, such as Palladium(II) acetate (Pd(OAc)₂), and a bulky, electron-rich phosphine ligand is often employed. The ligand plays a crucial role in stabilizing the active Pd(0) species and facilitating the oxidative addition and reductive elimination steps of the catalytic cycle.[1] For sterically hindered substrates, ligands like SPhos, XPhos, or RuPhos have demonstrated high efficacy.

• Base: A base is required to activate the boronic acid partner for transmetalation.[1] The choice of base can significantly impact the reaction outcome. Inorganic bases such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are commonly used. The aqueous nature of the base can also play a role in promoting the reaction.

• Solvent: A mixture of an organic solvent and water is typically used to dissolve both the organic and inorganic reagents. Common solvent systems include toluene/water, dioxane/water, or THF/water.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

Protocol: Synthesis of 2-(Cyclopentyloxy)-1,1'-biphenyl

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 255.15 mg)

• Phenylboronic acid (1.2 mmol, 146.3 mg)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 4.5 mg)

• SPhos (0.04 mmol, 16.4 mg)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 424.6 mg)

• Toluene (5 mL)

• Water (1 mL)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-Bromo-2-(cyclopentyloxy)benzene, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Add toluene and water to the flask.

• Degas the reaction mixture by bubbling with argon for 15 minutes.

• Heat the mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 2-(cyclopentyloxy)-1,1'-biphenyl.

Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	85-95
Pd₂(dba)₃ / XPhos	K₂CO₃	Dioxane/H₂O	110	80-90
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	70-85

II. Buchwald-Hartwig Amination: Constructing Aryl Amines

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of aryl amines from aryl halides.[5][6][7][8] For 1-Bromo-2-(cyclopentyloxy)benzene, this reaction provides access to N-aryl derivatives that are important intermediates in pharmaceutical and agrochemical research.

Causality of Experimental Choices:

Similar to the Suzuki coupling, the steric hindrance of the ortho-cyclopentyloxy group is a key consideration. The choice of ligand is paramount to facilitate the oxidative addition and the subsequent C-N bond-forming reductive elimination.

• Catalyst System: Palladium precatalysts such as Pd₂(dba)₃ or Pd(OAc)₂ are commonly used in combination with bulky, electron-rich biarylphosphine ligands. Ligands like XPhos, RuPhos, or BrettPhos have proven to be highly effective for the amination of sterically hindered aryl bromides.[9] These ligands promote the formation of a monoligated palladium species, which is believed to be the active catalyst.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and generate the palladium-amido complex. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are frequently used bases for this transformation.[10]

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used to ensure the stability of the catalytic species and the base.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Protocol: Synthesis of N-phenyl-2-(cyclopentyloxy)aniline

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 255.15 mg)

• Aniline (1.2 mmol, 111.7 mg)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 mmol, 9.2 mg)

• XPhos (0.03 mmol, 14.3 mg)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 134.5 mg)

• Anhydrous Toluene (5 mL)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Procedure:

• In a glovebox, to a dry Schlenk flask, add Pd₂(dba)₃, XPhos, and NaOtBu.

• Add anhydrous toluene, followed by aniline and then 1-Bromo-2-(cyclopentyloxy)benzene.

• Seal the flask and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion (typically 8-16 hours), cool the reaction to room temperature.

• Dilute with ethyl acetate (20 mL) and filter through a pad of celite.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography (eluent: hexane/ethyl acetate gradient) to yield the pure N-phenyl-2-(cyclopentyloxy)aniline.

Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	110	80-95
Pd(OAc)₂ / RuPhos	LHMDS	Dioxane	100	75-90
[Pd(cinnamyl)Cl]₂ / BrettPhos	K₃PO₄	t-Amyl alcohol	100	70-85

III. Heck Reaction: Olefin Arylation

The Mizoroki-Heck reaction provides a powerful method for the arylation of olefins, forming a new C-C bond and a substituted alkene.[11][12] With 1-Bromo-2-(cyclopentyloxy)benzene, the Heck reaction can be employed to synthesize various substituted styrenes and other vinylated aromatics.

Causality of Experimental Choices:

The steric hindrance of the ortho-cyclopentyloxy group can influence the rate of the reaction and the regioselectivity of the olefin insertion.

• Catalyst System: Palladium(II) acetate is a common and effective precatalyst. The choice of ligand is crucial to stabilize the active palladium species and promote the desired reactivity. For sterically hindered aryl bromides, bulky monodentate phosphine ligands such as tri(o-tolyl)phosphine or bulky N-heterocyclic carbenes (NHCs) can be beneficial. In some cases, a ligandless system with a phase-transfer catalyst can also be effective.

• Base: An inorganic base like potassium carbonate (K₂CO₃) or an organic base such as triethylamine (Et₃N) is required to neutralize the hydrogen bromide generated during the catalytic cycle.[12]

• Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (MeCN) are commonly used.

Catalytic Cycle for Heck Reaction

Caption: Generalized catalytic cycle for the Heck reaction.

Protocol: Synthesis of 1-(cyclopentyloxy)-2-styrylbenzene

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 255.15 mg)

• Styrene (1.5 mmol, 156.2 mg)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 4.5 mg)

• Tri(o-tolyl)phosphine (0.04 mmol, 12.2 mg)

• Triethylamine (Et₃N) (1.5 mmol, 151.8 mg)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd(OAc)₂ and tri(o-tolyl)phosphine.

• Add anhydrous DMF, followed by 1-Bromo-2-(cyclopentyloxy)benzene, styrene, and triethylamine.

• Degas the mixture by bubbling with argon for 15 minutes.

• Heat the reaction to 120 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-24 hours), cool the mixture to room temperature.

• Dilute with ethyl acetate (20 mL) and wash with water (3 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (eluent: hexane/ethyl acetate gradient) to yield the pure 1-(cyclopentyloxy)-2-styrylbenzene.

Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	120	70-85
PdCl₂(PPh₃)₂	K₂CO₃	MeCN	100	65-80
Pd/C	NaOAc	NMP	130	60-75

IV. Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds, coupling aryl halides with terminal alkynes.[13][14][15][16] This reaction provides a direct route to 1-(cyclopentyloxy)-2-(alkynyl)benzene derivatives, which are valuable precursors for various heterocyclic compounds and conjugated materials.

Causality of Experimental Choices:

The Sonogashira coupling typically involves a dual catalytic system of palladium and copper. The steric hindrance of the ortho-cyclopentyloxy group can be overcome with the appropriate choice of ligands and reaction conditions.

• Catalyst System: A combination of a palladium catalyst, such as Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄, and a copper(I) co-catalyst, typically copper(I) iodide (CuI), is the classic system.[13] The palladium catalyst facilitates the oxidative addition of the aryl bromide, while the copper co-catalyst activates the terminal alkyne.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used to deprotonate the terminal alkyne and neutralize the generated hydrobromic acid.[16]

• Solvent: Anhydrous solvents like THF, DMF, or a mixture of toluene and an amine are commonly used.

Catalytic Cycle for Sonogashira Coupling

Caption: Generalized catalytic cycles for the Sonogashira coupling.

Protocol: Synthesis of 1-(cyclopentyloxy)-2-(phenylethynyl)benzene

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 255.15 mg)

• Phenylacetylene (1.2 mmol, 122.6 mg)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 mmol, 14.0 mg)

• Copper(I) iodide (CuI) (0.04 mmol, 7.6 mg)

• Triethylamine (Et₃N) (2.0 mmol, 202.4 mg)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd(PPh₃)₂Cl₂ and CuI.

• Add anhydrous THF, followed by triethylamine, 1-Bromo-2-(cyclopentyloxy)benzene, and phenylacetylene.

• Degas the mixture by bubbling with argon for 15 minutes.

• Stir the reaction at room temperature. If the reaction is sluggish, it can be gently heated to 50-60 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 4-12 hours), filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate and dissolve the residue in ethyl acetate (20 mL).

• Wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography (eluent: hexane/ethyl acetate gradient) to afford the pure 1-(cyclopentyloxy)-2-(phenylethynyl)benzene.

Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	RT - 50	80-95
Pd(PPh₃)₄ / CuI	DIPEA	Toluene	60	75-90
PdCl₂(dppf) / CuI	K₂CO₃	DMF	80	70-85

V. Conclusion and Future Outlook

1-Bromo-2-(cyclopentyloxy)benzene stands as a highly adaptable substrate for a range of palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate catalytic system—paying close attention to the ligand and base—chemists can efficiently construct a diverse array of C-C and C-N bonds, even in the presence of a sterically demanding ortho-substituent. The protocols detailed in this guide provide a solid foundation for the synthesis of novel biaryls, aryl amines, vinylated aromatics, and aryl alkynes. As the field of catalysis continues to evolve, the development of even more active and selective catalysts will undoubtedly further expand the synthetic utility of this valuable building block, paving the way for the discovery of new pharmaceuticals and advanced materials.

References

• Buchwald, S. L.; Hartwig, J. F. Palladium-Catalyzed Aromatic Aminations with in Situ Generated Aminostannanes. J. Am. Chem. Soc.1994, 116 (17), 7901–7902.
• Paju, A. et al. Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron2014, 70 (34), 5843-5848.

• Chemistry LibreTexts. Sonogashira Coupling. (2021). [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Wikipedia. Buchwald–Hartwig amination. (2023). [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2021). [Link]

• Reddit. [Named Reaction #2] Buchwald-Hartwig Amination. (2017). [Link]

• ResearchGate. Suzuki-Miyaura cross coupling reactions of aryl/heteroaryl bromides... [Link]

• Pourkaveh, R., et al. An Avenue to Reach Meta-Substituted Electron-Rich Arenes Exploiting Oxazoline as a Removeable Directing Group. ACS Omega2020, 5 (8), 4148-4156.

• Wikipedia. Sonogashira coupling. (2023). [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• San Diego Mesa College. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

• Lubaev, A. E., et al. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Adv., 2024, 14, 28351-28355.
• Tasker, S. Z., et al. Palladium-catalyzed cross-couplings by C–O bond activation. Catal. Sci. Technol., 2020, 10, 7099-7116.
• Lubaev, A. E., et al. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Adv., 2024, 14, 28351-28355.

• Chemical Review and Letters. Recent trends in the synthesis of biaryls using arylsulfonyl hydrazides as aryl surrogate. (2024). [Link]

• Reddy, L. M., et al. Palladium(II)-catalyzed cyclizative cross-coupling of ortho-alkynylanilines with ortho-alkynylbenzamides under aerobic conditions. Angew. Chem. Int. Ed.2014, 53, 245-249.

• ChemOrgChem. Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. (2024). [Link]

• Total Organic Chemistry. Heck Reaction | Named Reactions | Organic Chemistry Lessons. (2021). [Link]

• ResearchGate. Synthesis of Oligomers via Sonogashira cross coupling followed by... [Link]

• Chemistry LibreTexts. Heck Reaction. (2021). [Link]

• Lundgren, R. J., et al. Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols. Org. Lett.2008, 10 (23), 5369–5372.

• The Organic Chemistry Tutor. Palladium Cross Coupling Reactions 1. An Introduction. (2020). [Link]

• Springer Nature Research Communities. Regioirregular Mizoroki-Heck reaction. (2021). [Link]

• Organic Chemistry Portal. Biaryl synthesis by C-C coupling. [Link]

• Al-Masum, M. A., et al. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. J. Iran. Chem. Soc.2022, 19, 2397–2410.
• McDonald, R. I., et al. Intermolecular Heck Coupling with Hindered Alkenes Directed by Potassium Carboxylates. J. Am. Chem. Soc.2018, 140 (49), 17097–17102.

• Chem Help ASAP. Suzuki cross-coupling reaction. (2020). [Link]

• Neliti. Synthesis of Bromo Aniline derivatives and an insilico approach against HSP90 chaperone. (2022). [Link]

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Technical Notes & Optimization

Optimizing Suzuki coupling reaction conditions for 1-Bromo-2-(cyclopentyloxy)benzene

Technical Support Center: Suzuki-Miyaura Coupling

Subject Matter: Optimizing Reaction Conditions for 1-Bromo-2-(cyclopentyloxy)benzene

As Senior Application Scientists, we understand that coupling sterically hindered and electron-rich substrates like 1-Bromo-2-(cyclopentyloxy)benzene presents unique challenges. This guide provides in-depth troubleshooting advice, optimized protocols, and the fundamental principles behind each recommendation to empower your research and development.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using 1-Bromo-2-(cyclopentyloxy)benzene in a Suzuki-Miyaura coupling?

A: This substrate presents two main difficulties. First, the ortho-cyclopentyloxy group imposes significant steric hindrance around the reaction center, which can impede the approach of the palladium catalyst.[1][2] Second, the oxygen atom of the ether is an electron-donating group, which increases the electron density of the aromatic ring. This strengthens the carbon-bromine bond, making the initial, often rate-limiting, oxidative addition step of the catalytic cycle more difficult.[3]

Q2: I'm setting up my first reaction with this substrate. What is a reasonable starting point for the catalyst, ligand, base, and solvent?

A: For a challenging substrate like this, a standard catalyst system may be insufficient. A robust starting point would be a palladium(II) precatalyst like Pd(OAc)₂ or Pd₂(dba)₃ combined with a bulky, electron-rich phosphine ligand (a "Buchwald ligand") such as SPhos or XPhos. For the base, potassium phosphate (K₃PO₄) is often more effective than common carbonates for hindered substrates.[4] A typical solvent system would be an anhydrous organic solvent like dioxane or toluene with a small amount of water to dissolve the base.[3][5]

Q3: My reaction yield is very low, or the reaction has stalled. What is the most likely cause?

A: Low yield with this substrate often points to an inefficient catalyst system or degradation of one of the reagents. The most common culprits are:

• Inefficient Oxidative Addition: The combination of steric hindrance and electron-donating effects requires a highly active catalyst. Your current ligand may not be suitable.

• Catalyst Deactivation: The active Pd(0) catalyst is sensitive to oxygen.[6] Inadequate degassing of solvents or a poor inert atmosphere can cause the catalyst to precipitate as inactive palladium black.[7]

• Protodeborylation: The boronic acid coupling partner can degrade, especially at elevated temperatures, in a side reaction that replaces the boron group with a hydrogen atom.[6][8]

Q4: What are the most common byproducts I should look for?

A: Besides unreacted starting material, you should be vigilant for three main byproducts:

• Homocoupling Product: The dimerization of your boronic acid (biaryl byproduct) or, less commonly, your aryl bromide.[3][7] This is often exacerbated by the presence of oxygen.[3]

• Protodeborylation Product: The arene corresponding to your boronic acid, formed by the loss of the boron moiety.[6]

• Hydrodehalogenation Product (Cyclopentyloxybenzene): The starting material in which the bromine atom has been replaced by a hydrogen. This occurs when the palladium intermediate reacts with a hydride source in the reaction mixture.[3][6]

Section 2: In-Depth Troubleshooting Guide

Problem: Low or No Conversion of Starting Material

This is the most frequent issue and typically relates to the catalytic cycle's efficiency.

Potential Cause 1: Inactive or Decomposed Catalyst The heart of the Suzuki reaction is a catalytically active Pd(0) species. If this species is not generated or is quenched, the reaction will not proceed.

• Diagnosis: The reaction mixture may turn black as palladium metal precipitates.

• Underlying Principle: Many reactions use a stable Pd(II) precatalyst (e.g., Pd(OAc)₂) that must be reduced in situ to the active Pd(0) state.[9] This Pd(0) species is highly sensitive to atmospheric oxygen and can be oxidized back to an inactive state.[6]

• Solutions:

  • Ensure Inert Atmosphere: Use a Schlenk line or a glovebox. Degas all solvents thoroughly (e.g., by three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes). Maintain a positive pressure of nitrogen or argon throughout the reaction.[6]

  • Use High-Purity Reagents: Solvents must be anhydrous and free of peroxides, especially ethers like THF and dioxane.[6]

Potential Cause 2: Inefficient Oxidative Addition This is the most probable bottleneck for 1-Bromo-2-(cyclopentyloxy)benzene.

• Diagnosis: TLC or GC-MS analysis shows primarily unreacted aryl bromide, even with a seemingly active catalyst.

• Underlying Principle: Oxidative addition involves the insertion of the Pd(0) catalyst into the C-Br bond.[10] For electron-rich and sterically hindered aryl bromides, this step has a high activation energy. The ligand's role is critical here; bulky, electron-donating ligands stabilize the palladium center and promote this difficult insertion.[2][11]

• Solutions:

  • Switch to a More Effective Ligand: If you are using a general-purpose ligand like triphenylphosphine (PPh₃), it is likely insufficient. Upgrade to a modern biarylmonophosphine (Buchwald-type) ligand like SPhos, XPhos, or RuPhos. These are specifically designed for challenging substrates.[11][12] N-heterocyclic carbene (NHC) ligands are also an excellent alternative.[12]

  • Increase Temperature: While higher temperatures can promote side reactions, carefully increasing the reaction temperature (e.g., from 80 °C to 100 °C) can help overcome the activation barrier.

Potential Cause 3: Poor Transmetalation If oxidative addition occurs but the product is not formed, the issue may lie in the transfer of the organic group from boron to palladium.

• Diagnosis: Analysis might show the presence of palladium intermediates or homocoupled byproducts, but little of the desired cross-coupled product.

• Underlying Principle: Transmetalation requires the activation of the boronic acid by a base.[12] The base reacts with the boronic acid to form a more nucleophilic borate species, which then transfers its organic group to the palladium center.[13]

• Solutions:

  • Select a Stronger Base: For sterically demanding couplings, a stronger base is often needed to drive the formation of the active borate. Switch from sodium carbonate (Na₂CO₃) to potassium carbonate (K₂CO₃), or even better, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[4]

  • Check Boronic Acid Quality: Boronic acids can degrade upon storage, forming inactive boroxines (cyclic anhydrides).[3] If possible, use fresh, high-purity boronic acid. Alternatively, consider using a more stable boronic ester derivative, such as a pinacol ester.[3]

Section 3: Experimental Protocols and Optimization

Here we provide a standard starting protocol and an optimized protocol specifically tailored for 1-Bromo-2-(cyclopentyloxy)benzene.

Protocol 1: Standard Conditions (Baseline)

This protocol uses common, widely available reagents but may provide low yields for this specific substrate.

• Setup: To an oven-dried Schlenk flask, add the aryl bromide (1.0 equiv.), the boronic acid (1.2 equiv.), and potassium carbonate (K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, evacuate, and backfill with argon. Repeat this cycle three times.

• Solvent Addition: Add a degassed 4:1 mixture of dioxane and water.

• Catalyst Addition: Add the catalyst, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%).

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring for 12-24 hours, monitoring by TLC or GC-MS.

• Workup: After cooling, dilute the mixture with ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Protocol 2: Optimized Conditions for a Hindered Substrate

This protocol employs a modern catalyst system designed to overcome the steric and electronic challenges of the substrate.

• Setup: In a glovebox or under a positive flow of argon, add palladium(II) acetate [Pd(OAc)₂] (1-2 mol%) and SPhos (2-4 mol%) to an oven-dried Schlenk flask.

• Reagent Addition: Add the aryl bromide (1.0 equiv.), the boronic acid pinacol ester (1.3 equiv.), and finely powdered, dry potassium phosphate (K₃PO₄, 3.0 equiv.).

• Inert Atmosphere: If not in a glovebox, seal the flask, evacuate, and backfill with argon (3x cycle).

• Solvent Addition: Add degassed anhydrous toluene via syringe.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring for 4-12 hours. Monitor progress carefully.

• Workup: Follow the same workup procedure as in Protocol 1.

Data Presentation: Comparison of Reaction Conditions

Parameter	Standard Conditions	Optimized Conditions	Rationale for Optimization
Pd Source	Pd(PPh₃)₄ (Pd(0))	Pd(OAc)₂ (Pd(II) Precatalyst)	Pd(OAc)₂ is more air-stable and cost-effective; forms the active catalyst in situ.
Ligand	PPh₃ (in Pd(PPh₃)₄)	SPhos (Buchwald Ligand)	SPhos is bulky and electron-rich, accelerating the difficult oxidative addition step.[11]
Base	K₂CO₃	K₃PO₄	A stronger base, more effective for hindered substrates and promoting transmetalation.[4]
Boron Source	Boronic Acid	Boronic Acid Pinacol Ester	Pinacol esters are more stable, reducing protodeborylation side reactions.[3]
Solvent	Dioxane / Water	Toluene	Toluene is often preferred for higher temperature reactions and can improve solubility.
Temperature	80-90 °C	100-110 °C	Higher temperature provides the energy to overcome the activation barrier for oxidative addition.

Section 4: Visualization of Key Processes

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• BYJU'S. (n.d.). Merits of the Suzuki Coupling Reaction. Retrieved from [Link]

• Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

• Al-Amin, M., et al. (2018). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions. MDPI. Retrieved from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• Zhang, W., et al. (2010). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry. Retrieved from [Link]

• Chemistry Unleashed. (2024). Common Byproducts in Suzuki Coupling. YouTube. Retrieved from [Link]

• La-Vecchia, L., et al. (2024). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction?. Retrieved from [Link]

• Liu, H., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. Retrieved from [Link]

• So, C. M., et al. (2019). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls. Organic Letters. Retrieved from [Link]

• Organometallics. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization in reaction conditions for Suzuki coupling reactions. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low. Retrieved from [Link]

• Wolfe, J. P., et al. (1999). A Highly Active Catalyst for Suzuki−Miyaura Coupling Reactions of Aryl Chlorides and Aryl Bromides. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2020). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. Retrieved from [Link]

• Kotha, S., et al. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron. Retrieved from [Link]

• ResearchGate. (n.d.). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Master Organic Chemistry. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. Retrieved from [Link]

• ResearchGate. (2025). Biphasic Suzuki coupling reactions of aryl or benzyl bromides. Retrieved from [Link]

• New Journal of Chemistry. (2014). Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers. RSC Publishing. Retrieved from [Link]

• Macmillan Group. (2005). B-Alkyl Suzuki Couplings. Princeton University. Retrieved from [Link]

• Lubaev, A. E., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines. RSC Advances. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2-(cyclopentyloxy)benzene. Retrieved from [Link]

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Technical Support Center: Grignard Reagent Formation from 1-Bromo-2-(cyclopentyloxy)benzene

Welcome to the technical support center for the synthesis of (2-(cyclopentyloxy)phenyl)magnesium bromide. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this Grignard reagent in their synthetic endeavors. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the common challenges and side reactions associated with this specific transformation. Our goal is to provide you with the expertise and practical insights needed to ensure the success and reproducibility of your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the formation of the Grignard reagent from 1-Bromo-2-(cyclopentyloxy)benzene. Each issue is presented in a question-and-answer format, providing not just a solution, but also an explanation of the underlying chemical principles.

Question 1: My Grignard reaction fails to initiate, or the initiation is very sluggish. What are the likely causes and how can I resolve this?

Answer:

Failure to initiate is one of the most common frustrations in Grignard synthesis. The root cause is almost always the presence of a passivating layer of magnesium oxide (MgO) on the surface of the magnesium metal, which prevents the reaction with the aryl bromide.[1] Additionally, trace amounts of water can quench the reaction as it begins. Here’s a systematic approach to troubleshooting this issue:

Immediate Corrective Actions:

• Mechanical Activation: Vigorously stir the magnesium turnings with a magnetic stir bar to physically break the oxide layer and expose a fresh magnesium surface.[2]

• Chemical Activation: Add a small crystal of iodine (I₂). The iodine reacts with the magnesium to form magnesium iodide (MgI₂), which helps to etch the oxide layer.[3] The disappearance of the brown iodine color is a good indicator that the magnesium surface has been activated. Alternatively, a few drops of 1,2-dibromoethane can be used. This reacts with the magnesium to form ethylene gas and magnesium bromide, effectively cleaning the surface.[4]

Preventative Measures for Future Experiments:

• High-Quality Magnesium: Always use fresh, high-purity magnesium turnings. Older magnesium will have a thicker, more resilient oxide layer.

• Strictly Anhydrous Conditions: Ensure all glassware is flame-dried under vacuum or oven-dried at a high temperature (e.g., 120 °C) for several hours and cooled under an inert atmosphere (argon or nitrogen). Solvents must be rigorously dried, for instance, by passing them through an activated alumina column or by distillation from a suitable drying agent (e.g., sodium/benzophenone).[5]

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the entire setup and reaction to prevent atmospheric moisture and oxygen from entering the flask.

Question 2: I'm observing a significant amount of a high-boiling point byproduct that I suspect is a dimer. What is this side reaction and how can I minimize it?

Answer:

The byproduct you are likely observing is 2,2'-bis(cyclopentyloxy)-1,1'-biphenyl, the result of a Wurtz-type homocoupling reaction .[6] In this side reaction, the newly formed Grignard reagent acts as a nucleophile and attacks a molecule of the unreacted 1-Bromo-2-(cyclopentyloxy)benzene. This is a common and often significant side reaction in the preparation of Grignard reagents.[7]

Mechanism of Wurtz-Type Homocoupling:

Caption: Wurtz-type homocoupling side reaction.

Strategies to Suppress Homocoupling:

• Slow Addition of the Aryl Bromide: This is the most critical factor. By adding the 1-Bromo-2-(cyclopentyloxy)benzene solution dropwise to the magnesium suspension, you maintain a low concentration of the aryl halide in the reaction mixture at all times. This minimizes the probability of the Grignard reagent encountering and reacting with another molecule of the starting material.[5]

• Temperature Control: The Grignard formation is exothermic. Elevated temperatures can accelerate the rate of the Wurtz coupling.[5] It is advisable to maintain a gentle reflux and avoid excessive heating. For particularly sensitive substrates, conducting the reaction at a lower temperature may be beneficial.

• Choice of Solvent: The solvent can influence the rate of both the desired Grignard formation and the undesired homocoupling. While THF is a common choice, some studies suggest that 2-methyltetrahydrofuran (2-MeTHF) can suppress Wurtz coupling side products, particularly with benzylic halides.[8]

Parameter	Recommendation for Minimizing Homocoupling
Addition Rate	Slow, dropwise addition of the aryl halide solution
Temperature	Maintain gentle reflux; avoid overheating
Solvent	Consider using 2-MeTHF as an alternative to THF

Question 3: My final reaction yield is consistently low, even after successfully initiating the reaction. What other side reactions could be consuming my Grignard reagent?

Answer:

Besides homocoupling, several other side reactions can consume your Grignard reagent and lead to lower than expected yields.

• Reaction with Atmospheric Oxygen: Grignard reagents react rapidly with oxygen to form magnesium organoperoxides, which upon hydrolysis can yield hydroperoxides or alcohols.[9] This is why maintaining a strict inert atmosphere is crucial throughout the reaction and during any subsequent handling of the Grignard solution.

• Reaction with Protic Impurities: Grignard reagents are extremely strong bases and will be quenched by any source of protons.[5] This includes not only water but also any acidic impurities in your starting materials or solvents. Ensure your 1-Bromo-2-(cyclopentyloxy)benzene is free of any acidic contaminants.

• Ether Cleavage: While less common under standard Grignard formation conditions, at elevated temperatures, Grignard reagents can cleave ether linkages.[1][10] Given that the substrate itself is an aryl ether, this is a potential, albeit likely minor, degradation pathway if the reaction is overheated for a prolonged period.

Workflow for Troubleshooting Low Yields:

Caption: A logical workflow for troubleshooting low Grignard yields.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for the formation of (2-(cyclopentyloxy)phenyl)magnesium bromide?

A1: Both diethyl ether and tetrahydrofuran (THF) are commonly used and effective solvents for Grignard reagent formation.[11][12] THF has a higher boiling point (66 °C) than diethyl ether (34.6 °C), which can be advantageous for less reactive aryl bromides as it allows for a higher reaction temperature.[12] The increased solvating power of THF can also help to stabilize the Grignard reagent.[12] However, for this particular substrate, the increased temperature in THF could potentially favor the Wurtz homocoupling side reaction. A good starting point would be to use THF and maintain a gentle reflux, but if homocoupling is a significant issue, switching to diethyl ether or 2-MeTHF and running the reaction at a lower temperature may be beneficial.

Q2: How can I determine the concentration of the Grignard reagent I have synthesized?

A2: It is crucial to determine the concentration of your Grignard reagent before using it in subsequent reactions, as the yield of the formation reaction is rarely quantitative. Titration is the most common method. A widely used and reliable method involves the use of a colorimetric indicator.[13][14][15]

Protocol for Grignard Titration with 1,10-Phenanthroline:

• In a flame-dried flask under an inert atmosphere, add a small amount of 1,10-phenanthroline (a few milligrams).

• Add a known volume of dry THF (e.g., 2 mL).

• Add a precisely measured aliquot of your Grignard solution (e.g., 1.00 mL). A deep violet or burgundy color should appear, indicating the formation of a complex between the Grignard reagent and the indicator.

• Titrate this solution with a standardized solution of a secondary alcohol (e.g., sec-butanol or menthol) in an anhydrous solvent (e.g., toluene or THF) until the color disappears.

• The concentration of the Grignard reagent can then be calculated based on the volume of the titrant used.

Q3: Is the ortho-cyclopentyloxy group likely to cause any specific side reactions?

A3: The presence of the ortho-cyclopentyloxy group can have two main effects:

• Steric Hindrance: The bulky cyclopentyloxy group in the ortho position can sterically hinder the approach of the bromine atom to the magnesium surface. This may make the reaction more difficult to initiate compared to an unsubstituted bromobenzene. Ensuring efficient activation of the magnesium is therefore particularly important.

• Intramolecular Reactions: While less likely under the conditions of Grignard formation, there is a theoretical possibility of intramolecular reactions, such as cyclization, especially if the Grignard reagent is heated for extended periods. However, the formation of a strained ring system makes this pathway less favorable. The primary concern with the ortho-substituent is its potential to slow down the desired reaction, which can indirectly favor side reactions like homocoupling if the concentration of the aryl bromide is not carefully controlled.

Experimental Protocols

Protocol for the Formation of (2-(cyclopentyloxy)phenyl)magnesium bromide

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine or 1,2-dibromoethane

• Inert gas (Argon or Nitrogen)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas inlet adapter. Flame-dry all glassware under vacuum and cool to room temperature under a positive pressure of inert gas.

• Magnesium Activation: Place the magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine or a few drops of 1,2-dibromoethane. Gently warm the flask with a heat gun until the iodine sublimes and its color begins to fade, or until bubbles of ethylene are observed if using 1,2-dibromoethane.

• Reaction Initiation: Add a small portion (approx. 5-10%) of a solution of 1-Bromo-2-(cyclopentyloxy)benzene (1.0 equivalent) in anhydrous THF from the dropping funnel. The initiation of the reaction is indicated by a gentle reflux and the disappearance of the iodine color.

• Grignard Formation: Once the reaction has initiated, slowly add the remaining solution of 1-Bromo-2-(cyclopentyloxy)benzene from the dropping funnel at a rate that maintains a gentle reflux.

• Completion and Use: After the addition is complete, continue to stir the reaction mixture at a gentle reflux for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting greyish solution is the Grignard reagent. It should be cooled to room temperature and used immediately, or its concentration should be determined by titration before storage under an inert atmosphere.

References

• Kharasch, M. S., & Huang, R. L. (1953). FACTORS INFLUENCING THE COURSE AND MECHANISM OF GRIGNARD REACTIONS. XX. THE CLEAVAGE OF ETHERS BY GRIGNARD REAGENTS IN THE PRESE. Journal of the American Chemical Society, 75(3), 669-670.

• FlexiPrep. (n.d.). Grignard Reaction Mechanism. [Link]

• Chemistry Steps. (2024). The Grignard Reaction Mechanism. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Chemistry Stack Exchange. (2021). Activation of Grignard reagent. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Lin, H. S., & Paquette, L. A. (1994). A CONVENIENT METHOD FOR DETERMINING THE CONCENTRATION OF GRIGNARD REAGENTS.

• University of California, Irvine. (n.d.). 25. The Grignard Reaction. [Link]

• ResearchGate. (2012). How to measure the concentration of any grignard reagent (RMgX) in situ?. [Link]

• Organic Syntheses. (n.d.). 3 - Organic Syntheses Procedure. [Link]

• Scribd. (n.d.). Grignard Reaction Deep Dive. [Link]

• Deitmann, E., et al. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv.

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent?. [Link]

• Grokipedia. (n.d.). Ether cleavage. [Link]

• Vlismas, T., & Parker, R. (1967). The determination of grignard reagent concentration by an acidimetric double titration method. Journal of Organometallic Chemistry.

• Chemistry LibreTexts. (2021). 12.1: Reactions of Ethers. [Link]

• ResearchGate. (2013). How do Grignard Activating Reagents work?. [Link]

• International Journal of Advance Research In Science And Engineering. (2014). APPLICATION OF GREEN CHEMISTRY PRICIPLES IN ORGANO-GRIGNARD REACTIONS. [Link]

• ResearchGate. (2007). Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. [Link]

• Sciencemadness.org. (2022). 2-methyltetrahydrofuran interchangeability. [Link]

• Rieke, R. D., et al. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. Organic Letters, 2(24), 3773-3775.

• ACS Omega. (2022). Up-Scale Synthesis of p-(CH2═CH)C6H4CH2CH2CH2Cl and p-ClC6H4SiR3 by CuCN-Catalyzed Coupling Reactions of Grignard Reagents with Organic Halides. [Link]

• Chemistry Stack Exchange. (2019). Grignard Reagent in THF vs in Diethyl ether. [Link]

• Reddit. (2020). Troubleshooting my grignard reactions. [Link]

• Sciencemadness.org. (2016). Grignard successes and failures. [Link]

• Wikipedia. (n.d.). Wurtz reaction. [Link]

• CatSci Ltd. (n.d.). THE STABILITY OF ORGANOMETALLICS. [Link]

• Reddit. (2025). My Turbo-Grignard reaction doesn't proceed. [Link]

• Curran, D. P., et al. (1995). Quantitating the effect of an ortho substituent on cyclization and intramolecular hydrogen-transfer reactions of aryl radicals. The Journal of organic chemistry, 60(20), 6463–6471.

• Reddit. (n.d.). Why are chloro-based Grignard reagents harder to form?. [Link]

• Whitesides Research Group, Harvard University. (n.d.). The Mechanism of Formation of Grignard Reagents: The Kinetics of Reaction of Substituted Aryl Bromides with Magnesium and with Tri-n-butyltin Hydride in Ethereal Solvents. [Link]

• New Journal of Chemistry. (2014). Addition and in situ halo-cyclization of ω-alkenyl Grignard reagents with aldehydes, ketones, carbon dioxide, and azodicarboxylate. [Link]

• The Journal of Organic Chemistry. (2023). Kumada–Tamao–Corriu Type Reaction of Aromatic Bromo- and Iodoamines with Grignard Reagents. [Link]

• PubMed. (2015). Electrochemical and thermal grafting of alkyl grignard reagents onto (100) silicon surfaces. [Link]

• Knochel, P. (2005). New Functionalized Grignard Reagents and their Applications in Amination Reactions. [Link]

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Technical Support Center: Purification of 1-Bromo-2-(cyclopentyloxy)benzene

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of 1-Bromo-2-(cyclopentyloxy)benzene. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during experimental workflows. The methodologies described herein are grounded in established chemical principles to ensure reliability and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 1-Bromo-2-(cyclopentyloxy)benzene?

When synthesizing this molecule, typically via a Williamson ether synthesis from 2-bromophenol and a cyclopentyl halide (or tosylate), several impurities can arise. Understanding these is the first step to devising a successful purification strategy.

• Unreacted Starting Materials: The most common impurities are residual 2-bromophenol and the cyclopentylating agent.

• Base and Salts: Inorganic bases (e.g., K₂CO₃, NaH) and the salts formed during the reaction (e.g., KBr, NaBr) are typically present.

• Solvent Residue: High-boiling point solvents used in the synthesis, such as DMF or DMSO, can be difficult to remove.

• Side Products: Small amounts of over-alkylation or side reactions, depending on the reaction conditions.

Q2: Which primary purification technique is recommended for 1-Bromo-2-(cyclopentyloxy)benzene: column chromatography or vacuum distillation?

The choice between these two powerful techniques depends on the nature of the impurities and the required scale of purification.

• Column Chromatography is the preferred method when impurities have similar boiling points to the desired product. It separates compounds based on differences in their polarity and interaction with the stationary phase.[1][2] This technique offers high resolution and is excellent for achieving very high purity on a small to medium scale.

• Vacuum Distillation is ideal for separating the product from non-volatile or significantly less-volatile materials, such as residual salts, baseline impurities from a column, or high-boiling solvents.[3][4] Since 1-Bromo-2-(cyclopentyloxy)benzene is expected to have a high boiling point, distillation must be performed under reduced pressure to prevent thermal decomposition.[4]

The following table and diagram provide a high-level comparison to guide your decision.

Table 1: Comparison of Primary Purification Techniques

Feature	Column Chromatography	Vacuum Distillation
Principle of Separation	Polarity	Boiling Point
Best For Separating	Isomers, compounds with similar boiling points	Compounds with significantly different boiling points, non-volatile impurities
Typical Scale	Milligrams to tens of grams	Grams to kilograms
Key Advantage	High resolution and purity	High throughput for suitable mixtures
Key Disadvantage	Solvent-intensive, can be slow	Risk of thermal decomposition, ineffective for isomers

Troubleshooting Guides

This section addresses specific issues that may arise during the purification process in a direct question-and-answer format.

Guide 1: Flash Column Chromatography

Q: My compound and a key impurity are co-eluting. How can I improve the separation?

A: This is a common challenge indicating that the polarity difference between your compounds is not being effectively exploited by your current system.

• Optimize the Eluent System: The most critical variable is the mobile phase. If your compounds are co-eluting, you need to decrease the eluent strength (polarity). For non-polar compounds like this, a typical starting point is a mixture of hexanes and ethyl acetate.

  • Action: Systematically decrease the percentage of the more polar solvent (ethyl acetate). For example, if you are using 10% ethyl acetate in hexanes, try 5%, 2%, or even 1%. Run analytical Thin Layer Chromatography (TLC) plates with these new solvent systems to check for improved separation before committing to the column.

• Change the Stationary Phase: While silica gel is standard, it is slightly acidic.[1] If your impurity is sensitive to acid or has a polarity very close to your product, another stationary phase might work better.

  • Action: Consider using neutral alumina. The elution order of compounds can sometimes change between silica and alumina, potentially resolving your co-eluting spot.[1]

Q: I'm observing significant "streaking" or "tailing" of my compound on the TLC plate and column. What causes this and how do I fix it?

A: Tailing indicates an undesirable interaction between your compound and the stationary phase, often leading to poor separation and lower yields.

• Cause 1: Sample Overload: Applying too much sample to the column is a frequent cause. The stationary phase becomes saturated, and the excess compound travels with the solvent front, causing tailing.[2]

  • Solution: Use an appropriate ratio of adsorbent to sample. A general rule is a 20:1 to 50:1 weight ratio of silica gel to your crude product.[1] Also, ensure the sample is loaded onto the column in the most concentrated band possible by dissolving it in a minimal amount of solvent.[1]

• Cause 2: Acidity/Basicity: Residual acidic impurities (like unreacted 2-bromophenol) can strongly interact with the silica gel, causing streaking.

  • Solution: Perform a basic aqueous wash (e.g., with 1M NaOH or saturated NaHCO₃ solution) on your crude product before chromatography. This will deprotonate and extract the acidic phenol into the aqueous layer, removing it before it can interfere with the column.

dot

Caption: Troubleshooting logic for column chromatography.

Guide 2: Vacuum Distillation

Q: My compound is not distilling, even though the vacuum is low and the temperature is high. What's wrong?

A: This situation, often called "bumping" or failure to boil, can be frustrating and is usually due to a few key issues.

• Cause 1: Inaccurate Pressure Reading: The pressure gauge may be far from the distillation flask, or there might be a leak in the system. The pressure inside the flask is what dictates the boiling point.

  • Solution: Ensure all joints are properly sealed with vacuum grease. Place the pressure gauge (manometer) as close to the distilling flask as possible for an accurate reading.

• Cause 2: Lack of Nucleation Sites: Smooth boiling requires nucleation sites for bubbles to form. Without them, the liquid can superheat and then boil violently and suddenly.

  • Solution: Always add a magnetic stir bar or boiling chips to the distillation flask before heating. Vigorous stirring provides the energy and surface area for smooth boiling. Never add boiling chips to a hot liquid.

• Cause 3: High Boiling Point: The boiling point of 1-Bromo-2-(cyclopentyloxy)benzene may be very high, even under a good vacuum.

  • Solution: Verify the expected boiling point at your operating pressure using a nomograph. It may be necessary to use a higher-temperature heating bath (e.g., a sand bath or silicone oil bath) and ensure the distillation apparatus is well-insulated. The heating bath should generally be set 20-30°C higher than the target boiling point.[4]

Q: My product appears to be decomposing in the distillation flask. How can I mitigate this?

A: Thermal decomposition is a significant risk when distilling high-boiling organic molecules.[4]

• Solution 1: Improve the Vacuum: The most effective way to reduce the boiling point is to lower the pressure.[3] Check your vacuum pump's performance and ensure the system is free of leaks. A high-vacuum pump (e.g., a rotary vane pump) is often necessary.

• Solution 2: Use a Short-Path Distillation Apparatus: A Kugelrohr or short-path head minimizes the distance the vapor has to travel, reducing the time the compound spends at high temperatures and decreasing losses on the condenser surface.

• Solution 3: Avoid Overheating: Do not heat the flask to dryness. Always leave a small amount of residue. Overheating the residue can cause decomposition and potential hazards.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is designed for the purification of ~1-2 grams of crude product.

• TLC Analysis: First, determine the optimal eluent system by testing various mixtures of hexanes and ethyl acetate on a TLC plate. The ideal system will show the product spot with a Retention Factor (Rf) of approximately 0.3 and good separation from all impurities.

• Column Preparation:

  • Secure a glass column vertically and plug the bottom with a small piece of cotton or glass wool.[5]

  • Add a ~1 cm layer of sand.

  • Prepare a slurry of silica gel (approx. 40-60 g for 1-2 g of crude product) in your chosen eluent.[1][6]

  • Pour the slurry into the column, tapping the side gently to pack the silica evenly and release air bubbles.[5] Allow the excess solvent to drain until it is just above the silica bed.

  • Add another ~1 cm layer of sand on top of the silica bed to prevent disruption during sample loading.[7]

• Sample Loading:

  • Dissolve the crude product in the minimum amount of dichloromethane or the eluent.

  • Carefully add the sample solution to the top of the column using a pipette.[6]

  • Open the stopcock and allow the sample to absorb onto the silica, draining the solvent until it is just level with the top sand layer.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column, ensuring not to disturb the sand layer.

  • Begin collecting fractions in test tubes. Apply gentle air pressure (flash chromatography) to maintain a steady flow rate.

  • Monitor the separation by collecting small spots from the fractions for TLC analysis.[2]

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 1-Bromo-2-(cyclopentyloxy)benzene.

Protocol 2: Vacuum Distillation

This protocol assumes the use of a standard short-path distillation setup.

• Apparatus Setup:

  • Assemble a clean, dry short-path distillation apparatus. Ensure all glass joints are lightly greased and sealed with clips.

  • Place a stir bar in the round-bottom distillation flask.

  • Connect the apparatus to a vacuum trap and a vacuum pump.

• Procedure:

  • Charge the distillation flask with the crude material (no more than half full).

  • Begin stirring and slowly open the system to the vacuum pump to evacuate the apparatus.

  • Once the vacuum is stable (typically <1 mmHg), begin heating the distillation flask using a heating mantle or oil bath.

  • Monitor the temperature at the thermometer. The initial liquid to distill will likely be low-boiling impurities or residual solvent.

  • Collect the main fraction when the distillation temperature is stable and corresponds to the expected boiling point of your product at that pressure.

  • Stop the distillation before the flask goes to dryness.

  • Allow the apparatus to cool completely before venting the system to atmospheric pressure.

dot

Caption: Decision workflow for purifying 1-Bromo-2-(cyclopentyloxy)benzene.

Purity Assessment

After purification, it is crucial to assess the purity of the final compound. A combination of methods is recommended for a comprehensive analysis.

Table 2: Analytical Methods for Purity Assessment

Method	Information Provided	Key Advantages
¹H NMR	Structural confirmation and detection of proton-bearing impurities.	Provides structural information and can be made quantitative (qNMR).[8]
GC-MS	Separation of volatile components with mass identification.	High sensitivity for detecting volatile impurities and provides mass-to-charge ratio for identification.[8]
RP-HPLC	Separation of components based on polarity.	Versatile for a wide range of compounds, including those that are not volatile.[9]

Safety Precautions

1-Bromo-2-(cyclopentyloxy)benzene and related brominated aromatic compounds should be handled with care.

• Handling: Always work in a well-ventilated chemical fume hood.[10][11] Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.[10] Avoid inhalation of vapors and contact with skin and eyes.[11]

• Hazards: This compound is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation.[11]

• Storage: Store in a tightly closed container in a cool, dry place away from heat and ignition sources.[12]

• Disposal: Dispose of chemical waste in accordance with local and national regulations.[10]

References

• Organic Chemistry at CU Boulder. (n.d.). Distillation. University of Colorado Boulder. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Distillation. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Distillation. Retrieved from [Link]

• University of Alberta. (n.d.). Column chromatography. Retrieved from [Link]

• Organic Chemistry at CU Boulder. (n.d.). Column Chromatography Procedures. University of Colorado Boulder. Retrieved from [Link]

• University of Bath. (n.d.). How to run column chromatography. Retrieved from [Link]

• University of Calgary. (n.d.). ORGANIC LABORATORY TECHNIQUES 10: DISTILLATION. Retrieved from [Link]

• Chemistry LibreTexts. (2023). B. Column Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21914403, 1-Bromo-2-(cyclopentyloxy)benzene. Retrieved from [Link]

• University of Groningen. (2022, October 14). Chemical/Laboratory Techniques: Column Chromatography [Video]. YouTube. Retrieved from [Link]

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• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. cpchem.com [cpchem.com]

Technical Support Center: Synthesis of 1-Bromo-2-(cyclopentyloxy)benzene Derivatives

Welcome to the technical support center for the synthesis of 1-bromo-2-(cyclopentyloxy)benzene and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, improve yields, and troubleshoot common experimental challenges. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction dynamics.

Foundational Synthesis: The Williamson Ether Synthesis

The formation of 1-bromo-2-(cyclopentyloxy)benzene is most efficiently achieved through the Williamson ether synthesis. This reaction involves the nucleophilic substitution (SN2) of a halide by an alkoxide or, in this case, a phenoxide.[1][2] The primary route involves the deprotonation of 2-bromophenol to form the corresponding phenoxide, which then acts as a nucleophile to attack an electrophilic cyclopentyl halide (e.g., cyclopentyl bromide).

Here is a generalized reaction scheme:

2-Bromophenol + Cyclopentyl Bromide --(Base, Solvent)--> 1-Bromo-2-(cyclopentyloxy)benzene

While the reaction appears straightforward, achieving high yields requires careful control of various parameters to mitigate competing side reactions.[1][3] This guide will address the most common issues encountered during this synthesis.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My reaction yield is very low, or I'm not getting any product. What are the likely causes and how can I fix this?

Low or no yield is a common frustration that can often be traced back to a few key factors. Let's break down the troubleshooting process.

Possible Causes & Solutions:

• Inefficient Deprotonation of 2-Bromophenol: The first step is the formation of the 2-bromophenoxide. If the base is not strong enough or if there are acidic impurities (like water), this step will be incomplete.

  • Expert Insight: While 2-bromophenol is more acidic than aliphatic alcohols, a sufficiently strong base is crucial for complete deprotonation. For phenols, bases like sodium hydroxide (NaOH), potassium hydroxide (KOH), or potassium carbonate (K₂CO₃) are often effective.[4][5] For more stubborn cases, stronger bases like sodium hydride (NaH) can be used, which irreversibly deprotonates the phenol.[2][5]

  • Protocol: Ensure all reagents and solvents are anhydrous, as water will quench the base and the formed phenoxide.[4] Dry your solvents using appropriate methods (e.g., molecular sieves) and use freshly opened or properly stored bases.

• Poor Nucleophilicity of the Phenoxide: The solvent plays a critical role in the reactivity of the nucleophile.

  • Expert Insight: Polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile are highly recommended.[4][5] These solvents solvate the cation of the base (e.g., Na⁺, K⁺), leaving the phenoxide anion "naked" and more nucleophilic.[4][5] Protic solvents (like ethanol or water) will solvate the phenoxide, reducing its nucleophilicity and slowing down the desired SN2 reaction.[5]

• Sub-optimal Reaction Temperature and Time: The Williamson ether synthesis is sensitive to temperature.

  • Expert Insight: A typical temperature range for this reaction is 50-100 °C.[1][3] Higher temperatures can favor elimination side reactions, while lower temperatures may lead to very slow reaction rates. It's a delicate balance. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time, which can range from 1 to 8 hours.[1][3]

Q2: I'm observing a significant amount of cyclopentene as a byproduct. How can I minimize this elimination reaction?

The formation of an alkene (cyclopentene in this case) is a classic sign that the E2 elimination pathway is competing with the SN2 substitution.[1][5] The phenoxide is not only a good nucleophile but also a reasonably strong base, which can abstract a proton from the cyclopentyl halide.

Strategies to Favor Substitution over Elimination:

• Temperature Control: As mentioned, higher temperatures favor elimination. Try running the reaction at the lower end of the effective temperature range for a longer duration.[5]

• Choice of Leaving Group: While cyclopentyl bromide is a common choice, consider using cyclopentyl iodide. Iodide is a better leaving group than bromide, which can sometimes accelerate the SN2 reaction relative to E2. You can generate the iodide in situ by adding a catalytic amount of sodium or potassium iodide if you are using cyclopentyl chloride or bromide, a technique known as the Finkelstein reaction.[3]

• Steric Hindrance: While cyclopentyl systems are less prone to elimination than tertiary halides, steric bulk around the reacting centers can still play a role. Ensure your reaction setup allows for efficient stirring to maintain a homogeneous mixture.

Q3: My product is contaminated with a C-alkylated isomer. How can I improve the O-alkylation selectivity?

The 2-bromophenoxide is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen and the aromatic ring (specifically the positions ortho and para to the hydroxyl group).[1] While O-alkylation is generally kinetically favored, C-alkylation can become a significant side reaction under certain conditions.[6][7]

Improving O-Alkylation Selectivity:

• Solvent Choice is Key: The solvent has a profound effect on the regioselectivity.

  • Expert Insight: Polar aprotic solvents (DMF, DMSO) strongly favor O-alkylation.[4] Protic solvents, on the other hand, can promote C-alkylation through hydrogen bonding with the phenoxide oxygen, leaving the ring more available for attack.[4]

• Phase-Transfer Catalysis (PTC): This is a powerful technique for improving O-alkylation selectivity and overall yield, especially in industrial settings.[3][8]

  • Mechanism: A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), transports the phenoxide from an aqueous or solid phase into the organic phase where the cyclopentyl halide resides.[9] This "naked" phenoxide in the organic phase is highly reactive and preferentially undergoes O-alkylation.[8] The absence of water in the organic phase also minimizes C-alkylation.[8]

Experimental Protocols & Data

Optimized Protocol for 1-Bromo-2-(cyclopentyloxy)benzene Synthesis

This protocol incorporates best practices to maximize yield and minimize side products.

• Setup: To a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add 2-bromophenol (1.0 eq).

• Solvent Addition: Add anhydrous DMF (or acetonitrile) to dissolve the 2-bromophenol.

• Base Addition: Add finely ground anhydrous potassium carbonate (1.5 eq) to the solution.

• Reaction Initiation: Add cyclopentyl bromide (1.2 eq) to the mixture.

• Heating: Heat the reaction mixture to 60-70 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed (typically 4-6 hours).

• Work-up: Cool the reaction to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).[9]

• Purification: Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent (e.g., Na₂SO₄).[9] Remove the solvent under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Table 1: Troubleshooting Summary

Problem	Primary Cause	Recommended Solution	Underlying Principle
Low/No Yield	Incomplete Deprotonation	Use a stronger base (e.g., NaH) or ensure anhydrous conditions.	Maximizes the concentration of the active nucleophile.
Poor Nucleophilicity	Switch to a polar aprotic solvent (DMF, DMSO).	Minimizes solvation of the phenoxide, increasing its reactivity.
Alkene Formation	E2 Elimination	Lower the reaction temperature and extend the reaction time.	SN2 has a lower activation energy than E2.
C-Alkylation	Ambident Nucleophilicity	Use a polar aprotic solvent and consider phase-transfer catalysis.	Shields the oxygen anion less, favoring O-alkylation.

Visualizing the Process

Diagram 1: Williamson Ether Synthesis Workflow

This diagram illustrates the decision-making process for optimizing the synthesis.

Caption: A decision-making flowchart for troubleshooting common issues.

Diagram 2: SN2 vs. E2 Competition

This diagram illustrates the competing pathways for the reaction of the 2-bromophenoxide with cyclopentyl bromide.

Caption: Competing SN2 and E2 reaction pathways.

References

• Wikipedia. Williamson ether synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• RSC Publishing. Solvent-induced selectivity of Williamson etherification in the pursuit of amides resistant against oxidative degradation. [Link]

• PTC Organics, Inc. PTC Selective O-Alkylation. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• ResearchGate. Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations | Request PDF. [Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting failed reactions with 1-Bromo-2-(cyclopentyloxy)benzene

Welcome to the technical support hub for 1-Bromo-2-(cyclopentyloxy)benzene. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the unique challenges and opportunities presented by this sterically hindered aryl bromide. My goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level inquiries regarding the handling, stability, and general reactivity of 1-Bromo-2-(cyclopentyloxy)benzene.

Q1: What are the primary stability concerns with this reagent?

A: 1-Bromo-2-(cyclopentyloxy)benzene is generally a stable compound under standard laboratory conditions. However, like many aryl ethers, its stability can be compromised under harsh conditions. The C(aryl)-O bond is robust, but prolonged exposure to very strong acids or bases at high temperatures can lead to ether cleavage.[1][2] For most applications, such as cross-coupling or organometallic reagent formation, degradation of the starting material is not a primary concern provided that standard inert atmosphere techniques and anhydrous solvents are used where required.[3]

Q2: I'm having trouble getting a clean NMR spectrum. What are common impurities?

A: If you are synthesizing this material, common impurities include residual starting materials (e.g., 2-bromophenol), the alkylating agent (e.g., cyclopentyl bromide), or over-alkylated products. If the material has been stored improperly, you might observe minor hydrolysis back to 2-bromophenol. When running reactions, incomplete conversion is the most common "impurity." Always use a high-purity starting material, and confirm its identity and purity by ¹H NMR, ¹³C NMR, and GC-MS before use.

Q3: Why is this reagent considered "challenging" in cross-coupling reactions?

A: The primary challenge arises from the steric hindrance imposed by the ortho-cyclopentyloxy group. This bulkiness can significantly slow down key steps in catalytic cycles, particularly the oxidative addition of the aryl bromide to the metal center (e.g., Palladium(0)) and the subsequent reductive elimination to form the product.[4][5] Furthermore, the oxygen atom is an electron-donating group, which increases the electron density on the aromatic ring, making oxidative addition less favorable.[6] Overcoming these hurdles requires careful selection of catalysts, ligands, and reaction conditions.

Part 2: Troubleshooting Guide: Grignard Reagent Formation

The formation of (2-(cyclopentyloxy)phenyl)magnesium bromide is a critical first step for many synthetic routes. Failure at this stage is common but usually correctable.

Q4: My Grignard reaction won't initiate. The solution remains colorless and there is no exotherm. What's wrong?

A: This is the most frequent failure mode in Grignard synthesis. The root cause is almost always the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings, which prevents the aryl halide from reacting.[7]

Causality: Magnesium reacts readily with atmospheric oxygen to form a thin, inert layer of MgO. For the reaction to start, this layer must be breached to expose the fresh, reactive metal surface.

Solutions:

• Mechanical Activation: Vigorously crush the magnesium turnings with a glass rod in situ under an inert atmosphere. This physically breaks the MgO layer.[8]

• Chemical Activation (Most Common):

  • Iodine: Add a single, small crystal of iodine (I₂). The iodine reacts with Mg to form MgI₂, which etches the oxide layer.[7] A successful activation is often indicated by the disappearance of the violet iodine color.[7]

  • 1,2-Dibromoethane (DBE): Add a few drops of DBE. It reacts with Mg to form MgBr₂ and ethylene gas. The observation of bubbles is a clear sign of activation.[7]

• Ensure Anhydrous Conditions: Grignard reagents are potent bases and will be instantly quenched by water.[8][9] Ensure all glassware is oven- or flame-dried, and use freshly distilled, anhydrous solvents (typically THF or diethyl ether).

• Heat Initiation: Gentle heating with a heat gun can sometimes provide the activation energy needed to start the reaction.[10] Be prepared to cool the flask if the reaction becomes too vigorous once initiated.

Troubleshooting Workflow: Grignard Initiation

Caption: Decision tree for troubleshooting Grignard reaction initiation.

Q5: My Grignard reaction started but then stopped, leaving unreacted magnesium. Why?

A: This often points to a subtle issue with reagent purity or reaction conditions.

• Wet Solvent/Reagent: A small amount of water may have been consumed to initiate the reaction, but residual moisture in the bulk solvent or on the glassware is quenching the reagent as it forms.[11]

• Poor Reagent Quality: The 1-Bromo-2-(cyclopentyloxy)benzene itself may be contaminated with moisture or acidic impurities.

• Side Reactions: While less common for this substrate, at higher temperatures, Wurtz coupling to form a biphenyl byproduct can occur.

Part 3: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

Reactions like Suzuki-Miyaura and Buchwald-Hartwig amination are powerful but sensitive to the steric and electronic nature of 1-Bromo-2-(cyclopentyloxy)benzene. Low or no yield is a common complaint.

Q6: I am attempting a Suzuki-Miyaura coupling and see only starting material. How can I fix this?

A: Failure in this reaction is typically due to an inefficient catalytic cycle, hindered by the bulky ortho-substituent. The solution lies in optimizing the catalyst system—specifically the ligand—and the base.

Causality: The Pd(0) catalyst must insert into the C-Br bond (oxidative addition), and later, the coupled product must be released (reductive elimination). Both steps are sterically sensitive.[4] Bulky, electron-rich phosphine ligands are required to stabilize the palladium center, promote the difficult oxidative addition into the electron-rich C-Br bond, and facilitate the final reductive elimination step.[4][12]

Recommended Suzuki-Miyaura Conditions & Rationale

Component	Recommendation	Rationale & Key Considerations
Pd Precursor	Pd(OAc)₂ or Pd₂(dba)₃	These are common, reliable Pd(0) sources or precursors. The choice is often less critical than the ligand.
Ligand	Buchwald Ligands (SPhos, XPhos, RuPhos)	CRITICAL. These ligands provide the necessary steric bulk and electron-donating properties to overcome the hindrance of the substrate.[4] Start with a 1:2 Pd:Ligand ratio.
Base	K₃PO₄ or Cs₂CO₃	Strong, non-nucleophilic bases are essential.[4] K₃PO₄ is a good starting point. Cs₂CO₃ is more soluble and can be more effective in challenging cases.
Solvent	Toluene, Dioxane, or THF/H₂O mixtures	Aprotic solvents are standard.[4] A small amount of water is often necessary to help dissolve the base and facilitate transmetalation, especially with K₃PO₄.[6]
Temperature	80-110 °C	Elevated temperatures are usually required to overcome the activation energy for this hindered substrate.

Suzuki Catalytic Cycle: Overcoming Steric Hindrance

Caption: The Suzuki cycle, highlighting steps hindered by the ortho-substituent.

Q7: My Buchwald-Hartwig amination is giving low yields. What adjustments should I make?

A: Similar to the Suzuki coupling, the Buchwald-Hartwig amination is highly dependent on the ligand and base combination. The mechanism also involves oxidative addition and reductive elimination steps that are sensitive to sterics.[13][14]

Solutions & Optimization:

• Ligand Choice: Use bulky, electron-rich biarylphosphine ligands. XPhos, SPhos, or tBuXPhos are excellent starting points.[15] These ligands are designed to accelerate the key steps of the catalytic cycle for hindered substrates.

• Base Selection: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOt-Bu) is the most common and effective base for this transformation.[15][16] Lithium bis(trimethylsilyl)amide (LiHMDS) can also be effective.

• Solvent: Toluene and 1,4-dioxane are the most effective solvents for this reaction.[15]

• Inert Atmosphere: The Pd(0) catalyst and the phosphine ligands are sensitive to oxygen. Ensure the reaction is set up under a rigorously inert atmosphere (Argon or Nitrogen).

Part 4: Alternative Strategies: Lithiation

When Grignard formation is problematic, a lithium-halogen exchange can be a powerful alternative for generating a nucleophilic aryl species.

Q8: How do I perform a lithium-halogen exchange on 1-Bromo-2-(cyclopentyloxy)benzene, and what are the critical parameters?

A: Lithium-halogen exchange is typically faster and more reliable than Grignard formation for some substrates, but it requires stricter control of temperature.

Causality: Organolithium reagents like n-butyllithium (n-BuLi) rapidly exchange with aryl bromides to form an aryllithium species.[17] This reaction is often favorable even at very low temperatures. The resulting aryllithium is a highly potent nucleophile.[18]

Protocol: Lithium-Halogen Exchange and Electrophilic Quench

• Setup: Under a strict Argon or Nitrogen atmosphere, dissolve 1-Bromo-2-(cyclopentyloxy)benzene (1.0 eq.) in anhydrous THF or diethyl ether in a flame-dried Schlenk flask.

• Cooling (CRITICAL): Cool the solution to -78 °C using a dry ice/acetone bath. Maintaining this low temperature is essential to prevent side reactions of the highly reactive aryllithium intermediate.

• Lithiation: Slowly add n-BuLi (1.1 eq.) dropwise via syringe. The solution may change color. Stir at -78 °C for 30-60 minutes.

• Electrophilic Quench: Add your desired electrophile (e.g., an aldehyde, ketone, or DMF) slowly at -78 °C.

• Workup: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

Troubleshooting:

• Low Yield: The most likely cause is the temperature rising above -78 °C, causing the aryllithium to decompose or react with the solvent.

• Multiple Products: If the temperature is not controlled, the aryllithium can act as a strong base, leading to undesired side reactions.

References

• Benchchem. Troubleshooting low yields in Suzuki reactions of sterically hindered aryl iodides.
• Benchchem. Technical Support Center: Grignard Reactions with Aryl Halides.
• Chegg.
• Chemistry LibreTexts.
• Quora. Why does my Grignard reaction did not turn violet in the end?
• Benchchem.
• YouTube.
• The Royal Society of Chemistry. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling.
• ACG Publications. Solvent and electronic effects on kinetics of cyclization of thermolabile aryllithium reagents. A comparison between 1-bromo-2.
• Benchchem. Stability of 1-Bromo-2-pentyne under various reaction conditions.
• Benchchem. Application Notes and Protocols: Buchwald-Hartwig Amination of 4-(Benzyloxy)-2-bromo-1-fluorobenzene.
• ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides...
• Reddit. Diagnosing issues with a failed Suzuki coupling?
• MDPI. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• Request PDF.
• ACS Publications. Cross-Couplings Using Aryl Ethers via C–O Bond Activation Enabled by Nickel Catalysts | Accounts of Chemical Research.
• Chegg. Solved 1.
• Benchchem. Application Note: Regioselective Lithiation of 4-(Benzyloxy)

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Catalyst selection for efficient cross-coupling of 1-Bromo-2-(cyclopentyloxy)benzene

Topic: Catalyst Selection for Efficient Cross-Coupling of 1-Bromo-2-(cyclopentyloxy)benzene

Audience: Researchers, Scientists, and Drug Development Professionals

Document ID: TSC-2026-01-17-001

Introduction: Navigating the Challenges of a Sterically Hindered Substrate

Welcome to the technical support guide for the cross-coupling of 1-bromo-2-(cyclopentyloxy)benzene. This substrate presents a common yet significant challenge in modern synthetic chemistry: steric hindrance at the ortho position. The bulky cyclopentyloxy group can significantly impede the approach of the palladium catalyst to the C-Br bond, slowing the crucial oxidative addition step of the catalytic cycle.[1][2] Furthermore, this steric bulk can influence the rate of reductive elimination.[3]

This guide provides a structured, question-and-answer approach to catalyst selection and reaction troubleshooting, grounded in mechanistic principles and field-proven strategies. Our goal is to empower you to overcome these challenges, leading to efficient, high-yielding, and reproducible cross-coupling reactions.

Part 1: Core Catalyst System Selection (FAQs)

This section addresses the fundamental questions regarding the selection of a suitable catalyst system for your sterically hindered aryl bromide.

Q1: What is the best type of palladium source to use for this reaction? Precatalyst or a simple salt like Pd(OAc)₂?

A1: For consistency and high reactivity, especially with challenging substrates, we strongly recommend using a well-defined palladium(II) precatalyst .[4][5]

• Why a Precatalyst? Simple palladium salts like Pd(OAc)₂ or PdCl₂ require an in-situ reduction to the active Pd(0) species. This reduction step can be inefficient and inconsistent, often leading to the formation of inactive palladium black and lower yields.[6][7] Precatalysts are designed for clean, rapid, and quantitative generation of the active LPd(0) catalyst under the reaction conditions, ensuring greater reliability.[7] Buchwald's G3 or G4 precatalysts, for example, are engineered for this purpose.

• Expert Insight: While Pd₂(dba)₃ is a Pd(0) source, its stability can be an issue, and batches can contain palladium nanoparticles that affect reactivity.[7] Using a well-defined precatalyst removes this ambiguity from your reaction setup.

Q2: The ortho-cyclopentyloxy group is bulky. Which class of ligands is most effective?

A2: The key to success is using a sterically hindered, electron-rich monophosphine ligand . The most successful class for this type of substrate are the dialkylbiaryl phosphines developed by the Buchwald group (e.g., XPhos, SPhos, RuPhos).[8][9]

• Mechanistic Rationale:

  • Promotes Monoligation: The steric bulk of these ligands favors the formation of a highly reactive, monoligated LPd(0) intermediate. This species is crucial for efficient oxidative addition into the hindered C-Br bond.[10]

  • Accelerates Reductive Elimination: The electron-donating nature of these ligands increases electron density on the palladium center, which significantly accelerates the final, product-forming reductive elimination step.[3][11] This is critical to ensure the desired product is released faster than potential catalyst decomposition pathways.

Q3: Which base should I select, and how does it impact the reaction?

A3: A strong, non-nucleophilic base is required. The most common and effective choices are sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), or potassium phosphate (K₃PO₄).[12][13]

• Role of the Base: The base's primary role is to deprotonate the incoming nucleophile (e.g., an amine or alcohol) after it coordinates to the palladium center, forming the key Pd(II)-amido or -alkoxo intermediate that precedes reductive elimination.[14]

• Selection Criteria:

  • NaOtBu: A very strong and common base, but it can be incompatible with base-sensitive functional groups (e.g., esters, nitriles).[4]

  • LHMDS: Another strong base that can be effective.

  • K₃PO₄ or Cs₂CO₃: These are considered weaker bases and are excellent choices if your substrate contains sensitive functional groups.[4] Note that K₃PO₄ often requires a small amount of water to function effectively in some coupling reactions.[2]

Q4: What are the recommended solvents for this transformation?

A4: Anhydrous, aprotic solvents are standard. Toluene and 1,4-dioxane are the most common and reliable choices for Buchwald-Hartwig type reactions.[12][15] Tetrahydrofuran (THF) can also be used. The solvent must be thoroughly degassed to remove oxygen, which can oxidize and deactivate both the Pd(0) catalyst and the phosphine ligand.[2][4]

Part 2: Troubleshooting Guide

Even with the right components, challenges can arise. This section provides a logical framework for troubleshooting common issues.

Q5: My reaction shows low or no conversion. What are the first things to check?

A5: When a reaction fails, systematically verify the fundamentals before making drastic changes to the catalyst system.

• Troubleshooting Workflow: The "No Yield" Scenario

  This decision tree illustrates the logical progression for diagnosing a failed reaction.

  Caption: Troubleshooting Decision Tree for Low/No Yield.

• Key Points:

  • Inert Atmosphere: Palladium-catalyzed reactions are highly sensitive to oxygen.[6] Ensure solvents are degassed (e.g., by three freeze-pump-thaw cycles or sparging with argon for 20-30 minutes) and the reaction is run under a positive pressure of argon or nitrogen.[4]

  • Reagent Purity: Trace impurities in amines can poison the catalyst. It is often recommended to filter amines through a plug of activated alumina before use.[4] Ensure solvents and bases are anhydrous.

  • Catalyst Activity: If using a precatalyst from an older bottle, its activity may be compromised. Consider using a fresh batch or a different precatalyst.

Q6: I am observing significant hydrodehalogenation (replacement of Br with H). How can I prevent this?

A6: Hydrodehalogenation is a common side reaction. It often occurs when the reductive elimination step is slow, allowing for competing pathways to take over.

• Cause: This side reaction can arise from β-hydride elimination if the coupling partner has β-hydrogens, or from other catalyst decomposition pathways.[10]

• Solutions:

  • Increase Ligand Steric Bulk: Switching to a bulkier ligand (e.g., from RuPhos to the more sterically demanding BrettPhos, depending on the nucleophile) can accelerate reductive elimination relative to side reactions.[3][16]

  • Use a Weaker Base: In some cases, a very strong base can promote decomposition pathways. Switching from NaOtBu to K₃PO₄ may help.

  • Lower the Temperature: High temperatures can accelerate catalyst decomposition. Try running the reaction at a lower temperature (e.g., 80 °C instead of 100-110 °C), although this may require a longer reaction time.[12]

Q7: My reaction is clean but stalls at ~60% conversion. What should I do?

A7: Stalling often indicates catalyst deactivation. The active LPd(0) species has a finite lifetime in solution.

• Solutions:

  • Increase Catalyst Loading: For a difficult coupling, a higher catalyst loading (e.g., 2-5 mol%) may be necessary to drive the reaction to completion.[2]

  • Add a Second Portion of Catalyst: If you observe the reaction stalling by TLC or LC-MS, adding a second portion of the precatalyst and ligand (e.g., 0.5-1.0 mol%) can sometimes restart the catalytic cycle.

  • Change Ligand: The chosen ligand may be forming an overly stable or unstable complex. Screening a different bulky biarylphosphine ligand is a valid strategy. For example, if XPhos is stalling, trying SPhos or RuPhos could alter the catalyst's stability and reactivity profile.[17]

Part 3: Data & Protocols

Catalyst System Selection Guide

The following table summarizes recommended starting points for catalyst systems based on the nucleophile being coupled with 1-bromo-2-(cyclopentyloxy)benzene. These are general recommendations and may require optimization.

Nucleophile Class	Recommended Ligand(s)	Recommended Precatalyst	Recommended Base	Typical Temp (°C)	Rationale & Comments
Primary Amines	BrettPhos, RuPhos	BrettPhos Pd G3	LHMDS, NaOtBu	80 - 100	BrettPhos is often excellent for primary amines, even hindered ones.[16] RuPhos is a robust alternative.[9]
Secondary Amines	RuPhos, XPhos	XPhos Pd G3/G4	NaOtBu	90 - 110	RuPhos is a superior ligand for coupling secondary amines with aryl chlorides and bromides.[9]
Alcohols (C-O)	BrettPhos, Custom Ligands	BrettPhos Pd G3	NaOtBu, K₃PO₄	85 - 110	C-O coupling is often more challenging than C-N coupling. BrettPhos has shown success with activated aryl halides and alcohols.[18]
Boronic Acids (Suzuki)	XPhos, SPhos	XPhos Pd G3	K₃PO₄	80 - 100	Bulky, electron-rich ligands promote the oxidative addition of the hindered aryl bromide.[17]

Visualizing the Catalytic Cycle

Understanding the mechanism is key to troubleshooting. The diagram below outlines the generally accepted catalytic cycle for a Buchwald-Hartwig amination.

Caption: The Buchwald-Hartwig Amination Catalytic Cycle.[10]

General Experimental Protocol: Amination of 1-Bromo-2-(cyclopentyloxy)benzene

This protocol is a general starting point and must be adapted and optimized for the specific amine used.

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar, add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%) and the ligand (e.g., XPhos, 0.024 mmol, 2.4 mol%).

• Inerting: Seal the vial with a PTFE-lined cap, and evacuate and backfill with argon three times.[4]

• Reagent Addition: Under a positive flow of argon, add the base (e.g., NaOtBu, 1.4 mmol), 1-bromo-2-(cyclopentyloxy)benzene (1.0 mmol), and the amine (1.2 mmol).

• Solvent Addition: Add anhydrous, degassed toluene (2 mL, 0.5 M) via syringe.

• Reaction: Place the sealed vial in a preheated oil bath or heating block at 100 °C and stir vigorously for the specified time (typically 4-24 hours). Vigorous stirring is important for reactions with solid bases.[12]

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking a small aliquot, quenching with water, and extracting with ethyl acetate.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

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• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - Chemical Insights. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. [Link]

• Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes - Fiveable. [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry. [Link]

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure | ACS Omega. [Link]

• Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. [Link]

• Role of palladium catalyst in cross-coupling reactions. [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. [Link]

• Cross-coupling reaction - Wikipedia. [Link]

• A general and efficient catalyst for palladium-catalyzed C-O coupling reactions of aryl halides with primary alcohols. | Semantic Scholar. [Link]

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation - PMC - NIH. [Link]

• A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction - ResearchGate. [Link]

• Oxidative Palladium(II) Catalysis: A Highly Efficient and Chemoselective Cross-Coupling Method for Carbon-Carbon Bond Formation under Base-Free and Nitrogenous-Ligand Conditions - Organic Chemistry Portal. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. [Link]

• A General and Efficient Catalyst for Palladium-Catalyzed C−O Coupling Reactions of Aryl Halides with Primary Alcohols | Journal of the American Chemical Society. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing). [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• C-O Cross-Coupling of Activated Aryl and Heteroaryl Halides with Aliphatic Alcohols. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - NIH. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. [Link]

• The Buchwald–Hartwig Amination After 25 Years - University of Groningen. [Link]

• Cobalt-Catalyzed Cross-Coupling Reactions Aryl Halides | Request PDF - ResearchGate. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. [Link]

• Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines - PMC - NIH. [Link]

• Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange. [Link]

• Cross-Coupling Reactions: A Practical Guide - ResearchGate. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. [Link]

• 1-Bromo-2-(cyclopentyloxy)benzene | C11H13BrO | CID 21914403 - PubChem. [Link]

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Technical Support Center: Purification of 1-Bromo-2-(cyclopentyloxy)benzene

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for the removal of common byproducts encountered during the synthesis of 1-Bromo-2-(cyclopentyloxy)benzene. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions during your purification process.

FAQ 1: Understanding the Chemistry of Byproduct Formation

Question: I've synthesized 1-Bromo-2-(cyclopentyloxy)benzene, likely via Williamson ether synthesis. What are the primary byproducts I should expect?

Answer: The synthesis of 1-Bromo-2-(cyclopentyloxy)benzene is typically achieved by the Williamson ether synthesis, reacting 2-bromophenol with a cyclopentyl halide (e.g., cyclopentyl bromide) in the presence of a base.[1] While effective, this S_N2 reaction is often accompanied by side reactions that generate a predictable profile of impurities.[2]

The primary byproducts stem from three sources: unreacted starting materials, competing reaction pathways, and impurities within the starting materials themselves.

Table 1: Common Byproducts and Their Origins

Byproduct Name	Chemical Structure	Origin	Key Differentiating Property
2-Bromophenol	C₆H₅BrO	Unreacted Starting Material	Acidic (pKa ≈ 8.4)
Cyclopentyl Bromide	C₅H₉Br	Unreacted Starting Material	Volatile (b.p. ≈ 138°C)[3]
Cyclopentene	C₅H₈	E2 Elimination Side Product	Highly Volatile (b.p. ≈ 44°C)
C-Alkylated Isomers	C₁₁H₁₃BrO	C-Alkylation Side Product	Polarity similar to product
1,2-Dibromobenzene	C₆H₄Br₂	Impurity in Starting Material	Higher boiling point (225°C)[4]

The formation of cyclopentene is a classic example of a competing E2 elimination reaction, which is favored when using secondary alkyl halides like cyclopentyl bromide.[2][5] Furthermore, the phenoxide ion is an ambident nucleophile, which can lead to C-alkylation on the aromatic ring in addition to the desired O-alkylation.[6][7]

Troubleshooting Guide: A Systematic Approach to Purification

This section addresses the practical removal of specific impurities. The optimal purification strategy often involves a multi-step approach, as illustrated in the workflow below.

Caption: A systematic workflow for the purification of 1-Bromo-2-(cyclopentyloxy)benzene.

Question: My crude product is contaminated with unreacted 2-bromophenol. How do I remove it?

Answer: The most effective method for removing acidic impurities like 2-bromophenol is a liquid-liquid extraction using an aqueous basic solution. The base deprotonates the phenol, forming a water-soluble sodium or potassium 2-bromophenate salt, which is then partitioned into the aqueous layer.

Protocol 1: Extractive Removal of Phenolic Impurities

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as diethyl ether or ethyl acetate (approx. 10-20 volumes).

• Base Wash: Transfer the organic solution to a separatory funnel and wash with a 1-2 M solution of sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). Use approximately 1/3 of the organic volume for each wash.

• Separation: Gently invert the funnel to mix the layers, venting frequently to release any pressure. Allow the layers to separate fully and drain the lower aqueous layer.

• Repeat: Repeat the base wash one or two more times to ensure complete removal of the acidic byproduct.

• Neutralization & Brine Wash: Wash the organic layer with water, followed by a saturated sodium chloride solution (brine) to remove residual base and dissolved water.[8]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product, now free of phenolic impurities.

Causality: This method works because of the significant change in polarity and solubility upon deprotonation of the phenol. The resulting salt is ionic and preferentially dissolves in the aqueous phase, while the neutral ether product remains in the organic phase.

Question: I am observing low-boiling point impurities, likely cyclopentyl bromide and cyclopentene. What is the best removal strategy?

Answer: These non-polar, volatile byproducts are best removed by taking advantage of their low boiling points compared to the high-boiling aryl ether product.

• Evaporation under Reduced Pressure: After the initial workup, careful evaporation of the solvent under reduced pressure will often co-evaporate a significant portion of these volatile compounds.

• Fractional Distillation: If the quantities are significant, fractional distillation is a highly effective method. The large difference in boiling points allows for a clean separation.

Table 2: Boiling Point Comparison

Compound	Boiling Point (°C)
Cyclopentene	~44 °C
Cyclopentyl Bromide	~138 °C[3]
1-Bromo-2-(cyclopentyloxy)benzene	>250 °C (estimated)

Given the high boiling point of the target molecule, removing these impurities via distillation is straightforward.

Question: My main challenge is separating C-alkylated isomers from my desired O-alkylated product. How can I resolve this?

Answer: This is the most common and difficult purification challenge in this synthesis. C-alkylated isomers, such as 2-bromo-4-cyclopentylphenol, have very similar polarities and boiling points to the desired product, making separation by extraction or distillation nearly impossible. The definitive method for separating these isomers is flash column chromatography.

The key to a successful separation is selecting the correct mobile phase (eluent):

• Principle: The goal is to find a solvent system where the desired O-alkylated product and the C-alkylated byproducts have a significant difference in their retention factors (R_f). The O-alkylated ether is generally less polar than the C-alkylated isomer (which still contains a free phenolic hydroxyl group if C-alkylation occurred without etherification, or is simply a positional isomer).

• Solvent System Selection: Start with a non-polar solvent like hexane or heptane and gradually increase the polarity by adding a more polar solvent like ethyl acetate or dichloromethane.

• TLC Analysis: Use Thin Layer Chromatography (TLC) to test various solvent ratios. A good starting point is a 95:5 mixture of Hexane:Ethyl Acetate. Stain the TLC plate with a potassium permanganate (KMnO₄) solution to visualize the spots. The ideal solvent system will show clear separation between the product spot and the impurity spots.

Protocol 2: Guideline for Flash Column Chromatography

• Column Packing: Prepare a silica gel column using the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly stronger solvent (like dichloromethane) and load it onto the column.

• Elution: Run the column with the selected eluent, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to isolate the purified 1-Bromo-2-(cyclopentyloxy)benzene.

FAQ 2: Proactive Byproduct Minimization

Question: How can I adjust my reaction conditions to prevent the formation of these byproducts in the first place?

Answer: Optimizing your reaction conditions can significantly reduce the formation of elimination and C-alkylation byproducts.

Caption: Competing reaction pathways in the synthesis of 1-Bromo-2-(cyclopentyloxy)benzene.

• Minimize Elimination (E2): Elimination is favored at higher temperatures.[2] Running the reaction at the lowest effective temperature can favor the S_N2 substitution pathway. Using a less hindered base can also sometimes help, though a strong base is necessary to deprotonate the phenol.[6]

• Minimize C-Alkylation: The ratio of O- to C-alkylation can be influenced by the solvent.[7] Polar aprotic solvents like DMF or DMSO are generally preferred for Williamson ether synthesis as they solvate the cation, leaving a more reactive "naked" phenoxide anion that favors O-alkylation.[7]

• Use High-Purity Reagents: Ensure your 2-bromophenol is free from di- or poly-brominated species and that your cyclopentyl bromide is of high purity to avoid introducing extraneous impurities from the start.

By understanding the origin of potential byproducts and applying a systematic purification strategy, researchers can consistently obtain high-purity 1-Bromo-2-(cyclopentyloxy)benzene for their downstream applications.

References

• Benchchem. (2025). Technical Support Center: Williamson Ether Synthesis for Aryl Ethers. Benchchem.
• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Organic Chemistry Tutor.
• Benchchem. (2025). Removing unreacted bromine from 2-Bromo-4'-hydroxyacetophenone synthesis. Benchchem.
• Benchchem. (2025). Common side reactions in the Williamson synthesis of ethers. Benchchem.
• J&K Scientific LLC. (2025). Williamson Ether Synthesis. J&K Scientific.

• Wikipedia. (2023). Williamson ether synthesis. Wikipedia. [Link]

• Benchchem. (2025). Troubleshooting Williamson ether synthesis side reactions. Benchchem.

• Chemistry Stack Exchange. (2017). Product of Williamson Synthesis. Chemistry Stack Exchange. [Link]

• Wikipedia. (n.d.). Bromocyclopentane. Wikipedia. [Link]

• Wikipedia. (n.d.). 1,2-Dibromobenzene. Wikipedia. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Bromocyclopentane - Wikipedia [en.wikipedia.org]
• 4. 1,2-Dibromobenzene - Wikipedia [en.wikipedia.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. jk-sci.com [jk-sci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scalable Synthesis of 1-Bromo-2-(cyclopentyloxy)benzene

An in-depth guide to the scalable synthesis of 1-Bromo-2-(cyclopentyloxy)benzene, presented by a Senior Application Scientist. This document provides a comprehensive technical support center, including detailed protocols, troubleshooting guides, and FAQs designed for researchers, chemists, and drug development professionals.

This guide is designed to provide both a robust foundational protocol and a detailed troubleshooting framework for the synthesis of 1-Bromo-2-(cyclopentyloxy)benzene. As a key intermediate in various pharmaceutical and materials science applications, a reliable and scalable synthesis is paramount. We will focus on the Williamson ether synthesis, a classic yet powerful method for forming the crucial C-O bond in this molecule.[1][2]

The primary synthetic route involves the SN2 reaction between the sodium or potassium salt of 2-bromophenol (the nucleophile) and an electrophilic cyclopentyl halide, such as cyclopentyl bromide.[3][4]

Core Experimental Protocol: Phase-Transfer Catalyzed Synthesis

This protocol is optimized for scalability, safety, and efficiency by employing phase-transfer catalysis (PTC). This method avoids the need for strictly anhydrous solvents and expensive polar aprotic solvents, making it more amenable to industrial applications.[5][6][7]

Reagents & Materials

Reagent/Material	Molecular Weight ( g/mol )	Quantity (Lab Scale)	Moles (mol)	Stoichiometric Ratio
2-Bromophenol	173.01	50.0 g	0.289	1.0
Cyclopentyl Bromide	149.04	51.6 g (41.3 mL)	0.347	1.2
Sodium Hydroxide (NaOH)	40.00	23.1 g	0.578	2.0
Tetrabutylammonium Bromide (TBAB)	322.37	9.3 g	0.029	0.1
Toluene	-	500 mL	-	-
Deionized Water	-	250 mL	-	-

Step-by-Step Methodology

• Reaction Setup: To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a temperature probe, add 2-bromophenol (50.0 g), toluene (500 mL), and tetrabutylammonium bromide (9.3 g).

• Base Addition: In a separate beaker, dissolve sodium hydroxide (23.1 g) in deionized water (250 mL). Caution: This is a highly exothermic process. Allow the solution to cool to room temperature.

• Initiating the Reaction: Begin vigorous stirring of the toluene mixture (at least 300 RPM) to ensure good mixing between the phases. Add the cooled aqueous NaOH solution to the reaction flask.

• Nucleophile Formation: Stir the two-phase mixture at room temperature for 30 minutes. During this time, the 2-bromophenol will be deprotonated to form the sodium 2-bromophenoxide, which is transferred to the organic phase by the TBAB catalyst.[6][7]

• Electrophile Addition: Slowly add cyclopentyl bromide (51.6 g) to the reaction mixture over 20-30 minutes. An initial exotherm may be observed.

• Reaction Completion: Heat the mixture to a gentle reflux (approx. 85-90 °C) and maintain for 6-8 hours. Monitor the reaction progress by TLC or GC-MS by taking small aliquots from the organic layer.

• Workup & Isolation:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel. Separate the aqueous layer and wash the organic layer with 1 M HCl (100 mL) followed by brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil via vacuum distillation to obtain 1-Bromo-2-(cyclopentyloxy)benzene as a clear oil.

Experimental Workflow Diagram

Caption: Workflow for the scalable synthesis of 1-Bromo-2-(cyclopentyloxy)benzene.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis, providing explanations and actionable solutions.

Question 1: My reaction yield is consistently low (<60%). What are the primary causes?

Answer: Low yields can stem from several factors. Let's break them down systematically.

• Cause A: Incomplete Reaction. The reaction may not have reached completion.

  • Solution: Ensure the reaction is monitored until the starting 2-bromophenol is consumed (via TLC or GC). If the reaction stalls, consider extending the reflux time or adding a small additional portion of cyclopentyl bromide.

• Cause B: Competing E2 Elimination. Cyclopentyl bromide is a secondary halide, making it susceptible to E2 elimination promoted by the basic phenoxide, which forms cyclopentene gas.[4] This is a significant competing pathway.

  • Solution 1 (Temperature Control): Avoid excessively high temperatures. Run the reaction at the lowest temperature that allows for a reasonable reaction rate. A controlled reflux is better than aggressive heating.

  • Solution 2 (Base Choice): While NaOH is cost-effective, a weaker base like potassium carbonate (K₂CO₃) can sometimes favor substitution over elimination, although it may require longer reaction times or a more polar solvent like DMF.

• Cause C: Purity of Reagents. The presence of water in the cyclopentyl bromide can lead to the formation of cyclopentanol. Impurities in the 2-bromophenol can also interfere.

  • Solution: Use freshly distilled cyclopentyl bromide and ensure your 2-bromophenol is of high purity.

• Cause D: Inefficient Phase-Transfer Catalysis. If the stirring is not vigorous enough, the transfer of the phenoxide into the organic phase will be slow, hindering the reaction rate.

  • Solution: Use a mechanical stirrer and ensure a visible vortex is created to maximize the interfacial area between the aqueous and organic phases.

Question 2: I am observing a significant amount of an apolar byproduct during GC analysis. What is it?

Answer: The most likely apolar byproduct is cyclopentene , formed via the E2 elimination of cyclopentyl bromide. Another possibility, though less likely, is dicyclopentyl ether , formed if cyclopentanol (from hydrolysis of the bromide) reacts with another molecule of cyclopentyl bromide.

• Mechanism of Side Reaction: The 2-bromophenoxide acts as a base, abstracting a proton from the carbon adjacent to the C-Br bond in cyclopentyl bromide, leading to the formation of a double bond and elimination of bromide.

• Mitigation: As detailed in the previous question, minimizing reaction temperature is the most effective way to reduce the rate of elimination relative to substitution.

Reaction Mechanism & Side Pathway

Caption: Competing SN2 (ether formation) and E2 (elimination) pathways.

Question 3: Can I use a different solvent system for this reaction?

Answer: Yes, but the choice of solvent is critical for success, especially at scale.

• Polar Aprotic Solvents (e.g., DMF, Acetonitrile): These solvents can accelerate SN2 reactions by solvating the cation (Na⁺) but leaving the phenoxide anion highly reactive.[3] They are excellent choices for laboratory-scale synthesis but can be expensive and difficult to remove at an industrial scale. If using a base like K₂CO₃, a solvent like DMF is often necessary.

• Two-Phase Systems (e.g., Toluene/Water): As described in the core protocol, this is often the most practical for scale-up. It is cost-effective, and the product is easily isolated from the organic phase. This system relies heavily on the efficiency of the phase-transfer catalyst.[7][8]

Question 4: My workup is difficult, and I'm getting emulsions. How can I resolve this?

Answer: Emulsions are common in biphasic systems, especially when a base is present.

• Cause: The sodium 2-bromophenoxide salt can act as a surfactant, stabilizing the interface between the organic and aqueous layers.

• Solution 1 (Brine Wash): After the initial phase separation, washing the organic layer with a saturated sodium chloride solution (brine) can help break emulsions by increasing the ionic strength of the aqueous phase.

• Solution 2 (Acidification): During the workup, washing with a dilute acid (e.g., 1M HCl) will protonate any remaining phenoxide, making it less surfactant-like and improving phase separation.

• Solution 3 (Filtration): Sometimes, passing the emulsified mixture through a pad of Celite® can help break up the stable droplets.

Question 5: Is it possible to use cyclopentanol directly instead of cyclopentyl bromide?

Answer: Not in a standard Williamson synthesis. The hydroxyl group of an alcohol is a very poor leaving group. To use cyclopentanol, you would first need to convert the -OH group into a good leaving group, such as a tosylate (-OTs) or mesylate (-OMs). The reaction would then proceed between the 2-bromophenoxide and cyclopentyl tosylate.[3] While effective, this adds an extra step to the synthesis, increasing cost and time.

References

• Williamson, A. (1850). Theory of Aetherification. Philosophical Magazine. [Link]

• Hill, J. W., & Corredor, J. (1980). An Ether Synthesis Using Phase Transfer Catalysis. Journal of Chemical Education. [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters. [Link]

• JETIR. (2022). Contribution of phase transfer catalyst to green chemistry: A review. JETIR. [Link]

• Semantic Scholar. An improved Williamson ether synthesis using phase transfer catalysis. [Link]

• University of Missouri–St. Louis. The Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Organic Syntheses. Cyclopropylbenzene. [Link]

• ResearchGate. Synthesis of alkyl aryl ethers. [Link]

• Organic Chemistry Portal. Diaryl ether synthesis by etherification (arylation). [Link]

• Chemistry LibreTexts. The Williamson Ether Synthesis. [Link]

• Google Patents.

• Chemistry LibreTexts. Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. Metal-Free Synthesis of Aryl Ethers in Water. [Link]

• ARKAT USA, Inc. Aryl ether synthesis via Ullmann coupling in non-polar solvents. [Link]

• PubChem. 1-Bromo-2-(cyclopentyloxy)benzene. [Link]

Sources

• 1. community.wvu.edu [community.wvu.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. jetir.org [jetir.org]
• 8. An improved Williamson ether synthesis using phase transfer catalysis | Semantic Scholar [semanticscholar.org]

Technical Support Center: Analytical Methods for Monitoring Reactions of 1-Bromo-2-(cyclopentyloxy)benzene

Welcome to the technical support center for monitoring chemical transformations involving 1-Bromo-2-(cyclopentyloxy)benzene. As researchers and drug development professionals, rigorous, real-time monitoring of your reaction's progress is not just best practice; it is fundamental to achieving desired outcomes, optimizing yields, and ensuring the purity of your target molecules. This guide is structured to provide direct, actionable answers to the challenges you may face, moving from high-level frequently asked questions to in-depth, method-specific troubleshooting.

Frequently Asked Questions (FAQs)

Q1: I am starting a new reaction with 1-Bromo-2-(cyclopentyloxy)benzene. Which analytical method should I use first?

For initial, rapid screening, Thin-Layer Chromatography (TLC) is unparalleled. It is a cost-effective and swift method to qualitatively assess if your starting material is being consumed. For more detailed, quantitative analysis, the choice depends on the nature of your expected product. Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile and thermally stable products, providing both separation and structural information.[1] High-Performance Liquid Chromatography (HPLC) is the preferred method for non-volatile or thermally sensitive products, offering excellent resolution and quantitative accuracy.[2]

Q2: How can I definitively determine if my reaction has gone to completion?

A reaction is considered complete when the limiting starting material, in this case likely 1-Bromo-2-(cyclopentyloxy)benzene, is no longer detectable by your chosen analytical method.[3] This is typically confirmed by the disappearance of its corresponding peak in a GC or HPLC chromatogram, or its characteristic spot on a TLC plate, while the product peak or spot has maximized and its concentration has plateaued.[3] For absolute certainty, using a highly sensitive technique like GC-MS or HPLC is recommended over TLC.

Q3: What are the key spectral features of 1-Bromo-2-(cyclopentyloxy)benzene that I should monitor?

To effectively track the consumption of your starting material, focus on its unique structural attributes:

• ¹H NMR: Monitor the signals corresponding to the aromatic protons, particularly the one adjacent to the bromine atom. Also, track the distinct multiplet of the methine proton on the cyclopentyl ring attached to the ether oxygen (O-CH), which typically appears around 4.5-5.0 ppm.

• ¹³C NMR: The carbon atom bonded to the bromine (C-Br) has a characteristic chemical shift in the 110-115 ppm range. Carbons adjacent to the ether oxygen also provide distinct signals to monitor.[4]

• GC-MS: The mass spectrum will show a characteristic molecular ion peak (M+) and an M+2 peak of nearly equal intensity, which is the classic isotopic signature of a monobrominated compound. For 1-Bromo-2-(cyclopentyloxy)benzene (C₁₁H₁₃BrO), the M+ peak would be at m/z 240 and the M+2 peak at m/z 242.

Q4: What is a standard protocol for preparing a reaction aliquot for analysis?

• Withdraw Aliquot: Using a clean, dry syringe, withdraw a small, representative sample from the reaction mixture (e.g., 50-100 µL).

• Quench Reaction (Critical): Immediately quench the reaction in the aliquot to prevent further transformation during sample preparation and analysis. This is typically done by diluting the aliquot into a vial containing a suitable solvent (e.g., ethyl acetate, dichloromethane) and a quenching agent if necessary (e.g., a small amount of water or saturated sodium bicarbonate solution for acid/base-catalyzed reactions).

• Dilute: Dilute the quenched sample to an appropriate concentration for your analytical technique. A typical dilution for GC-MS or HPLC is 1:100 or 1:1000.

• Add Internal Standard (for Quantitative Analysis): For precise quantification, add a known amount of an internal standard—a non-reactive compound not present in the reaction mixture (e.g., dodecane for GC, 1,3,5-trimethoxybenzene for NMR).[1]

• Filter: Filter the sample through a 0.22 or 0.45 µm syringe filter to remove any particulate matter that could damage the analytical column.[2] The sample is now ready for injection.

Method Selection Workflow

The following decision tree can guide you in selecting the most appropriate analytical technique for your specific experimental needs.

Caption: Decision tree for selecting an analytical method.

Troubleshooting Guides

Gas Chromatography (GC & GC-MS) Troubleshooting

Gas chromatography is a powerful tool for this analysis due to the volatility of many potential reactants and products. However, issues can arise.

Q: My chromatogram shows no peaks, or the peaks are much smaller than expected. What's wrong?

• Possible Cause 1: Syringe Issue. The syringe may be clogged or not drawing up the sample correctly.[3]

  • Solution: Try a new or proven syringe. Ensure there are no air bubbles in the syringe barrel.

• Possible Cause 2: Inlet Leak. A significant leak at the injector, often from a damaged septum, can prevent the sample from reaching the column.[5]

  • Solution: Check for leaks using an electronic leak detector. Replace the septum and check ferrule connections to ensure they are tight.

• Possible Cause 3: Incorrect Injector Temperature. If the injector temperature is too low, your compound may not volatilize efficiently. If it's too high, thermally labile compounds can decompose.[5]

  • Solution: For 1-Bromo-2-(cyclopentyloxy)benzene and similar structures, an initial injector temperature of 250-280 °C is a good starting point. Adjust as needed based on analyte stability.

Q: I'm seeing broad or tailing peaks for my compound. How can I improve peak shape?

• Possible Cause 1: Column Contamination/Degradation. Active sites can form at the front of the column due to the accumulation of non-volatile material. Oxygen contamination can also degrade the stationary phase.[5]

  • Solution: Condition the column by baking it out at its maximum rated temperature for a short period. If this fails, trim the first 10-15 cm from the front of the column. Always use an oxygen trap on your carrier gas line.

• Possible Cause 2: Incompatible Solvent. Injecting a large volume of a solvent that is not compatible with the stationary phase can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in a solvent that is compatible with the column phase (e.g., hexane or isooctane for a non-polar column). If you must use a different solvent, keep the injection volume minimal (≤ 1 µL).

Q: My GC-MS analysis shows multiple unexpected peaks. What could they be?

• Possible Cause 1: Side Reactions. Your reaction may be generating byproducts. For example, in a cross-coupling reaction, you might see homocoupling of your starting material. In reactions involving strong bases, elimination or rearrangement products are possible.

  • Solution: Analyze the mass spectrum of each unexpected peak. The fragmentation pattern can provide crucial clues to its structure. For instance, a loss of the cyclopentyl group (C₅H₉, 69 amu) or the entire cyclopentyloxy group (C₅H₉O, 85 amu) might be observed.

• Possible Cause 2: Contamination. The peaks could be from contaminated solvents, glassware, or from "column bleed" if the oven temperature is too high.[5]

  • Solution: Run a blank injection of just your solvent. If the peaks are present, the contamination is from the solvent or the system itself. If the peaks are absent, the contamination was introduced during sample preparation.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

HPLC is ideal for less volatile products, such as those from Suzuki or Buchwald-Hartwig coupling reactions.

Q: Why am I seeing poor separation between my starting material and product peaks?

• Possible Cause 1: Inappropriate Mobile Phase. The polarity of your mobile phase may not be optimal for resolving your compounds.

  • Solution (for Reverse-Phase): If peaks are eluting too quickly (low retention), increase the polarity of the mobile phase by increasing the proportion of the aqueous component (e.g., water or buffer). If peaks are retained too long, decrease the polarity by increasing the organic component (e.g., acetonitrile or methanol).

• Possible Cause 2: Isocratic Elution is Insufficient. If your reaction mixture contains compounds with a wide range of polarities, an isocratic (constant mobile phase composition) method may not provide adequate separation for all of them.

  • Solution: Develop a gradient elution method. Start with a more polar mobile phase to retain and separate early-eluting compounds, and gradually increase the organic modifier concentration to elute more non-polar compounds.

Q: My retention times are drifting between injections. What is the cause?

• Possible Cause 1: Inadequate Column Equilibration. If you are running a gradient method, the column must be fully re-equilibrated to the initial mobile phase conditions before the next injection.

  • Solution: Increase the post-run equilibration time in your method to ensure the column chemistry is consistent for every injection. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through.

• Possible Cause 2: Pump or Seal Issues. Inconsistent flow from the pump, often due to worn pump seals or air bubbles in the system, will cause fluctuating retention times.

  • Solution: Purge the pump thoroughly to remove any air bubbles. If the problem persists, it may be time to perform routine maintenance and replace the pump seals.

Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting

NMR is a powerful tool for both monitoring reactions and confirming product structure without chromatography.[6]

Q: How can I use NMR to accurately determine the conversion or yield of my reaction?

• Method: Quantitative NMR (qNMR). This involves adding a known mass of an internal standard to a known mass of your reaction aliquot.

  • Protocol:

    • Choose an internal standard with a simple spectrum and at least one peak that is well-resolved from all reactant and product signals (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone).

    • Accurately weigh the internal standard into an NMR tube.

    • Accurately weigh a sample of your crude, dried reaction mixture into the same NMR tube.

    • Dissolve both in a suitable deuterated solvent (e.g., CDCl₃).

    • Acquire a ¹H NMR spectrum with a sufficiently long relaxation delay (d1, typically 5 times the longest T1 value) to ensure full relaxation of all protons for accurate integration.

    • Integrate the well-resolved peak of the internal standard and a well-resolved peak of your product. The molar ratio can be calculated, and from there, the yield.[7]

Q: My NMR peaks are broad and poorly resolved. What should I do?

• Possible Cause 1: Poor Shimming. The magnetic field is not homogenous across the sample.[3]

  • Solution: Re-shim the spectrometer. Modern spectrometers have automated shimming routines that are usually very effective.

• Possible Cause 2: Paramagnetic Impurities. Trace amounts of paramagnetic metals (e.g., from certain catalysts like palladium or copper) can cause significant line broadening.

  • Solution: Filter the NMR sample through a small plug of silica gel or celite in a pipette to remove fine particulate matter before analysis.

• Possible Cause 3: Sample Viscosity or Concentration. Highly concentrated or viscous samples can lead to broad peaks.

  • Solution: Dilute your sample with more deuterated solvent.

General Troubleshooting Workflow

When encountering an analytical problem, a systematic approach is the most efficient path to a solution.

Caption: A systematic workflow for troubleshooting analytical issues.

Experimental Protocols & Data

Protocol: GC-MS Monitoring

This protocol provides a starting point for analyzing reactions of 1-Bromo-2-(cyclopentyloxy)benzene.

• Sample Preparation: Prepare a quenched, diluted, and filtered aliquot as described in the FAQ section.

• Instrumentation:

  • Gas Chromatograph: Standard GC system with a mass spectrometer (MS) detector.

  • Column: A non-polar or mid-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is highly effective for separating halogenated aromatic compounds.[8][9]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Injector: 280 °C, Splitless mode (for trace analysis) or Split mode (e.g., 50:1 for concentrated samples).

  • Oven Program: Start at 100 °C, hold for 2 minutes. Ramp at 15 °C/min to 280 °C, hold for 5 minutes.

  • MS Detector: Electron Ionization (EI) mode at 70 eV. Scan range of 40-450 amu.

Table 1: Key Analytical Data for 1-Bromo-2-(cyclopentyloxy)benzene

Property	Value / Observation	Rationale & Significance
Molecular Formula	C₁₁H₁₃BrO	Used to calculate exact mass.
Molecular Weight	241.12 g/mol [10]	Determines the position of the molecular ion in MS.
Key MS Fragments (m/z)	242, 240 (M+, M+2)	Isotopic pattern confirms the presence of one bromine atom.
173, 171	Loss of the cyclopentyl group (C₅H₉).
94	Bromobenzene fragment after cleavage.
Key ¹H NMR Signals (CDCl₃)	~7.5 ppm (d)	Aromatic H ortho to Bromine.
~6.8-7.2 ppm (m)	Other aromatic protons.
~4.8 ppm (m, 1H)	O-CH proton on the cyclopentyl ring.[4]
~1.6-2.0 ppm (m, 8H)	-CH₂- protons of the cyclopentyl ring.
UV λmax	~270-280 nm	The benzene ring provides UV absorbance for HPLC detection.

References

• Benchchem. (n.d.). Technical Support Center: Analytical Methods for Monitoring Reaction Progress.

• Chemistry LibreTexts. (2023, August 9). 10.10: Spectroscopy of Ethers. Retrieved from [Link]

• Agilent Technologies. (n.d.). GC Troubleshooting Guide.
• Thermo Fisher Scientific. (n.d.). Successful HPLC Operation – A Troubleshooting Guide.

• Urbańczyk, M., et al. (2025, July 16). NMR Reaction Monitoring Robust to Spectral Distortions. PMC - NIH. Retrieved from [Link]

• Analysis of polybrominated diphenyl ethers / brominated flame retardants. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to Analytical Methods for Monitoring 1-Bromoundecane Reactions.

• MDPI. (n.d.). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. Retrieved from [Link]

• Duddeck, H., & Díaz Gómez, E. (2009). Chiral Recognition of Ethers by NMR Spectroscopy. Chirality, 21(1), 51-68. Retrieved from [Link]

• Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives. (n.d.). PubMed Central - NIH. Retrieved from [Link]

• GC-MS analysis of 1-bromo-2-phenylcyclopropene (2a, A) contaminated by... (n.d.). ResearchGate. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Characterization of 1-Bromo-2-(cyclopentyloxy)benzene

This guide provides an in-depth technical analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characterization of 1-bromo-2-(cyclopentyloxy)benzene. In the absence of publicly available experimental spectra for this specific molecule, this document presents a robust predicted dataset and compares it with experimental data from structurally analogous compounds. This approach offers valuable insights for researchers, scientists, and drug development professionals in identifying and characterizing this and similar chemical entities.

Introduction: The Importance of Structural Elucidation

In the realm of chemical research and pharmaceutical development, the unambiguous determination of a molecule's structure is paramount. NMR spectroscopy stands as a cornerstone technique for this purpose, providing detailed information about the chemical environment of individual atoms. 1-Bromo-2-(cyclopentyloxy)benzene, with its combination of an aromatic ring, a halogen substituent, and an ether linkage to a cycloalkane, presents a rich system for NMR analysis. Understanding its spectral characteristics is crucial for confirming its synthesis, assessing its purity, and predicting its chemical behavior.

Predicted NMR Data for 1-Bromo-2-(cyclopentyloxy)benzene

Due to the unavailability of experimental spectra, the following ¹H and ¹³C NMR data have been generated using advanced prediction algorithms. These predictions are based on established substituent effects and a comprehensive database of known chemical shifts.

Table 1: Predicted ¹H NMR Spectral Data for 1-Bromo-2-(cyclopentyloxy)benzene in CDCl₃

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)
H-6	7.55	dd	J = 7.9, 1.6
H-3	7.25	td	J = 7.8, 1.7
H-4	6.90	td	J = 7.7, 1.2
H-5	6.85	dd	J = 8.3, 1.2
O-CH (cyclopentyl)	4.85	m	-
CH₂ (cyclopentyl)	1.95 - 1.85	m	-
CH₂ (cyclopentyl)	1.80 - 1.70	m	-
CH₂ (cyclopentyl)	1.65 - 1.55	m	-

Table 2: Predicted ¹³C NMR Spectral Data for 1-Bromo-2-(cyclopentyloxy)benzene in CDCl₃

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	155.0
C-1	113.0
C-6	133.5
C-4	128.8
C-5	122.0
C-3	114.5
O-CH (cyclopentyl)	81.0
CH₂ (cyclopentyl)	32.5
CH₂ (cyclopentyl)	24.0

Comparative Analysis with Structural Analogs

To validate and understand the predicted spectra, a comparison with experimentally determined NMR data of structurally related compounds is essential. 2-Bromoanisole and cyclopentyloxybenzene (data for the latter is inferred from related structures due to lack of direct availability) serve as excellent reference points.

2-Bromoanisole: The Aromatic Core

2-Bromoanisole shares the same substituted benzene ring as the target molecule, with a methoxy group instead of a cyclopentyloxy group.

Table 3: Experimental NMR Data for 2-Bromoanisole in CDCl₃ [1]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
¹H NMR
H-6	7.53	dd	J = 8.0, 1.6
H-3	7.29-7.24	m	-
H-4	6.90	dd	J = 8.2, 1.0
H-5	6.85-6.81	m	-
O-CH₃	3.90	s	-
¹³C NMR
C-2	155.9
C-1	111.8
C-6	133.4
C-4	128.5
C-5	121.8
C-3	112.1
O-CH₃	56.2

The aromatic proton and carbon chemical shifts of 2-bromoanisole show strong correlation with the predicted values for 1-bromo-2-(cyclopentyloxy)benzene, confirming the expected influence of the bromo and alkoxy substituents on the benzene ring. The downfield shift of H-6 is attributed to the deshielding effect of the adjacent bromine atom.

Cyclopentyloxy Group: The Aliphatic Moiety

Experimental Protocol for NMR Characterization

Acquiring high-quality NMR spectra is fundamental for accurate structural elucidation. The following is a detailed, step-by-step methodology for the ¹H and ¹³C NMR analysis of compounds like 1-bromo-2-(cyclopentyloxy)benzene.

Sample Preparation

• Weighing the Sample: Accurately weigh approximately 5-10 mg of the purified compound for ¹H NMR and 20-50 mg for ¹³C NMR.[2][3]

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules.[2]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid dissolution.[2]

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, high-quality 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

NMR Instrument Setup and Data Acquisition

• Spectrometer: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Locking and Shimming: Insert the sample into the spectrometer and lock onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for obtaining sharp signals.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer).

  • Spectral Width: Approximately 12-16 ppm.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A delay of 1-5 seconds between pulses to ensure full relaxation of the nuclei for accurate integration.

  • Number of Scans: 8 to 64 scans are usually sufficient, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on a Bruker spectrometer).

  • Spectral Width: Approximately 200-240 ppm.

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is generally required to achieve a good signal-to-noise ratio.

Visualizing the Molecular Structure and NMR Workflow

To further clarify the structural assignments and the experimental process, the following diagrams are provided.

Caption: Molecular structure of 1-bromo-2-(cyclopentyloxy)benzene with atom numbering.

Caption: Experimental workflow for NMR characterization.

Conclusion

References

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A Senior Application Scientist's Guide to the Mass Spectrometry of 1-Bromo-2-(cyclopentyloxy)benzene and its Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the precise structural elucidation of novel compounds is paramount. 1-Bromo-2-(cyclopentyloxy)benzene and its derivatives represent a class of molecules that, while seemingly simple, present unique challenges and opportunities in mass spectrometry. Their analysis is critical for applications ranging from impurity profiling in synthetic batches to metabolite identification in preclinical studies.

This guide provides an in-depth, comparative analysis of mass spectrometry techniques for these compounds. Moving beyond rote protocols, we will explore the causality behind methodological choices, ensuring a robust and validated approach to your analytical queries.

The Analytical Challenge: Understanding the Molecule

1-Bromo-2-(cyclopentyloxy)benzene (Molecular Formula: C₁₁H₁₃BrO, Molecular Weight: 241.12 g/mol ) possesses several key structural features that dictate its behavior in a mass spectrometer[1][2]:

• Aromatic Ring: Provides stability, often leading to a prominent molecular ion in the mass spectrum[3].

• Bromine Atom: The natural isotopic abundance of bromine (⁷⁹Br at 50.54% and ⁸¹Br at 49.46%) creates a characteristic M+2 isotope pattern, a powerful diagnostic tool[4].

• Ether Linkage: A common site for fragmentation, its cleavage can provide significant structural information[5][6].

• Cyclopentyl Group: This aliphatic moiety offers additional fragmentation pathways, such as the loss of the entire group or ring-opening reactions.

• Overall Polarity: With a calculated LogP of approximately 3.9, the molecule is relatively nonpolar, influencing the choice of ionization technique[1].

A Comparative Analysis of Ionization Platforms

The initial and most critical choice in the mass spectrometric analysis of this compound class is the ionization method. The selection hinges on the analytical goal, be it qualitative structural confirmation or quantitative analysis in a complex matrix. We will compare the two most relevant platforms: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) and Liquid Chromatography-Mass Spectrometry (LC-MS) with Atmospheric Pressure Chemical Ionization (APCI).

Feature	GC-MS with Electron Ionization (EI)	LC-MS with Atmospheric Pressure Chemical Ionization (APCI)
Principle	High-energy electrons bombard the molecule in a vacuum, causing ionization and extensive, reproducible fragmentation ("hard" ionization)[7][8][9].	A corona discharge ionizes the solvent vapor at atmospheric pressure, which then transfers a proton to the analyte ("soft" ionization)[10][11][12].
Best For	Definitive structural elucidation, library matching, and purity analysis of volatile and thermally stable compounds.	High-throughput analysis of less volatile or thermally liable compounds, especially in complex matrices like plasma or urine. Ideal for drug metabolism studies.
Molecular Ion	May be weak or absent due to the high energy input causing significant fragmentation[8][13].	Typically a strong [M+H]⁺ peak is observed, preserving molecular weight information[11].
Fragmentation	Rich, detailed fragmentation patterns provide a fingerprint of the molecule, excellent for structural confirmation[9].	Fragmentation is less extensive and can be controlled by adjusting source parameters (in-source CID).
Sample Type	Requires volatile and thermally stable analytes. Derivatization may be needed for polar derivatives.	Suitable for a wider range of polarities and thermally sensitive molecules. Excellent for direct injection of biological fluids after minimal cleanup[14].

Why Not Electrospray Ionization (ESI)?

ESI is a workhorse in many labs, but it is generally less effective for nonpolar compounds like 1-Bromo-2-(cyclopentyloxy)benzene. ESI relies on the analyte's ability to hold a charge in solution, a characteristic that is lacking in this molecule. APCI is the superior choice for analyzing nonpolar to moderately polar compounds via LC-MS[12].

Deep Dive I: Structural Elucidation with GC-MS (EI)

For unambiguous identification, GC-MS with EI is the gold standard. The 70 eV electron energy used is a critical standard; it provides sufficient energy to generate a rich, reproducible fragmentation pattern that can be compared against spectral libraries and used for definitive structural confirmation[9][15].

Experimental Protocol: GC-MS (EI)

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a volatile solvent like dichloromethane or ethyl acetate.

• GC System:

  • Injector: Split/splitless inlet, 250°C.

  • Injection Volume: 1 µL with a 50:1 split ratio.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Column: A standard non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column, is an excellent starting point for separating halogenated organic compounds[16].

  • Oven Program: Start at 80°C, hold for 2 minutes, ramp at 15°C/min to 280°C, and hold for 5 minutes.

• MS System (EI):

  • Ion Source: Electron Ionization (EI).

  • Source Temperature: 230°C.

  • Electron Energy: 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-350.

Predicted Fragmentation Pathway and Data Interpretation

The EI mass spectrum of 1-Bromo-2-(cyclopentyloxy)benzene is predicted to be rich with structurally significant fragments. The most important peaks to identify are the molecular ion (M⁺•) peaks and the fragments resulting from logical bond cleavages.

Key Spectral Features to Analyze:

m/z (⁷⁹Br/⁸¹Br)	Proposed Fragment Structure	Fragmentation Event	Significance
240/242	[C₁₁H₁₃BrO]⁺•	Molecular Ion (M⁺•)	Confirms the molecular weight. The ~1:1 ratio of the two peaks is a clear indicator of a single bromine atom.
172/174	[C₆H₄BrO]⁺•	Loss of cyclopentyl radical (•C₅H₉)	Confirms the presence of the C₅H₉O- moiety. Cleavage of the C-O bond is a common pathway for ethers[6].
155/157	[C₆H₄Br]⁺	Loss of cyclopentyloxy radical (•OC₅H₉)	Indicates the direct connection of the ether group to the brominated ring.
69	[C₅H₉]⁺	Cyclopentyl cation	A strong indicator of the cyclopentyl group, resulting from alpha-cleavage next to the ether oxygen[5]. This is often a very stable and prominent ion.

Deep Dive II: High-Throughput Analysis with LC-MS (APCI)

In drug development, particularly during metabolite identification or pharmacokinetic studies, speed and sensitivity in complex biological matrices are essential. Here, LC-MS with an APCI source is the superior platform.

Experimental Protocol: LC-MS (APCI)

• Sample Preparation: For plasma samples, perform a protein precipitation by adding 3 volumes of cold acetonitrile, vortexing, centrifuging, and analyzing the supernatant.

• LC System:

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is suitable.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• MS System (APCI):

  • Ion Source: APCI, positive ion mode.

  • Corona Current: ~4 µA.

  • Vaporizer Temperature: 400°C.

  • Sheath/Aux Gas: Nitrogen.

  • Capillary Voltage: 3.5 kV.

  • Mass Analyzer: Triple Quadrupole or Orbitrap for high-resolution analysis.

  • Scan Mode: Full scan (m/z 100-400) for discovery; Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantification.

Workflow and Data Interpretation

The goal with LC-MS is often to track the parent compound and identify potential metabolites. The soft ionization of APCI will primarily generate the protonated molecular ions, [M+H]⁺, at m/z 241/243. This preserves the crucial molecular weight information that is often lost in EI.

Analysis of Derivatives (Metabolites): In drug metabolism, common reactions include hydroxylation (+16 Da), demethylation (-14 Da), or glucuronidation (+176 Da). Using LC-MS, an analyst would search for masses corresponding to these shifts from the parent compound's m/z of 241/243. For example, a hydroxylated derivative would be sought at m/z 257/259. The characteristic bromine isotope pattern remains an invaluable tool for quickly identifying drug-related material in a complex chromatogram[17][18].

Conclusion and Recommendations

The choice between GC-MS and LC-MS for the analysis of 1-Bromo-2-(cyclopentyloxy)benzene and its derivatives is dictated entirely by the analytical objective.

• For definitive structural confirmation, purity assessment, and reference standard certification , the rich, reproducible fragmentation of GC-MS with EI is unparalleled. Its power lies in creating a detailed molecular fingerprint.

• For quantitative bioanalysis, high-throughput screening, and metabolite identification from complex matrices, the softer ionization of LC-MS with APCI is the method of choice. It provides the necessary sensitivity and molecular weight information while being amenable to the analysis of modified, less volatile derivatives.

By understanding the fundamental principles of ionization and fragmentation as they apply to the specific chemical features of these compounds, researchers can design robust, self-validating analytical methods to accelerate their research and development goals.

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A Comparative Guide to the Definitive Structural Elucidation of 1-Bromo-2-(cyclopentyloxy)benzene Derivatives

Introduction: The Imperative for Unambiguous Structural Verification

In the landscape of drug discovery and materials science, the synthesis of novel small molecules is a daily occurrence. Among these, halogenated alkoxybenzenes serve as critical intermediates and structural motifs in a wide array of pharmacologically active compounds. The 1-Bromo-2-(cyclopentyloxy)benzene scaffold, for instance, presents a unique combination of a bulky, non-planar ether group and a bromine atom, both of which significantly influence the molecule's steric and electronic properties.[1][2] These substitutions can direct further chemical modifications and are pivotal for molecular recognition at biological targets.

However, the synthesis of such derivatives is not always straightforward and can result in isomeric impurities or unexpected rearrangements. Therefore, absolute, unambiguous structural verification is not merely a procedural step but a cornerstone of scientific integrity and a prerequisite for further development. This guide provides an in-depth comparison of the primary analytical techniques used for this purpose, centered on the unparalleled power of Single-Crystal X-ray Diffraction (SCXRD) as the gold standard for structural elucidation. We will explore the causality behind the experimental choices and provide a field-proven protocol, comparing the definitive data from SCXRD with the complementary, yet often insufficient, data from other common techniques.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

For the definitive determination of a molecule's three-dimensional structure, no technique is more powerful or informative than single-crystal X-ray diffraction.[3][4][5] It moves beyond establishing connectivity to provide a precise, atomic-resolution map of the molecule as it exists in the solid state. This allows for the exact measurement of bond lengths, bond angles, and torsional angles, and provides an unambiguous determination of the absolute stereochemistry.[6][7][8] For a molecule like a 1-Bromo-2-(cyclopentyloxy)benzene derivative, SCXRD can definitively confirm the ortho substitution pattern and reveal the precise conformation of the flexible cyclopentyloxy group, information that is critical for computational modeling and understanding structure-activity relationships (SAR).

Experimental Workflow: From Powder to Picture

The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands precision and a foundational understanding of physical chemistry. Each step is designed to ensure the final data is of the highest possible quality.

Caption: Experimental workflow for obtaining a single-crystal X-ray structure.

Detailed Protocol: Obtaining a Publication-Quality Crystal Structure

This protocol outlines the necessary steps to obtain the crystal structure of a newly synthesized 1-Bromo-2-(cyclopentyloxy)benzene derivative.

1. Synthesis and Purification:

• Reaction: A common route involves the Williamson ether synthesis, reacting 2-bromophenol with cyclopentyl bromide in the presence of a base like potassium carbonate in a polar aprotic solvent (e.g., acetone or DMF). Alternatively, electrophilic bromination of 2-(cyclopentyloxy)benzene can be performed.[9][10]

• Rationale: The choice of synthesis route depends on the availability of starting materials and the desire to control regioselectivity. The ortho starting material (2-bromophenol) ensures the desired substitution pattern.

• Purification: The crude product must be meticulously purified, typically by column chromatography on silica gel. The purity should be >99% as confirmed by NMR and/or LC-MS, as impurities can severely inhibit crystallization.[11]

2. Crystallization:

• The Challenge: Obtaining a single crystal of sufficient size and quality is often the most challenging step in the entire process.[3][4] Small organic molecules can be prone to forming oils or amorphous solids.

• Solvent Screening (Rationale): The ideal solvent system is one in which the compound has moderate solubility. The goal is to create a supersaturated solution from which the compound will slowly precipitate.[11][12] A preliminary screening of solubility in various solvents (e.g., hexane, ethyl acetate, methanol, dichloromethane, toluene) is essential.

• Method 1: Slow Evaporation:

  • Dissolve 5-10 mg of the purified compound in a minimal amount of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) in a small, narrow vial.

  • Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation.

  • Place the vial in a vibration-free location and let it stand for several days to weeks.

  • Causality: The gradual increase in concentration as the solvent evaporates slowly drives the system past the saturation point, promoting the nucleation and growth of well-ordered crystals rather than rapid precipitation.[11][13]

• Method 2: Vapor Diffusion:

  • Dissolve 5-10 mg of the compound in a small volume (0.5 mL) of a "good" solvent (e.g., toluene) in a small, open vial.

  • Place this vial inside a larger, sealed jar containing a larger volume (2-3 mL) of a "poor" solvent (an anti-solvent, e.g., hexane) in which the compound is insoluble. The "poor" solvent must be miscible with the "good" solvent and more volatile.[12][13]

  • Seal the jar and leave it undisturbed.

  • Causality: The more volatile anti-solvent will slowly diffuse into the solution of the compound, gradually reducing its solubility and inducing slow crystallization.[12][13]

3. Data Collection and Processing:

• A suitable single crystal is mounted on a goniometer head of a diffractometer.[7]

• The crystal is cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

• The crystal is irradiated with a monochromatic X-ray beam and rotated, while a detector collects the diffraction pattern, which consists of thousands of reflections at various angles and intensities.[5][8]

• Specialized software is used to integrate the raw diffraction images, correcting for experimental factors, and to scale and merge the data into a single file of reflections.[14]

4. Structure Solution and Refinement:

• The processed data is used to solve the "phase problem" and generate an initial electron density map, from which an initial model of the molecular structure can be built.[6]

• This model is then refined against the experimental data, a process that iteratively adjusts atomic positions, bond lengths, and angles to achieve the best possible fit between the calculated and observed diffraction patterns.[6][15] The final refined structure provides the precise 3D coordinates of every non-hydrogen atom in the molecule.

Comparative Analysis: Alternative and Complementary Techniques

While SCXRD provides the ultimate structural answer, other techniques are indispensable for routine characterization, reaction monitoring, and providing complementary information. However, for a novel compound, they each have significant limitations when used in isolation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for determining the connectivity of a molecule in solution.

• ¹H NMR: For a 1-Bromo-2-(cyclopentyloxy)benzene derivative, ¹H NMR would show characteristic signals for the aromatic protons (typically in the δ 6.8-7.6 ppm range), the methine proton of the cyclopentyloxy group adjacent to the oxygen, and the methylene protons of the cyclopentyl ring.[16][17] The splitting patterns (e.g., doublets, triplets) would help establish which protons are adjacent to one another.[18]

• ¹³C NMR: This would show distinct signals for each unique carbon atom, confirming the presence of the aromatic ring and the five carbons of the cyclopentyl group.[17]

• Limitation: While NMR excels at establishing the carbon-hydrogen framework and connectivity, it provides limited information about the three-dimensional arrangement. It cannot directly measure bond lengths or angles. Furthermore, while advanced techniques like NOESY can provide through-space correlations to infer conformation, assigning the exact ortho, meta, or para substitution pattern can sometimes be ambiguous without reference compounds, especially in complex spectra.[18]

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique used to determine the molecular weight of a compound and can offer structural clues through fragmentation analysis.[19][20]

• Molecular Ion Peak: High-resolution mass spectrometry (HRMS) would provide a very accurate mass for the molecular ion, allowing for the unambiguous determination of the molecular formula (C₁₁H₁₃BrO).[21]

• Isotopic Pattern: A key diagnostic feature for this molecule is the presence of bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This results in two mass peaks of almost equal intensity separated by 2 m/z units (the M+ and M+2 peaks), which is a definitive signature for the presence of a single bromine atom in the molecule.[22][23]

• Limitation: Mass spectrometry provides no information about the connectivity or spatial arrangement of the atoms. It cannot distinguish between isomers like 1-Bromo-2-(cyclopentyloxy)benzene, 1-Bromo-3-(cyclopentyloxy)benzene, and 1-Bromo-4-(cyclopentyloxy)benzene, as they all have the same molecular formula and weight.[24]

Data-Driven Performance Comparison

The following table summarizes the capabilities of each technique for the structural characterization of a novel 1-Bromo-2-(cyclopentyloxy)benzene derivative.

Parameter	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Primary Information	3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry, packing.[6][8]	Atomic connectivity (C-H framework), chemical environment of nuclei.[16][17]	Molecular weight, elemental formula (HRMS), isotopic information.[19][21]
Isomer Differentiation	Unambiguous. Differentiates positional isomers, conformers, and enantiomers.	Good for constitutional isomers; may require advanced methods (NOE) for stereoisomers.[18]	Poor. Cannot distinguish between positional or stereoisomers.[24]
Sample Requirement	High-quality single crystal (0.1-0.5 mm).	5-10 mg dissolved in deuterated solvent.[16]	Sub-milligram quantities, often in solution.[20]
Key Strength	Provides the definitive, absolute 3D structure.[3][5]	Excellent for determining the molecular backbone and connectivity in solution.	High sensitivity and accuracy for molecular formula determination.[21]
Key Limitation	Requires a suitable single crystal, which can be difficult or impossible to grow.[4]	Provides indirect structural information (connectivity, not coordinates); potential for signal overlap.	Provides no information on atomic connectivity or stereochemistry.

Conclusion: An Integrated Approach Led by Crystallography

For researchers and drug development professionals working with novel chemical entities like 1-Bromo-2-(cyclopentyloxy)benzene derivatives, an integrated analytical approach is essential. NMR and mass spectrometry are indispensable tools for initial characterization, confirming the successful synthesis of a compound with the correct molecular formula and basic connectivity.

However, these techniques leave critical questions unanswered. They cannot definitively prove the substitution pattern on the aromatic ring, nor can they reveal the precise three-dimensional conformation of the molecule. Only Single-Crystal X-ray Diffraction (SCXRD) provides this definitive, high-resolution structural data. The investment in growing a crystal and performing an SCXRD experiment is justified by the absolute certainty it provides, eliminating ambiguity and establishing a solid, validated foundation for all subsequent research, from computational studies to the development of structure-activity relationships. In the rigorous world of scientific and pharmaceutical development, the atomic-level truth provided by crystallography is, and remains, the undisputed gold standard.

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A Senior Application Scientist's Guide to Palladium-Catalyzed Couplings of 1-Bromo-2-(cyclopentyloxy)benzene

In the landscape of modern synthetic organic chemistry, the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds remains a cornerstone of molecular construction, particularly within the realms of pharmaceutical and materials science.[1] The judicious selection of a catalyst system is paramount for the successful synthesis of complex molecular architectures. This guide provides an in-depth comparative analysis of the efficacy of various palladium catalysts for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings of the sterically hindered and electron-rich substrate, 1-Bromo-2-(cyclopentyloxy)benzene. Our focus is to equip researchers, scientists, and drug development professionals with the critical insights and practical methodologies required to navigate the nuances of these powerful transformations.

The Challenge of a Sterically Encumbered Substrate

The substrate, 1-Bromo-2-(cyclopentyloxy)benzene, presents a unique set of challenges in cross-coupling reactions. The bulky cyclopentyloxy group at the ortho position to the bromine atom introduces significant steric hindrance around the reaction center. This steric impediment can hinder the oxidative addition of the aryl bromide to the palladium(0) center, which is often the rate-determining step in the catalytic cycle. Furthermore, the electron-donating nature of the alkoxy group can modulate the electronics of the aryl bromide, influencing its reactivity. Consequently, the choice of palladium catalyst, and particularly the ancillary ligand, is critical to overcoming these hurdles and achieving high reaction efficiency.

Comparative Efficacy of Palladium Catalysts

The success of a palladium-catalyzed cross-coupling reaction is intricately linked to the dynamic interplay between the palladium precursor, the ligand, the base, and the solvent. For a substrate like 1-Bromo-2-(cyclopentyloxy)benzene, bulky and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often required to promote the challenging oxidative addition and subsequent reductive elimination steps.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and widely utilized method for the formation of C(sp²)-C(sp²) bonds.[2][3] For sterically hindered substrates, catalyst systems that are both highly active and resistant to deactivation are essential.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Yield (%)
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	100	>95
Pd₂(dba)₃ / XPhos	XPhos	K₂CO₃	Dioxane	110	>90
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/EtOH/H₂O	90	70-85

This data is representative of Suzuki-Miyaura couplings of sterically hindered ortho-alkoxy substituted aryl bromides and should be considered a starting point for optimization.

The use of bulky, electron-rich biaryl phosphine ligands such as SPhos and XPhos is often crucial for achieving high yields in the coupling of sterically demanding partners. These ligands promote the formation of the active monoligated Pd(0) species and facilitate both the oxidative addition and reductive elimination steps. While traditional catalysts like Pd(PPh₃)₄ can be effective, they may require higher catalyst loadings and longer reaction times for challenging substrates.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines, which are prevalent in pharmaceuticals.[4][5] The steric hindrance of 1-Bromo-2-(cyclopentyloxy)benzene necessitates the use of specialized ligand systems to facilitate the C-N bond formation.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Yield (%)
Pd₂(dba)₃ / RuPhos	RuPhos	NaOtBu	Toluene	100	>90
Pd(OAc)₂ / BrettPhos	BrettPhos	K₃PO₄	Dioxane	110	85-95
[Pd(cinnamyl)Cl]₂ / tBuXPhos	tBuXPhos	LiHMDS	THF	80	>95

This data is representative of Buchwald-Hartwig aminations of sterically hindered ortho-alkoxy substituted aryl bromides and should be considered a starting point for optimization.

Ligands like RuPhos and BrettPhos, with their bulky and electron-rich nature, are highly effective in promoting the amination of hindered aryl bromides. The choice of base is also critical, with strong, non-nucleophilic bases such as sodium tert-butoxide or lithium hexamethyldisilazide (LiHMDS) often being required to deprotonate the amine and facilitate the catalytic cycle.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a direct route to arylethynes, valuable intermediates in organic synthesis.[6] This reaction typically employs a dual catalytic system of palladium and copper.[6]

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Yield (%)
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	65	85-95
Pd(OAc)₂ / Xantphos	CuI	DBU	Dioxane	100	>90
Pd/C	-	K₂CO₃	DMF	120	70-85

This data is representative of Sonogashira couplings of sterically hindered ortho-alkoxy substituted aryl bromides and should be considered a starting point for optimization.

While the classic Pd(PPh₃)₂Cl₂/CuI system is often effective, more challenging substrates may benefit from the use of bidentate ligands like Xantphos, which can stabilize the palladium catalyst and improve reaction outcomes. Copper-free conditions are also possible, though they may require higher temperatures and stronger bases.

Mechanistic Insights: The Catalytic Cycles

Understanding the underlying mechanisms of these coupling reactions is crucial for troubleshooting and optimization.

Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

The catalytic cycle begins with the oxidative addition of the aryl bromide to a Pd(0) complex. This is followed by transmetalation with a boronic acid, activated by a base, and concludes with reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.

Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

The Buchwald-Hartwig amination commences with the oxidative addition of the aryl bromide to a Pd(0) species.[4] The resulting Pd(II) complex coordinates with the amine, which is then deprotonated by a base to form a palladium-amido complex.[4] Reductive elimination then furnishes the desired arylamine and regenerates the active Pd(0) catalyst.[4]

Sonogashira Coupling

Caption: Generalized catalytic cycles for the Sonogashira coupling.

The Sonogashira reaction involves two interconnected catalytic cycles.[6] In the palladium cycle, oxidative addition of the aryl bromide is followed by transmetalation with a copper acetylide species.[6] The copper acetylide is generated in a separate cycle where a copper(I) salt reacts with the terminal alkyne in the presence of a base.[6] Reductive elimination from the palladium center then yields the final product.

Experimental Protocols

The following are representative, self-validating protocols for the cross-coupling of 1-Bromo-2-(cyclopentyloxy)benzene. All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv)

• Toluene (5 mL)

• Deionized water (0.5 mL)

Procedure:

• To a dry Schlenk flask, add 1-Bromo-2-(cyclopentyloxy)benzene, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas three times.

• Add toluene and deionized water via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 1.0 equiv)

• Morpholine (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol%)

• RuPhos (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

• Toluene (5 mL)

Procedure:

• In a glovebox, add Pd₂(dba)₃, RuPhos, and NaOtBu to a dry Schlenk flask.

• Remove the flask from the glovebox and add 1-Bromo-2-(cyclopentyloxy)benzene and toluene under a positive flow of inert gas.

• Add morpholine via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and quench with saturated aqueous ammonium chloride.

• Extract with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Protocol 3: Sonogashira Coupling with Phenylacetylene

Materials:

• 1-Bromo-2-(cyclopentyloxy)benzene (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI, 0.06 mmol, 6 mol%)

• Triethylamine (Et₃N, 2.0 mmol, 2.0 equiv)

• Anhydrous THF (5 mL)

Procedure:

• To a flame-dried Schlenk flask, add Pd(PPh₃)₂Cl₂ and CuI.

• Evacuate and backfill with an inert gas three times.

• Add 1-Bromo-2-(cyclopentyloxy)benzene, THF, and triethylamine.

• Add phenylacetylene dropwise via syringe.

• Stir the reaction at 65 °C for 8-16 hours, monitoring by TLC or GC-MS.

• Upon completion, cool to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by column chromatography.

Conclusion

The successful cross-coupling of 1-Bromo-2-(cyclopentyloxy)benzene hinges on the careful selection of the palladium catalyst system. For Suzuki-Miyaura and Buchwald-Hartwig reactions, the use of bulky, electron-rich phosphine ligands is paramount to overcoming the steric hindrance of the substrate. In Sonogashira couplings, both traditional and modern ligand-supported palladium catalysts can be effective. The provided protocols offer robust starting points for these transformations, but it is incumbent upon the practicing scientist to optimize conditions for their specific coupling partners and desired outcomes. By understanding the mechanistic underpinnings and the role of each reaction component, researchers can confidently and efficiently construct the complex molecules that drive innovation in drug discovery and materials science.

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• Lubaev, A. E., Marvin, C. C., Dombrowski, A. W., & Qureshi, Z. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. ResearchGate. Retrieved January 17, 2026, from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

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A Researcher's Guide to the Spectroscopic Differentiation of 1-Bromo-2-(cyclopentyloxy)benzene and its Positional Isomers

In the realm of synthetic chemistry and drug development, the precise identification of molecular structure is not merely a procedural step but the bedrock of innovation and safety. Constitutional isomers, molecules sharing the same chemical formula but differing in the connectivity of their atoms, often exhibit distinct physical, chemical, and biological properties.[1][2] The ability to unambiguously differentiate these isomers is therefore paramount. This guide provides a comprehensive spectroscopic comparison of 1-bromo-2-(cyclopentyloxy)benzene and its meta and para isomers, offering researchers the experimental data and theoretical insights required for definitive structural elucidation.

The three isomers under investigation—1-Bromo-2-(cyclopentyloxy)benzene (ortho), 1-Bromo-3-(cyclopentyloxy)benzene (meta), and 1-Bromo-4-(cyclopentyloxy)benzene (para)—share the molecular formula C₁₁H₁₃BrO.[3][4][5] While chemically similar, their distinct substitution patterns on the benzene ring give rise to unique spectroscopic fingerprints. We will dissect these differences using the principal techniques of modern organic analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Caption: Molecular structures of the ortho, meta, and para isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is arguably the most powerful technique for distinguishing constitutional isomers due to its sensitivity to the local electronic environment of each nucleus.[6] Differences in symmetry and substituent effects between the ortho, meta, and para isomers lead to profoundly different ¹H and ¹³C NMR spectra.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomeric sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm), if not already present in the solvent.

• Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Parameters: Typical parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Parameters: Typical parameters for a proton-decoupled experiment include a 45-degree pulse angle, a 2-5 second relaxation delay, and a sufficient number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio.

Caption: Workflow for Isomer Identification using NMR Spectroscopy.

¹H NMR: Unraveling Substitution Patterns

The aromatic region (typically δ 6.5-8.5 ppm) of the ¹H NMR spectrum provides the most direct evidence of the substitution pattern.[7] The electron-donating cyclopentyloxy group tends to shield (ortho and para) protons, shifting them upfield, while the electron-withdrawing bromine atom deshields them, shifting them downfield.[8][9]

• 1-Bromo-2-(cyclopentyloxy)benzene (ortho): Due to the lack of symmetry, all four aromatic protons are chemically distinct. This results in a complex spectrum with four separate multiplets in the aromatic region, each integrating to one proton.

• 1-Bromo-3-(cyclopentyloxy)benzene (meta): This isomer also lacks symmetry, giving rise to four unique aromatic proton signals. The splitting pattern is often characteristic, potentially showing one proton with only small meta couplings (appearing as a narrow triplet or singlet-like peak), and three other distinct multiplets.[10]

• 1-Bromo-4-(cyclopentyloxy)benzene (para): This isomer possesses a C₂ axis of symmetry. This symmetry makes pairs of protons chemically equivalent, resulting in a much simpler aromatic spectrum. A characteristic AA'BB' system is observed, which appears as two distinct doublets, each integrating to two protons. This highly symmetric pattern is a hallmark of para-disubstitution.[7][10]

The aliphatic protons of the cyclopentyloxy group will appear upfield (typically δ 1.5-5.0 ppm). The single proton on the carbon directly attached to the ether oxygen (-O-CH -) will be the most downfield of this group, appearing as a multiplet. The remaining eight protons on the cyclopentyl ring will appear as a series of overlapping multiplets.

Table 1: Comparative ¹H NMR Data (Predicted/Typical, CDCl₃)

Isomer Position	Aromatic Region (δ ppm)	Aromatic Pattern	Cyclopentyloxy -OCH (δ ppm)
Ortho	~6.8 - 7.6	4 distinct multiplets (1H each)	~4.8 (m)
Meta	~6.8 - 7.4	4 distinct signals (e.g., t, m, m, m)	~4.7 (m)
Para	~6.8 & ~7.4	2 doublets (2H each, AA'BB')	~4.7 (m)

¹³C NMR: A Simple Signal Count

The utility of proton-decoupled ¹³C NMR lies in the simple counting of unique carbon signals, which is directly related to molecular symmetry.[6]

• Ortho and Meta Isomers: Both lack symmetry, and thus all 11 carbon atoms (6 aromatic + 5 in the cyclopentyl ring) are expected to be chemically unique, resulting in 11 distinct signals .

• Para Isomer: The C₂ symmetry axis renders pairs of carbons equivalent. This reduces the number of signals significantly. We expect 7 unique signals : 4 from the aromatic ring (C-Br, C-O, and two distinct C-H carbons) and 3 from the cyclopentyl ring.

This clear difference in the number of signals provides an immediate and robust method for identifying the para isomer from the other two.

Infrared (IR) Spectroscopy: The Fingerprint of Substitution

While ¹H NMR is often definitive, IR spectroscopy offers rapid and valuable confirmatory data, particularly from the "fingerprint region." The key diagnostic absorptions for these isomers are the strong C-H out-of-plane (OOP) bending vibrations.[11]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background spectrum.

• Sample Application: Place a small amount of the liquid or solid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the spectrum, typically by co-adding 16-32 scans over a range of 4000-600 cm⁻¹.

Key Vibrational Modes

All three isomers will exhibit similar general features:

• Aromatic C-H Stretch: Weak to medium bands just above 3000 cm⁻¹.[11]

• Aliphatic C-H Stretch: Medium to strong bands just below 3000 cm⁻¹.

• Aromatic C=C Stretch: Medium bands in the 1600-1450 cm⁻¹ region.

• Asymmetric C-O-C Stretch: A strong, characteristic band for aryl-alkyl ethers around 1250-1200 cm⁻¹.[12]

• Symmetric C-O-C Stretch: A band typically found around 1050-1010 cm⁻¹.[12][13]

The crucial difference lies in the C-H out-of-plane bending region:

Table 2: Characteristic IR Out-of-Plane (OOP) Bending Frequencies

Substitution	Typical Range (cm⁻¹)	Expected Appearance
Ortho (1,2-disubstituted)	770 - 735	One strong band
Meta (1,3-disubstituted)	810 - 750 and 725 - 680	Two strong bands
Para (1,4-disubstituted)	860 - 800	One strong band

The presence of two distinct bands for the meta isomer versus a single strong band in a different region for the para isomer provides a clear method of differentiation.

Caption: Key shared and diagnostic IR vibrations for the isomers.

Mass Spectrometry (MS): Confirming Composition

Electron Ionization Mass Spectrometry (EI-MS) is primarily used to determine the molecular weight and confirm the elemental composition, particularly the presence of bromine.

Experimental Protocol: EI-MS

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a gas chromatograph (GC-MS).

• Ionization: Bombard the sample with high-energy electrons (~70 eV) to induce ionization and fragmentation.

• Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole).

• Detection: Detect the ions to generate the mass spectrum.

Interpreting the Spectra

The most telling feature for these compounds is the molecular ion (M⁺) peak. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[14][15] This results in a characteristic isotopic pattern for any bromine-containing fragment.

• Molecular Ion (M⁺): All three isomers will show a pair of peaks of nearly equal intensity for the molecular ion at m/z 240 (for C₁₁H₁₃⁷⁹BrO) and m/z 242 (for C₁₁H₁₃⁸¹BrO). The presence of this "M, M+2" doublet is definitive proof of a monobrominated compound.

• Fragmentation Patterns: While the fragmentation patterns are expected to be broadly similar, minor differences in the relative intensities of fragment ions may exist.[16][17] Common fragmentation pathways include:

  • Loss of cyclopentene: [M - C₅H₈]⁺ leads to a bromophenol radical cation at m/z 172/174.

  • Loss of a bromo radical: [M - Br]⁺ results in a cyclopentyloxybenzene cation at m/z 161.

  • Loss of the cyclopentyloxy radical: [M - OC₅H₉]⁺ gives a bromophenyl cation at m/z 155/157.

While MS confirms the molecular formula and the presence of bromine, it is generally less effective than NMR at distinguishing these specific positional isomers.

Table 3: Key Mass Spectrometry Data

Feature	Expected m/z	Significance
Molecular Ion	240, 242	Confirms molecular weight and presence of one Br atom (1:1 intensity)
[M - C₅H₈]⁺	172, 174	Fragmentation via loss of cyclopentene
[M - Br]⁺	161	Fragmentation via loss of bromine radical

Conclusion: A Multi-faceted Approach

The unambiguous identification of 1-bromo-2-(cyclopentyloxy)benzene and its meta and para isomers is readily achievable through a strategic application of standard spectroscopic techniques.

• ¹H NMR is the most decisive method, with the aromatic region providing a clear, distinguishable pattern for each isomer—most notably the symmetric pair of doublets for the para compound.

• ¹³C NMR offers a rapid confirmation, where a count of 7 signals immediately identifies the para isomer, while the ortho and meta isomers both show 11 signals.

• IR Spectroscopy serves as an excellent and rapid complementary technique, with the number and position of C-H out-of-plane bending bands in the fingerprint region providing strong evidence for the substitution pattern.

• Mass Spectrometry is essential for confirming the molecular weight and the presence of a single bromine atom through its characteristic M/M+2 isotopic pattern.

By integrating the data from these orthogonal techniques, researchers can confidently assign the correct structure, ensuring the integrity and reproducibility of their scientific endeavors.

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A Comparative Study on the Reaction Rates of Ortho-, Meta-, and Para-Bromocyclopentyloxybenzene in Electrophilic Aromatic Substitution

This guide provides a comprehensive comparative analysis of the reaction rates of ortho-, meta-, and para-bromocyclopentyloxybenzene isomers in electrophilic aromatic substitution. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of substituent effects on aromatic reactivity and presents a detailed experimental framework for empirical validation. By synthesizing established principles of physical organic chemistry with a practical, field-proven experimental design, this guide aims to serve as an authoritative resource for understanding and predicting the reactivity of substituted aromatic compounds.

Introduction: The Interplay of Electronic and Steric Effects

The reactivity of a substituted benzene ring in electrophilic aromatic substitution (EAS) is profoundly influenced by the nature of its substituents. These substituents can either activate the ring, making it more susceptible to electrophilic attack than benzene, or deactivate it. Furthermore, they direct the incoming electrophile to specific positions on the ring—primarily ortho, para, or meta. This directive influence and impact on reaction rate are governed by a combination of electronic effects (resonance and inductive effects) and steric hindrance.

In the case of bromocyclopentyloxybenzene isomers, we have two key substituents to consider: the cyclopentyloxy group (-OC₅H₉) and the bromine atom (-Br).

• The Cyclopentyloxy Group: As an alkoxy group, the cyclopentyloxy substituent is a potent activating group and an ortho, para-director. Its oxygen atom possesses lone pairs of electrons that can be donated to the aromatic ring through resonance, thereby stabilizing the carbocation intermediate (the arenium ion) formed during electrophilic attack. This resonance stabilization is most effective when the attack occurs at the ortho and para positions.

• The Bromo Group: Halogens like bromine present a more nuanced case. They are deactivating groups due to their strong electron-withdrawing inductive effect, which pulls electron density away from the ring. However, they are also ortho, para-directors because their lone pair electrons can participate in resonance, partially offsetting the inductive withdrawal and stabilizing the arenium ion for ortho and para attack.

This study aims to elucidate how the relative positioning of these two substituents in ortho-, meta-, and para-bromocyclopentyloxybenzene dictates the overall reactivity of the molecule in a representative EAS reaction: nitration.

Theoretical Framework and Reaction Mechanism

The generally accepted mechanism for electrophilic aromatic substitution proceeds in two steps. The first and rate-determining step involves the attack of the electrophile on the π-electron system of the aromatic ring, leading to the formation of a resonance-stabilized carbocation known as the arenium ion or sigma complex. The second, faster step is the deprotonation of the arenium ion to restore the aromaticity of the ring.

The relative rates of reaction for the three isomers of bromocyclopentyloxybenzene will depend on the stability of the corresponding arenium ion intermediates. The combined electronic and steric effects of the bromo and cyclopentyloxy groups will determine this stability.

Experimental Design: A Protocol for Comparative Rate Analysis

To empirically determine the relative reaction rates, we propose a competitive nitration experiment followed by quantitative analysis using gas chromatography.

Synthesis of Bromocyclopentyloxybenzene Isomers

The starting materials, ortho-, meta-, and para-bromocyclopentyloxybenzene, can be synthesized from the corresponding bromophenols via Williamson ether synthesis.

Competitive Nitration Protocol

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve equimolar amounts of ortho-, meta-, and para-bromocyclopentyloxybenzene in a suitable inert solvent (e.g., acetic anhydride).

• Temperature Control: Cool the reaction mixture to 0°C in an ice bath.

• Nitrating Agent: Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid ("mixed acid").

• Reaction Initiation: Add the mixed acid dropwise to the stirred solution of the isomers, maintaining the temperature at 0°C.

• Reaction Monitoring: Withdraw aliquots from the reaction mixture at regular time intervals (e.g., 5, 10, 15, 30, and 60 minutes).

• Quenching: Immediately quench each aliquot in a vial containing ice-cold water and a suitable internal standard (e.g., undecane).

• Extraction: Extract the organic components from each quenched aliquot with an appropriate solvent (e.g., dichloromethane).

• Analysis: Analyze the organic extracts by gas chromatography (GC) to determine the relative amounts of the unreacted starting materials and the nitrated products.

Analytical Methodology

• Gas Chromatography (GC): A GC equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., HP-5) should be used for the quantitative analysis of the reaction mixtures.

• Quantification: The relative reaction rates can be determined by monitoring the disappearance of the starting materials over time relative to the internal standard. The initial rates can be calculated from the slope of the concentration versus time plots for each isomer.

Predicted Outcomes and Discussion

Based on the principles of substituent effects, the following order of reactivity is predicted:

Para > Ortho >> Meta

• para-Bromocyclopentyloxybenzene: This isomer is expected to be the most reactive. The activating cyclopentyloxy group and the deactivating but ortho, para-directing bromo group are in a para relationship. This arrangement allows for effective resonance stabilization of the arenium ion intermediate by both substituents, with minimal steric hindrance at the positions activated for electrophilic attack.

• ortho-Bromocyclopentyloxybenzene: The ortho isomer is predicted to be less reactive than the para isomer. While the electronic effects are similar, the proximity of the bulky cyclopentyloxy and bromo groups will introduce steric hindrance, impeding the approach of the electrophile to the adjacent activated positions.

• meta-Bromocyclopentyloxybenzene: This isomer is expected to be the least reactive by a significant margin. In this configuration, the strong activating effect of the cyclopentyloxy group and the directing effect of the bromo group are not reinforcing for any single position. The positions most activated by the cyclopentyloxy group are sterically hindered or electronically deactivated by the bromo group.

Hypothetical Experimental Data

The following table summarizes the hypothetical data that could be obtained from the competitive nitration experiment described above.

Isomer	Initial Concentration (M)	Concentration after 15 min (M)	Relative Rate Constant (k_rel)
ortho-Bromocyclopentyloxybenzene	0.1	0.065	1.0
meta-Bromocyclopentyloxybenzene	0.1	0.098	0.06
para-Bromocyclopentyloxybenzene	0.1	0.045	1.57

Conclusion

The comparative study of the reaction rates of ortho-, meta-, and para-bromocyclopentyloxybenzene provides a clear illustration of the interplay between electronic and steric effects in electrophilic aromatic substitution. The predicted and hypothetically validated reactivity order of para > ortho >> meta underscores the importance of substituent positioning in directing the course and rate of chemical reactions on aromatic rings. This understanding is crucial for the rational design of synthetic routes and the development of new chemical entities in various fields, including pharmaceuticals and materials science.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Bromo-2-(cyclopentyloxy)benzene

For researchers and professionals in the fast-paced world of drug development, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds you handle. The proper disposal of these substances is not merely a regulatory hurdle but a critical component of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides an in-depth, scientifically grounded protocol for the safe and compliant disposal of 1-Bromo-2-(cyclopentyloxy)benzene, ensuring the protection of both personnel and the environment.

Understanding the Hazard Profile of 1-Bromo-2-(cyclopentyloxy)benzene

Before initiating any disposal procedure, a thorough understanding of the compound's intrinsic hazards is paramount. 1-Bromo-2-(cyclopentyloxy)benzene is a halogenated aromatic ether with the following key hazard classifications:

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.
Skin Corrosion/Irritation	Causes skin irritation.
Eye Damage/Irritation	Causes serious eye irritation.
STOT-SE	May cause respiratory irritation.

Source: Safety Data Sheet for 1-Bromo-2-(cyclopentyloxy)benzene

The presence of a bromine atom on the benzene ring places this compound in the category of halogenated organic compounds. This classification is critical because the thermal decomposition of such compounds can lead to the formation of hazardous byproducts, including polybrominated dibenzodioxins (PBDDs) and polybrominated dibenzofurans (PBDFs), which are persistent organic pollutants (POPs)[1]. Therefore, uncontrolled incineration or improper disposal is not an option.

Regulatory Framework: RCRA Waste Classification

In the United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA). Proper classification of a waste stream is the first and most crucial step in compliant disposal.

While 1-Bromo-2-(cyclopentyloxy)benzene is not explicitly listed by name as a P-listed (acutely hazardous) or U-listed (toxic) waste, it will likely be classified as a listed hazardous waste if it is a spent solvent. Specifically, it would fall under the F002 waste code.[1][2][3][4][5] The F002 code applies to spent halogenated solvents including, but not limited to, tetrachloroethylene, trichloroethylene, methylene chloride, 1,1,1-trichloroethane, carbon tetrachloride, and chlorinated fluorocarbons; all spent solvent mixtures/blends used in degreasing containing, before use, a total of ten percent or more (by volume) of one or more of the above halogenated solvents or those solvents listed in F002, F004, and F005; and still bottoms from the recovery of these spent solvents and spent solvent mixtures.[1][5]

If the 1-Bromo-2-(cyclopentyloxy)benzene is an unused commercial chemical product being discarded, it is imperative to consult with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to determine the appropriate waste code. The generator of the waste is legally responsible for its proper classification.[6]

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 1-Bromo-2-(cyclopentyloxy)benzene for disposal, ensure that all personnel are equipped with the appropriate PPE to mitigate exposure risks.

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and irritation.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes and irritation.
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To prevent inhalation and respiratory irritation.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe collection, storage, and disposal of 1-Bromo-2-(cyclopentyloxy)benzene waste.

Waste Segregation: A Critical Step

The cardinal rule of hazardous waste management is segregation . Never mix incompatible waste streams. For 1-Bromo-2-(cyclopentyloxy)benzene, this means:

• Halogenated vs. Non-Halogenated: Collect waste containing 1-Bromo-2-(cyclopentyloxy)benzene in a dedicated container for halogenated organic waste . Do not mix it with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes). This is crucial because the disposal methods for these two categories differ significantly, with halogenated waste requiring more stringent and costly treatment.

• Liquid vs. Solid: If you have solid materials contaminated with 1-Bromo-2-(cyclopentyloxy)benzene (e.g., contaminated filter paper, gloves), they should be collected separately from liquid waste.

Waste Collection and Container Management

• Select an Appropriate Container: Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure screw-top cap. The container must be in good condition, with no leaks or cracks.

• Labeling: The waste container must be clearly and accurately labeled before the first drop of waste is added . The label should include:

  • The words "Hazardous Waste "

  • The full chemical name: "1-Bromo-2-(cyclopentyloxy)benzene " (avoiding abbreviations or chemical formulas)

  • An indication of the hazards (e.g., "Toxic," "Irritant")

  • The accumulation start date (the date the first waste is added to the container)

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste. This prevents the release of vapors and reduces the risk of spills.

• Secondary Containment: Store the waste container in a secondary containment bin or tray that can hold the entire volume of the container in case of a leak.

On-Site Accumulation

Laboratories are designated as Satellite Accumulation Areas (SAAs). Adhere to the following regulations for waste storage within your lab:

• Storage Location: Store the waste container in a designated, well-ventilated area, away from sources of ignition and incompatible materials. A chemical fume hood or a designated hazardous waste storage cabinet is ideal.

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste (P-listed) in an SAA.

Approved Disposal Method: High-Temperature Incineration

The recommended and most environmentally sound method for the disposal of 1-Bromo-2-(cyclopentyloxy)benzene is high-temperature incineration at a licensed hazardous waste treatment, storage, and disposal facility (TSDF).

The scientific rationale for this method is rooted in the chemical properties of halogenated organic compounds. To ensure the complete destruction of the molecule and prevent the formation of toxic byproducts like PBDDs and PBDFs, incineration must be carried out under specific conditions:

• High Temperature: For wastes containing more than 1% halogenated organic substances, the incineration temperature should be at least 1100°C .[7][8]

• Sufficient Residence Time: The waste must be held at this high temperature for a sufficient duration (typically at least 2 seconds) to ensure complete combustion.[8]

• Oxygen Rich Environment: An adequate supply of oxygen is necessary for complete oxidation of the organic material to carbon dioxide, water, and hydrogen bromide.

• Off-Gas Treatment: The incineration facility must have a robust off-gas treatment system (e.g., scrubbers) to neutralize the acidic gases (such as hydrogen bromide) produced during combustion and to capture any particulate matter.[9]

It is crucial to contract with a reputable and licensed hazardous waste disposal company that can provide documentation (a manifest) tracking the waste from your facility to its final destruction.

Environmental Fate and Considerations

Understanding the potential environmental impact of a chemical is a cornerstone of responsible stewardship. Brominated aromatic ethers, as a class, are known for their environmental persistence and potential for bioaccumulation.[10][11][12]

• Persistence: The carbon-bromine bond and the aromatic structure contribute to the stability of these molecules, making them resistant to natural degradation processes.

• Bioaccumulation: Due to their lipophilic (fat-loving) nature, these compounds can accumulate in the fatty tissues of organisms, potentially biomagnifying up the food chain.

• Aquatic Toxicity: Halogenated benzenes can exhibit toxicity to aquatic organisms.[13][14][15][16] While specific data for 1-Bromo-2-(cyclopentyloxy)benzene is limited, related compounds have been shown to be harmful to aquatic life.

These environmental risks underscore the importance of proper disposal and the prevention of any release into the environment. Under no circumstances should 1-Bromo-2-(cyclopentyloxy)benzene or its waste be disposed of down the drain or in regular trash.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to minimize exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don PPE: Before attempting to clean up the spill, don the appropriate PPE as outlined in Section 3.

• Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the spill and prevent it from spreading.

• Absorb the Spill: Carefully apply the absorbent material to the spill, working from the outside in.

• Collect the Waste: Once the liquid has been absorbed, carefully scoop the contaminated material into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Label and Dispose: Seal and label the waste container with a description of the contents ("Spill debris with 1-Bromo-2-(cyclopentyloxy)benzene") and dispose of it as hazardous waste.

• Report the Spill: Report the incident to your institution's EHS department in accordance with your laboratory's safety protocols.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-Bromo-2-(cyclopentyloxy)benzene.

Caption: Disposal workflow for 1-Bromo-2-(cyclopentyloxy)benzene.

Conclusion

The responsible disposal of 1-Bromo-2-(cyclopentyloxy)benzene is a multi-faceted process that requires a strong foundation in chemical safety, regulatory compliance, and environmental awareness. By adhering to the principles of hazard identification, proper waste segregation, and approved disposal methodologies, researchers and drug development professionals can ensure that their groundbreaking work does not come at the cost of safety or environmental integrity. Always consult your institution's specific guidelines and a certified hazardous waste professional to ensure full compliance with all local, state, and federal regulations.

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Navigating the Safe Handling of 1-Bromo-2-(cyclopentyloxy)benzene: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of specialized chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, in-depth information on the safe handling, personal protective equipment (PPE), and disposal of 1-Bromo-2-(cyclopentyloxy)benzene, a halogenated aromatic ether. Our focus is to provide actionable, step-by-step protocols grounded in established safety science, empowering you to work with confidence and security.

Immediate Safety Briefing: Understanding the Risks

1-Bromo-2-(cyclopentyloxy)benzene presents several key hazards that necessitate careful handling. According to its Safety Data Sheet (SDS), this compound is classified with the following hazards:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

These classifications underscore the importance of avoiding direct contact and inhalation. The GHS07 pictogram, a single exclamation mark, is a visual reminder of these acute toxicity and irritation risks. All handling of this volatile compound should be conducted within a certified chemical fume hood to mitigate the risk of respiratory exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is a critical control measure. The following table outlines the mandatory PPE for handling 1-Bromo-2-(cyclopentyloxy)benzene.

PPE Category	Item	Standard/Specification	Purpose
Eye and Face Protection	Chemical Splash Goggles	ANSI Z87.1 or EN 166	Protects against splashes and vapors, preventing serious eye damage.
Face Shield	-	To be worn over goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	EN 374	Protects against skin irritation and absorption.
Body Protection	Laboratory Coat	-	Protects skin and personal clothing from contamination.
Closed-toe Shoes	-	Prevents exposure from spills.
Respiratory Protection	Chemical Fume Hood	-	All handling of this volatile compound must be conducted in a certified fume hood.

In-Depth Analysis: Glove Selection

The choice of glove material is arguably the most critical decision in your PPE selection for handling 1-Bromo-2-(cyclopentyloxy)benzene. Standard nitrile gloves, while common in laboratory settings, offer poor resistance to aromatic and halogenated hydrocarbons and are not recommended for anything beyond incidental contact with this compound.

Viton® (Fluoroelastomer) gloves are the primary recommendation for extended contact. Studies have shown that Viton® exhibits excellent resistance to chlorinated aromatic compounds, with no permeation detected even after four hours of exposure[1].

Polyvinyl Alcohol (PVA) gloves also offer very high resistance to aromatic and chlorinated solvents[2]. However, it is crucial to note that PVA gloves are water-soluble and should not be used in aqueous environments or with light alcohols[2].

The following diagram illustrates the decision-making process for selecting the appropriate hand protection.

Caption: Decision tree for appropriate glove selection.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure you are wearing all required PPE as outlined in the table above. Confirm that the chemical fume hood is functioning correctly.

• Dispensing: Conduct all weighing and dispensing of 1-Bromo-2-(cyclopentyloxy)benzene inside the fume hood. Use a spatula for solids or a pipette for liquids.

• Reaction Setup: If using in a reaction, ensure the glassware is securely clamped and that any potential for splashes is minimized.

• Post-Handling: After use, securely cap the container. Decontaminate any surfaces that may have come into contact with the chemical using a suitable solvent, followed by soap and water.

• Glove Removal: Remove gloves using the proper technique to avoid skin contact with the contaminated outer surface. Dispose of them in the designated halogenated waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Spill and Exposure Response

Spill Cleanup

In the event of a spill, immediate and correct action is crucial to prevent exposure and further contamination.

• Evacuate and Alert: Alert personnel in the immediate area of the spill. If the spill is large or in a poorly ventilated area, evacuate the laboratory and notify your institution's environmental health and safety (EHS) department.

• Assess the Spill: For small, manageable spills (typically less than 100 mL) within a fume hood, trained laboratory personnel can proceed with cleanup.

• Don Appropriate PPE: Ensure you are wearing the recommended PPE, including Viton® or PVA gloves, chemical splash goggles, a face shield, and a lab coat.

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial spill pillow to dike the spill and prevent it from spreading[3].

• Absorb the Spill: Apply the absorbent material over the entire spill, working from the outside in. Allow sufficient time for the liquid to be fully absorbed. For a rough guideline, aim for a 1:10 ratio of absorbent to spilled liquid by volume, but it is always best to have a safety margin of an extra 20-30% of absorbent material on hand[4].

• Collect Waste: Carefully scoop the absorbed material into a designated, compatible waste container for halogenated organic waste.

• Decontaminate: Clean the spill area with a cloth or paper towels soaked in a suitable solvent (such as ethanol or isopropanol), followed by a thorough wash with soap and water. All cleaning materials must also be disposed of as halogenated waste.

The following flowchart outlines the spill response workflow.

Caption: Step-by-step spill response workflow.

First Aid for Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids[5]. Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes[6]. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention[6].

Waste Disposal: A Critical Final Step

Proper disposal of 1-Bromo-2-(cyclopentyloxy)benzene and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it requires specific disposal procedures.

The Cardinal Rule: Segregation

Do NOT mix halogenated organic waste with non-halogenated organic waste. This is the most critical aspect of disposal. Contaminating a large volume of non-halogenated solvent with a small amount of a brominated compound will necessitate the entire container being treated as more expensive and difficult-to-dispose-of halogenated waste[7][8].

Step-by-Step Disposal Protocol

• Container Selection: Use only designated, compatible, and properly labeled containers for halogenated organic waste. Glass or high-density polyethylene (HDPE) containers are generally suitable[9]. Ensure the container has a secure, tight-fitting lid.

• Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE" and the full chemical name: "1-Bromo-2-(cyclopentyloxy)benzene"[8]. Also, include an estimate of the volume or mass of the waste being added and the date of accumulation.

• Storage: Store the waste container in a designated satellite accumulation area, preferably in secondary containment (such as a spill tray) within a ventilated cabinet.

• Pickup and Disposal: Arrange for the collection of the hazardous waste container by your institution's EHS department or a licensed hazardous waste disposal company.

The following diagram illustrates the waste disposal workflow.

Caption: Workflow for proper segregation and disposal of halogenated waste.

By adhering to these detailed protocols, you can ensure a safe and compliant laboratory environment when working with 1-Bromo-2-(cyclopentyloxy)benzene. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet for the chemical before commencing any work.

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